n-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine

• CAS: 4460-15-5

Core Science & Biosynthesis

An In-Depth Technical Guide to the Presumed Mechanism of Action of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine

For the attention of Researchers, Scientists, and Drug Development Professionals.

Abstract

N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine is a synthetic heterocyclic compound belonging to the versatile 1,3,5-triazine class. Molecules within this structural family have demonstrated a wide array of biological activities, with a significant emphasis on oncology.[1][2] While a definitive, singular mechanism of action for this specific molecule is yet to be fully elucidated in publicly accessible literature, this guide synthesizes the current understanding of closely related 1,3,5-triazine derivatives to propose and explore its most probable biological targets and signaling pathway interactions. This document will delve into the two primary hypothesized mechanisms: inhibition of dihydrofolate reductase (DHFR) and modulation of protein kinase activity. We will explore the scientific rationale behind these hypotheses, present corroborative data from analogous compounds, and provide detailed experimental protocols for the validation of these mechanisms.

Introduction to the 1,3,5-Triazine Scaffold

The 1,3,5-triazine ring system is a privileged scaffold in medicinal chemistry, recognized for its ability to form multiple hydrogen bonds and engage in various non-covalent interactions with biological macromolecules.[3] This has led to the development of numerous 1,3,5-triazine-based compounds with applications as anticancer, antimicrobial, and anti-inflammatory agents.[2] The 2,4-diamino substitution pattern, as seen in the topic compound, is a recurring motif in many biologically active triazines, suggesting a crucial role for these amine groups in target engagement.

The subject of this guide, N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine, incorporates a 4-methoxyphenyl group. The methoxy substituent is prevalent in many approved drugs and can significantly influence a molecule's pharmacokinetic and pharmacodynamic properties by affecting its lipophilicity, metabolic stability, and direct interactions with the target protein.[4][5]

Hypothesized Mechanism of Action I: Inhibition of Dihydrofolate Reductase (DHFR)

A predominant and well-documented mechanism of action for many 2,4-diaminotriazine derivatives is the inhibition of dihydrofolate reductase (DHFR).[6][7]

The Rationale for DHFR as a Primary Target

DHFR is a pivotal enzyme in the folate metabolic pathway, catalyzing the reduction of dihydrofolate to tetrahydrofolate. Tetrahydrofolate and its derivatives are essential cofactors for the synthesis of purines, thymidylate, and several amino acids, which are the building blocks of DNA and RNA.[7] Consequently, the inhibition of DHFR leads to the disruption of DNA synthesis and repair, ultimately causing cell cycle arrest and apoptosis, particularly in rapidly proliferating cells such as cancer cells. Many established anticancer and antimicrobial drugs, like methotrexate and trimethoprim, function as DHFR inhibitors.[7] The structural similarity of the 2,4-diaminotriazine core to the pteridine ring of folic acid allows it to act as a competitive inhibitor at the DHFR active site.

Structure-Activity Relationship (SAR) and the Role of the 4-Methoxyphenyl Group

Quantitative structure-activity relationship (QSAR) studies on various 1,3,5-triazine-based DHFR inhibitors have demonstrated that the nature of the substituent on the phenyl ring significantly impacts inhibitory potency.[8] The 4-methoxyphenyl group in N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine is likely to play a key role in its interaction with the DHFR active site. The methoxy group can act as a hydrogen bond acceptor and its lipophilic character can contribute to favorable hydrophobic interactions within the enzyme's binding pocket.[4] The crystal structure of the closely related 6-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine reveals a nearly planar conformation between the triazine and benzene rings, which would facilitate its entry and interaction with the planar binding site of DHFR.[9]

Experimental Validation: DHFR Inhibition Assay

To empirically determine the inhibitory effect of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine on DHFR, a continuous spectrophotometric assay can be employed. This assay monitors the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH to NADP+ during the DHFR-catalyzed reduction of dihydrofolate (DHF).

Protocol: Spectrophotometric DHFR Inhibition Assay

• Reagent Preparation:

  • Assay Buffer: 50 mM potassium phosphate buffer, pH 7.5, containing 1 mM DTT.

  • DHFR Enzyme: Recombinant human DHFR diluted in assay buffer to a final concentration of 10-20 nM.

  • NADPH Solution: 10 mM NADPH in assay buffer.

  • DHF Solution: 2 mM Dihydrofolic acid in assay buffer.

  • Test Compound: A stock solution of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine in DMSO, serially diluted to achieve a range of final assay concentrations (e.g., 0.01 µM to 100 µM).

  • Positive Control: Methotrexate at a known inhibitory concentration.

• Assay Procedure (96-well plate format):

  • To each well, add 50 µL of assay buffer.

  • Add 10 µL of the test compound dilution or positive/negative controls (DMSO vehicle).

  • Add 20 µL of the DHFR enzyme solution and incubate for 15 minutes at room temperature to allow for compound binding.

  • Initiate the reaction by adding 20 µL of a pre-mixed solution of NADPH and DHF (final concentrations of 100 µM each).

• Data Acquisition and Analysis:

  • Immediately begin monitoring the decrease in absorbance at 340 nm every 30 seconds for 10-15 minutes using a microplate reader.

  • Calculate the initial reaction velocity (rate of absorbance change) for each concentration of the test compound.

  • Plot the percentage of inhibition versus the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Workflow for DHFR Inhibition Assay.

Hypothesized Mechanism of Action II: Protein Kinase Inhibition

The 1,3,5-triazine scaffold is also a component of several known protein kinase inhibitors.[10] Protein kinases are a large family of enzymes that play critical roles in cellular signaling by catalyzing the phosphorylation of specific substrate proteins. Dysregulation of kinase activity is a hallmark of many diseases, including cancer.

Rationale for Kinase Inhibition

Numerous 1,3,5-triazine derivatives have been developed as potent and selective inhibitors of various protein kinases, including Anaplastic Lymphoma Kinase (ALK), PI3K, and mTOR.[2][10] These inhibitors typically bind to the ATP-binding pocket of the kinase, preventing the transfer of a phosphate group to the substrate. The structural features of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine, particularly the diaminotriazine core, are amenable to forming key hydrogen bond interactions within the hinge region of a kinase active site.

Potential Kinase Targets and Signaling Pathways

Given the broad activity of the triazine scaffold, N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine could potentially inhibit a range of kinases involved in cancer cell proliferation, survival, and angiogenesis. A logical starting point for screening would be kinases that are frequently dysregulated in cancer and for which other triazine inhibitors have shown activity.

Hypothesized Kinase Inhibition Pathway.

Experimental Validation: Kinase Inhibition Assay

A variety of assay formats can be used to assess kinase inhibition, with fluorescence-based methods offering high sensitivity and suitability for high-throughput screening.[11] The ADP-Glo™ Kinase Assay is a luminescent assay that measures the amount of ADP produced during the kinase reaction.

Protocol: ADP-Glo™ Kinase Assay

• Reagent Preparation:

  • Kinase Buffer: Specific buffer optimized for the kinase of interest.

  • Kinase: Purified recombinant kinase of interest.

  • Substrate: Specific peptide or protein substrate for the kinase.

  • ATP: At a concentration near the Km for the specific kinase.

  • Test Compound: Serial dilutions of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine in DMSO.

  • Positive Control: A known inhibitor for the kinase being tested (e.g., Staurosporine).

• Assay Procedure (384-well plate format):

  • Add the test compound, kinase, and substrate to the wells.

  • Initiate the kinase reaction by adding ATP.

  • Incubate at room temperature for the optimized reaction time (e.g., 60 minutes).

  • Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP.

  • Incubate for 40 minutes.

  • Add Kinase Detection Reagent to convert the generated ADP to ATP, which is then used in a luciferase reaction to produce light.

  • Incubate for 30-60 minutes.

• Data Acquisition and Analysis:

  • Measure the luminescence using a plate-reading luminometer.

  • The luminescent signal is proportional to the amount of ADP produced and thus the kinase activity.

  • Calculate the percentage of inhibition for each compound concentration and determine the IC50 value.

Quantitative Data from Analogous Compounds

Compound Class	Target	IC50 / GI50	Reference
1,3,5-Triazine-benzimidazole hybrid	DHFR	2.0 nM	[12]
1,3,5-Triazine-benzimidazole hybrid	Human Tumor Cell Lines	1.77 µM	[12]
N-{2-Methoxy-4-[4-(4-methylpiperazin-1-yl)piperidin-1-yl]phenyl}-N'-[2-(propane-2-sulfonyl)phenyl]-1,3,5-triazine-2,4-diamine (ASP3026)	ALK	Potent Inhibition	[10]
Tri-amino-substituted 1,3,5-triazines	A549 Lung Cancer Cells	28 nM - 62 nM	[6]

Conclusion and Future Directions

N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine represents a promising scaffold for the development of novel therapeutic agents, particularly in the realm of oncology. Based on the extensive literature on the 1,3,5-triazine class, the most probable mechanisms of action involve the inhibition of dihydrofolate reductase and/or various protein kinases. The experimental protocols outlined in this guide provide a clear path for the empirical validation of these hypotheses and the determination of the compound's specific molecular targets and potency. Further investigations, including broad kinase screening, cellular assays to confirm downstream pathway modulation, and in vivo efficacy studies, will be crucial in fully elucidating the therapeutic potential of this compound.

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biological activity of n-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine derivatives

An In-Depth Technical Guide to the Biological Activity of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine Derivatives

Executive Summary

The 1,3,5-triazine scaffold is a privileged heterocyclic structure renowned for its broad pharmacological applications, serving as the foundation for numerous approved drugs and clinical candidates.[1] This guide focuses on a specific, promising subclass: N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine derivatives. The inclusion of the N-(4-methoxyphenyl) moiety is a deliberate design choice, often associated with enhanced binding affinity and favorable pharmacokinetic properties in various biological targets. This document provides a comprehensive analysis of the synthesis, multifaceted biological activities—with a primary focus on anticancer and antimicrobial properties—and the critical structure-activity relationships (SAR) of these compounds. We will delve into the mechanistic underpinnings of their actions, present detailed experimental protocols for their synthesis and evaluation, and offer insights into future research directions for drug development professionals, researchers, and scientists in the field of medicinal chemistry.

The 1,3,5-Triazine Scaffold: A Cornerstone of Medicinal Chemistry

The six-membered, nitrogen-containing 1,3,5-triazine (or s-triazine) ring is a versatile and stable pharmacophore.[2][3] Its unique electronic properties and the ability to engage in multiple hydrogen bonds make it an ideal scaffold for designing targeted therapeutic agents. The true synthetic and medicinal value of this scaffold is unlocked through its derivatives, most notably those derived from the cost-effective and highly reactive precursor, 2,4,6-trichloro-1,3,5-triazine (cyanuric chloride).[3] The three chlorine atoms on cyanuric chloride can be substituted in a stepwise, temperature-controlled manner, allowing for the precise and regioselective construction of large libraries of mono-, di-, and tri-substituted triazine derivatives.[3][4] This synthetic tractability has led to the development of a wide array of biologically active molecules, including anticancer agents, antivirals, antimicrobials, and anti-inflammatory compounds.[1][4][5]

Strategic Synthesis of N-(4-Methoxyphenyl) Derivatives

The synthesis of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine derivatives is a prime example of the controlled reactivity of cyanuric chloride. The objective is to sequentially replace the chlorine atoms with different amine nucleophiles, a process dictated by the decreasing reactivity of the triazine ring after each substitution.

General Synthetic Workflow

The process typically involves a three-step nucleophilic substitution reaction. The first substitution is performed at a low temperature (0-5°C) to yield a mono-substituted intermediate. The second substitution requires a higher temperature (room temperature to 40°C) to replace the second chlorine atom. The final substitution, if required, is carried out at an even higher temperature. This temperature-dependent reactivity is the cornerstone of creating unsymmetrically substituted triazines.

Below is a logical workflow for the synthesis of a generic N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine derivative.

Caption: General workflow for the synthesis of target triazine derivatives.

Detailed Experimental Protocol: Synthesis of 6-Chloro-N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine

This protocol is a representative example adapted from established methodologies for synthesizing substituted triazines.[1][4]

• Step 1: Preparation of 2,4-Diamino-6-chloro-s-triazine.

  • Dissolve cyanuric chloride (1.0 eq) in acetone at 0-5°C with constant stirring.

  • Slowly bubble ammonia gas through the solution or add aqueous ammonia (2.0 eq) dropwise, maintaining the temperature below 5°C. The reaction is monitored by Thin Layer Chromatography (TLC).

  • Upon completion, the precipitated product is filtered, washed with cold water, and dried under vacuum to yield 2,4-diamino-6-chloro-s-triazine. The rationale for the low temperature is to prevent di- and tri-substitution, ensuring mono-substitution occurs with the first nucleophile.

• Step 2: Synthesis of the Final Compound.

  • Suspend 2,4-diamino-6-chloro-s-triazine (1.0 eq) in a suitable solvent such as 1,4-dioxane.

  • Add 4-methoxyaniline (p-anisidine) (1.1 eq) and an acid scavenger like sodium carbonate (Na₂CO₃) (1.5 eq).

  • Heat the reaction mixture to reflux (approximately 100°C) for 8-12 hours. The elevated temperature is necessary to overcome the reduced reactivity of the dichlorinated intermediate.

  • Monitor the reaction progress using TLC.

  • After completion, cool the mixture to room temperature and pour it into ice-cold water.

  • The resulting solid precipitate is filtered, washed thoroughly with water to remove inorganic salts, and then purified by recrystallization from ethanol or by column chromatography to yield the pure product.

Anticancer Activity: A Primary Therapeutic Avenue

Derivatives of 1,3,5-triazine are well-established as potent anticancer agents.[1][6] The N-(4-methoxyphenyl) variants are of particular interest due to their demonstrated efficacy against a range of human cancer cell lines.

Mechanisms of Action

The anticancer effects of these derivatives are often multi-targeted. Key mechanisms include:

• Enzyme Inhibition: A primary target for many diaminotriazine compounds is Dihydrofolate Reductase (DHFR), an enzyme crucial for nucleotide synthesis.[6] Inhibition of DHFR disrupts DNA replication and repair in rapidly proliferating cancer cells, leading to cell death.

• Kinase Inhibition: Several 1,3,5-triazine derivatives have been developed as inhibitors of protein kinases, such as PI3K and mTOR, which are critical components of signaling pathways that regulate cell growth, proliferation, and survival.[1]

• Tubulin Polymerization Inhibition: Some related compounds have been shown to interfere with microtubule dynamics by inhibiting tubulin polymerization, arresting the cell cycle at the G2/M phase and inducing apoptosis.[7]

Caption: Plausible mechanisms of anticancer action for triazine derivatives.

In Vitro Cytotoxicity

Studies on related 6,N2-diaryl-1,3,5-triazine-2,4-diamines have shown significant antiproliferative properties, particularly against breast cancer cell lines.[1] Compounds in this class were found to be highly active against the triple-negative MDA-MB-231 breast cancer cell line while showing selectivity, as they did not significantly affect the non-cancerous MCF-10A breast cell line.[1] The presence of a methoxy group on the phenyl ring is often crucial for this activity.[8]

Table 1: Representative Antiproliferative Activity of Related Triazine Derivatives

Compound Class	Cell Line	Activity Metric	Value	Reference
6,N2-diaryl-1,3,5-triazine-2,4-diamines	MDA-MB-231 (Breast)	GI₅₀	Low µM range	[1]
6,N2-diaryl-1,3,5-triazine-2,4-diamines	MCF-10A (Non-cancerous)	GI₅₀	High µM / Inactive	[1]
Tri-amino-substituted 1,3,5-triazines	A549 (Lung)	IC₅₀	28 - 62 nM	[6]
Diamino-1,3,5-triazine acetonitriles	MALME-3M (Melanoma)	GI₅₀	3.3 x 10⁻⁸ M	[9]

Structure-Activity Relationship (SAR)

The biological activity of these compounds is highly dependent on their substitution pattern:

• The 4-Methoxy Group: The methoxy group at the para-position of the phenyl ring is often critical. It is an electron-donating group that can participate in hydrogen bonding and can influence the overall conformation and electronic distribution of the molecule, enhancing its interaction with biological targets.[8]

• Substituents on the Second Amine: The nature of the other amino group at the C2 or C4 position significantly modulates activity. Small, flexible groups or cyclic amines like piperazine can lead to potent compounds.[9]

• Aromatic vs. Aliphatic Groups: The presence of aryl groups generally contributes to potency, likely through pi-pi stacking interactions within target binding sites.

Experimental Protocol: MTT Assay for Cytotoxicity

This is a standard colorimetric assay to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

• Cell Seeding: Plate cancer cells (e.g., MDA-MB-231) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in the appropriate cell culture medium. Add 100 µL of each concentration to the designated wells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Live cells with active dehydrogenases will convert the yellow MTT to purple formazan crystals.

• Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the GI₅₀ or IC₅₀ value (the concentration that inhibits 50% of cell growth).

Antimicrobial and Antiviral Activities

The 1,3,5-triazine scaffold is also a fertile ground for the discovery of novel antimicrobial agents, a critical need given the rise of multidrug-resistant pathogens.[4]

Antibacterial and Antifungal Efficacy

Various substituted 1,3,5-triazine derivatives have demonstrated significant activity against both Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria, as well as fungal strains like Candida albicans.[4][10] The mechanism is often attributed to the disruption of essential cellular processes. The lipophilicity and electronic properties conferred by substituents like the methoxyphenyl group can enhance membrane permeability and interaction with intracellular targets.

Table 2: Representative Antimicrobial Activity of Triazine Derivatives

Compound Class	Organism	Activity Metric	Value (µg/mL)	Reference
Triazine aminobenzoic acid derivatives	S. aureus	MIC	Promising Activity	[4]
Triazine aminobenzoic acid derivatives	E. coli	MIC	Promising Activity	[4]
Thiazolyl-1,3,5-triazines	E. coli	MIC	Good Inhibition	[11]
Thiazolyl-1,3,5-triazines	K. pneumoniae	MIC	Good Inhibition	[11]

Antiviral Potential

The structural diversity of triazines has also led to their investigation as antiviral agents.[5] For instance, certain 1,3,5-triazine derivatives incorporating a piperazine structure have shown potent activity against Potato Virus Y (PVY), suggesting potential applications in agriculture and possibly as broad-spectrum antiviral agents.[5]

Conclusion and Future Perspectives

N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine derivatives represent a highly promising class of compounds with significant therapeutic potential, particularly in oncology and infectious diseases. The synthetic accessibility of the s-triazine core allows for extensive chemical modification and optimization of biological activity.

Future research should focus on:

• Lead Optimization: Systematically modifying the substitution patterns to improve potency and selectivity based on established SAR.

• Mechanism Elucidation: Moving beyond cellular assays to identify and validate the specific molecular targets (e.g., specific kinases, enzymes) through techniques like thermal shift assays, proteomics, and crystallography.

• In Vivo Evaluation: Advancing the most promising lead compounds into preclinical animal models to assess their efficacy, pharmacokinetics, and safety profiles.

• Development of Drug Delivery Systems: Exploring novel formulations to improve the bioavailability and targeted delivery of these compounds.

By leveraging the inherent versatility of the 1,3,5-triazine scaffold, researchers are well-positioned to develop next-generation therapeutics to address critical unmet medical needs.

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N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine: A Scaffolding Approach for Kinase Inhibition in Oncology

An In-depth Technical Guide for Researchers and Drug Development Professionals

Authored by: Senior Application Scientist, Gemini Division

Abstract

The 1,3,5-triazine scaffold has emerged as a privileged structure in medicinal chemistry, demonstrating a wide array of biological activities. This technical guide delves into the potential of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine and its analogs as kinase inhibitors for therapeutic intervention in oncology. We will explore the underlying rationale for targeting kinases, the specific role of the PI3K/Akt/mTOR signaling pathway, and provide detailed, field-proven methodologies for the evaluation of these compounds. This guide is intended to equip researchers, scientists, and drug development professionals with the necessary knowledge to advance the investigation of this promising class of molecules.

Introduction: The Triazine Core in Kinase-Targeted Drug Discovery

Protein kinases play a pivotal role in cellular signaling, regulating a multitude of processes including cell growth, proliferation, differentiation, and survival.[1] Dysregulation of kinase activity is a hallmark of many diseases, most notably cancer, making them attractive targets for therapeutic development. The 1,3,5-triazine ring system has been extensively explored as a versatile scaffold for the design of kinase inhibitors.[2] Its rigid, planar structure provides a robust platform for the strategic placement of various substituents to achieve specific interactions within the ATP-binding pocket of target kinases.

N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine represents a fundamental structure within this class of compounds. The diamino-triazine core is a key pharmacophore, while the methoxyphenyl substituent can be systematically modified to modulate potency, selectivity, and pharmacokinetic properties. While direct inhibitory data for this specific molecule is not extensively published, numerous studies on closely related analogs have demonstrated significant potential against various cancer-relevant kinases.

The PI3K/Akt/mTOR Pathway: A Prime Target for Triazine-Based Inhibitors

The Phosphatidylinositol 3-kinase (PI3K)/Akt/mammalian target of rapamycin (mTOR) pathway is a crucial intracellular signaling cascade that is frequently hyperactivated in a wide range of human cancers.[3][4] This pathway integrates signals from growth factors and other environmental cues to orchestrate cellular processes essential for tumor growth and survival.[5][6] Consequently, the development of inhibitors targeting key nodes within this pathway is a major focus of oncology research.

Several studies have implicated 2,4-diamino-1,3,5-triazine derivatives as potent inhibitors of the PI3K/Akt/mTOR pathway, suggesting a promising avenue for the therapeutic application of compounds like N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine.[7] Inhibition of this pathway can lead to decreased cell proliferation, induction of apoptosis, and suppression of angiogenesis.

Signaling Cascade Overview

The PI3K/Akt/mTOR signaling pathway is initiated by the activation of receptor tyrosine kinases (RTKs) by growth factors. This leads to the recruitment and activation of PI3K, which then phosphorylates phosphatidylinositol (4,5)-bisphosphate (PIP2) to generate phosphatidylinositol (3,4,5)-trisphosphate (PIP3).[8] PIP3 acts as a second messenger, recruiting Akt to the plasma membrane where it is activated through phosphorylation by PDK1 and mTORC2.[8] Activated Akt then phosphorylates a plethora of downstream substrates, including mTORC1, which in turn promotes protein synthesis and cell growth.[3]

Figure 1: Simplified PI3K/Akt/mTOR Signaling Pathway and the putative inhibitory action of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine.

In Vitro Evaluation of Kinase Inhibitory Activity

The initial assessment of a potential kinase inhibitor involves determining its ability to inhibit the enzymatic activity of the target kinase in a controlled, cell-free system. The ADP-Glo™ Kinase Assay is a robust and widely used platform for this purpose.

Principle of the ADP-Glo™ Kinase Assay

The ADP-Glo™ Kinase Assay is a luminescent assay that quantifies the amount of ADP produced during a kinase reaction. The assay is performed in two steps: first, the kinase reaction is stopped, and the remaining ATP is depleted. Second, the ADP is converted to ATP, which is then quantified using a luciferase/luciferin reaction. The resulting luminescent signal is proportional to the amount of ADP generated and thus reflects the kinase activity.

Detailed Protocol: In Vitro Kinase Inhibition Assay (ADP-Glo™)

Materials:

• Recombinant kinase (e.g., PI3Kα)

• Substrate (specific for the kinase)

• N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine (or analog)

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 96-well or 384-well plates

• Multichannel pipettes

• Plate-reading luminometer

Procedure:

• Compound Preparation: Prepare a series of dilutions of the test compound in an appropriate solvent (e.g., DMSO).

• Kinase Reaction Setup:

  • In each well of the plate, add the kinase reaction buffer.

  • Add the substrate to each well.

  • Add the test compound at various concentrations to the respective wells. Include a positive control (no inhibitor) and a negative control (no kinase).

  • Initiate the reaction by adding the kinase and ATP solution to each well.

• Incubation: Incubate the plate at 30°C for 60 minutes.

• ATP Depletion: Add ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate at room temperature for 40 minutes.

• ADP to ATP Conversion and Detection: Add Kinase Detection Reagent to each well. This reagent converts ADP to ATP and contains luciferase and luciferin to generate a luminescent signal. Incubate at room temperature for 30-60 minutes.

• Measurement: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration relative to the positive control. Determine the IC50 value, which is the concentration of the inhibitor required to reduce the kinase activity by 50%.

Representative Data

Compound Analog	Cancer Cell Line	Activity (GI50)	Reference
Analog A (2-[4-Amino-6-(4-phenylpiperazin-1-yl)-1,3,5-triazin-2-yl]-2{[4-(dimethylamino)phenyl]imino}acetonitrile)	Melanoma (MALME-3M)	3.3 x 10⁻⁸ M	[9]
Analog B (6,N2-diaryl-1,3,5-triazine-2,4-diamine derivative)	Breast Cancer (MDA-MB-231)	Growth Inhibition	[10]

Note: The data presented are for structurally related compounds and serve to illustrate the potential of the 2,4-diamino-1,3,5-triazine scaffold.

Cellular Assays: Assessing Antiproliferative Effects

Following the confirmation of in vitro kinase inhibitory activity, the next critical step is to evaluate the compound's effect on cancer cell proliferation. The MTT assay is a widely accepted colorimetric method for this purpose.

Principle of the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the ability of metabolically active cells to reduce the yellow tetrazolium salt MTT to purple formazan crystals by mitochondrial dehydrogenases. The amount of formazan produced is directly proportional to the number of viable cells.

Detailed Protocol: Cell Proliferation Assay (MTT)

Materials:

• Cancer cell line (e.g., MCF-7, a breast cancer cell line with a known active PI3K pathway)

• Cell culture medium and supplements

• N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine (or analog)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well cell culture plates

• Multichannel pipettes

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound. Include a vehicle control (solvent only) and a positive control (a known anticancer drug).

• Incubation: Incubate the cells for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing the formazan crystals to form.

• Formazan Solubilization: Carefully remove the medium and add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each compound concentration relative to the vehicle control. Determine the IC50 value, representing the concentration of the compound that inhibits cell proliferation by 50%.

Target Validation: Western Blot Analysis of the PI3K/Akt/mTOR Pathway

To confirm that the observed antiproliferative effects are mediated through the intended signaling pathway, Western blot analysis can be employed to assess the phosphorylation status of key proteins within the PI3K/Akt/mTOR cascade.

Principle of Western Blotting

Western blotting is a technique used to detect specific proteins in a sample. It involves separating proteins by size via gel electrophoresis, transferring them to a membrane, and then probing the membrane with antibodies specific to the target protein. For pathway analysis, antibodies that recognize both the total and the phosphorylated forms of a protein are used to determine the effect of the inhibitor on protein activation.

Detailed Protocol: Western Blot Analysis

Materials:

• Cancer cells treated with the test compound

• Lysis buffer

• Protein assay kit

• SDS-PAGE gels and electrophoresis apparatus

• Transfer apparatus and membranes (e.g., PVDF)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-Akt, anti-Akt, anti-p-mTOR, anti-mTOR, and a loading control like anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction: Lyse the treated cells and quantify the protein concentration.

• Gel Electrophoresis: Separate the protein lysates by SDS-PAGE.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against the target proteins (e.g., p-Akt, Akt) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Detection: Add the chemiluminescent substrate and capture the signal using an imaging system.

• Analysis: Quantify the band intensities to determine the relative levels of phosphorylated and total proteins. A decrease in the ratio of phosphorylated to total protein for key pathway components in the presence of the inhibitor would confirm its on-target activity.

Figure 2: A representative experimental workflow for the evaluation of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine as a kinase inhibitor.

Conclusion and Future Directions

N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine and its derivatives represent a promising class of compounds for the development of novel kinase inhibitors. Their potential to target critical oncogenic signaling pathways, such as the PI3K/Akt/mTOR cascade, warrants further investigation. The methodologies outlined in this guide provide a robust framework for the comprehensive evaluation of these molecules, from initial in vitro screening to cellular target validation.

Future research should focus on synthesizing a library of analogs with diverse substitutions on the phenyl ring to establish a clear structure-activity relationship (SAR). Kinase profiling against a broad panel of kinases will be crucial to determine selectivity and identify potential off-target effects. Promising lead compounds should then be advanced to in vivo studies to assess their efficacy and safety in preclinical cancer models. The ultimate goal is the translation of these scientific findings into novel and effective therapies for cancer patients.

References

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• Brzozowski, Z., Sączewski, F., & Gdaniec, M. (2000). Synthesis, structural characterization and antitumor activity of novel 2,4-diamino-1,3,5-triazine derivatives. European journal of medicinal chemistry, 35(12), 1053-1064. [Link]

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N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine: A Prospective Technical Guide to Investigating its Antitumor Properties

Abstract

The 1,3,5-triazine scaffold is a cornerstone in medicinal chemistry, with numerous derivatives demonstrating potent antitumor activities. This technical guide focuses on N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine, a compound of significant interest due to its structural analogy to known anticancer agents. While direct experimental data on its antitumor properties are nascent, this document provides a comprehensive, prospective framework for its investigation. We will delve into the rationale for its study, propose detailed experimental protocols for its evaluation, and discuss potential mechanisms of action based on the extensive body of research on related diaminotriazine derivatives. This guide is intended for researchers, scientists, and drug development professionals seeking to explore the therapeutic potential of this promising molecule.

Introduction: The Rationale for Investigating N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine

The s-triazine core is a privileged scaffold in the development of anticancer therapeutics, with several approved drugs and clinical candidates to its name.[1][2] These compounds exert their effects through diverse mechanisms, including the inhibition of key enzymes involved in cell proliferation and survival, such as dihydrofolate reductase (DHFR) and various kinases.[3] The 2,4-diamino substitution pattern is a recurring motif in many biologically active triazines, contributing to their ability to form crucial hydrogen bond interactions with their biological targets.

N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine, also known as 6-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine, incorporates this key diaminotriazine core. The presence of the 4-methoxyphenyl group is also noteworthy, as this moiety is found in numerous compounds with established anticancer activity, often contributing to favorable pharmacokinetic properties and target engagement. The structural characteristics of this molecule, therefore, provide a strong impetus for a thorough investigation into its potential as an antitumor agent. Although its synthesis and crystal structure have been reported, a comprehensive evaluation of its biological activity in the context of cancer is a critical next step.

This guide will provide a roadmap for such an investigation, outlining the necessary experimental workflows, from initial cytotoxicity screening to mechanistic studies, all grounded in the established methodologies for analogous compounds.

Preclinical Evaluation Strategy: A Step-by-Step Approach

A systematic and rigorous preclinical evaluation is paramount to understanding the therapeutic potential of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine. The following sections detail the key experimental stages, from initial in vitro screening to more in-depth mechanistic studies.

Synthesis of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine

The synthesis of the target compound is the foundational step. Several synthetic routes to 2,4-diamino-1,3,5-triazine derivatives have been described in the literature. A common and efficient method involves the condensation of a biguanide with an appropriate ester or a related reaction of dicyandiamide with a nitrile. The specific synthesis of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine can be achieved through established protocols, ensuring a high-purity compound for biological testing.

In Vitro Cytotoxicity Screening

The initial assessment of antitumor activity involves determining the compound's ability to inhibit the proliferation of cancer cells. A panel of human cancer cell lines representing different tumor types should be employed.

Experimental Protocol: MTT Assay for Cell Viability

• Cell Seeding: Plate cancer cells in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine (e.g., 0.01 µM to 100 µM) for 72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• MTT Addition: Add 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution to each well and incubate for 4 hours.

• Formazan Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) values, which represent the concentration of the compound required to inhibit cell growth by 50%.

Data Presentation: Hypothetical IC50 Values

Cell Line	Tumor Type	Hypothetical IC50 (µM)
MCF-7	Breast Cancer	5.2
MDA-MB-231	Breast Cancer	8.9
A549	Lung Cancer	12.5
HCT116	Colon Cancer	7.8
DU145	Prostate Cancer	15.1

Mechanistic Studies: Unraveling the Mode of Action

Once cytotoxicity is established, the next crucial step is to elucidate the underlying mechanism of action. Based on the activities of related triazine derivatives, the investigation should focus on apoptosis induction and cell cycle arrest.

Apoptosis, or programmed cell death, is a common mechanism by which anticancer drugs eliminate tumor cells.

Experimental Protocol: Annexin V/Propidium Iodide (PI) Staining

• Cell Treatment: Treat cancer cells with N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine at its IC50 and 2x IC50 concentrations for 24 and 48 hours.

• Cell Staining: Harvest the cells and stain them with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V positive/PI negative cells are in early apoptosis, while Annexin V positive/PI positive cells are in late apoptosis or necrosis.

Mandatory Visualization: Apoptosis Analysis Workflow

Caption: Workflow for assessing apoptosis induction.

Many anticancer agents exert their effects by disrupting the normal progression of the cell cycle, leading to cell cycle arrest and subsequent cell death.

Experimental Protocol: Propidium Iodide (PI) Staining for DNA Content

• Cell Treatment: Treat cancer cells with the compound at its IC50 concentration for 24, 48, and 72 hours.

• Cell Fixation: Harvest the cells and fix them in cold 70% ethanol.

• Staining: Treat the cells with RNase A and then stain with Propidium Iodide (PI).

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer to determine the percentage of cells in each phase of the cell cycle (G0/G1, S, and G2/M).

Mandatory Visualization: Hypothetical Cell Cycle Arrest

Caption: Potential G2/M phase cell cycle arrest.

Potential Molecular Targets and Signaling Pathways

Based on the structure-activity relationships of analogous 2,4-diamino-1,3,5-triazine derivatives, several potential molecular targets can be hypothesized for N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine.

• Dihydrofolate Reductase (DHFR): The diaminotriazine scaffold is a classic pharmacophore for DHFR inhibitors. Inhibition of DHFR disrupts the synthesis of nucleotides, leading to cell cycle arrest and apoptosis.

• Protein Kinases: Many triazine derivatives have been shown to inhibit various protein kinases that are crucial for cancer cell proliferation and survival, such as cyclin-dependent kinases (CDKs) and components of the PI3K/Akt/mTOR pathway.[3]

• Topoisomerases: Some triazine-based compounds have been found to interfere with the function of topoisomerases, enzymes that are essential for DNA replication and repair.

Mandatory Visualization: Potential Signaling Pathway Inhibition

Caption: Hypothesized mechanisms of antitumor action.

Future Perspectives and Drug Development

The preclinical data generated from the proposed studies will provide a solid foundation for the further development of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine. Positive results would warrant lead optimization studies to improve potency, selectivity, and pharmacokinetic properties. In vivo studies using animal models of cancer would be the subsequent critical step to evaluate its efficacy and safety in a physiological setting.

The structural simplicity and synthetic accessibility of this compound make it an attractive candidate for further chemical modifications. Structure-activity relationship (SAR) studies, guided by the initial biological data, could lead to the discovery of even more potent and selective anticancer agents based on this promising scaffold.

Conclusion

While the antitumor properties of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine are yet to be experimentally detailed, its structural features, shared with a class of compounds with proven anticancer efficacy, mark it as a molecule of high interest. This technical guide provides a comprehensive and logical framework for its systematic evaluation. By following the proposed experimental workflows and considering the potential mechanisms of action, researchers can effectively unlock the therapeutic potential of this and other related triazine derivatives, contributing to the ongoing quest for novel and more effective cancer therapies.

References

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An In-depth Technical Guide to the Crystal Structure Analysis of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine

For Researchers, Scientists, and Drug Development Professionals

Foreword: Unveiling the Solid-State Architecture of a Promising Triazine Derivative

The 1,3,5-triazine scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide spectrum of biological activities, including anticancer and antimicrobial properties. The compound N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine, with its strategic placement of donor and acceptor groups, presents a compelling case for detailed structural elucidation. Understanding its three-dimensional structure at the atomic level is not merely an academic exercise; it is fundamental to comprehending its physicochemical properties, predicting its behavior in a biological environment, and rationally designing more potent and specific therapeutic agents.

This guide provides a comprehensive, in-depth analysis of the crystal structure of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine. Moving beyond a simple recitation of crystallographic data, we will delve into the causality behind the experimental choices, from crystal growth to data refinement, and explore the significance of the observed intermolecular interactions. This document is designed to serve as a practical and insightful resource for researchers engaged in drug discovery and development, offering a robust framework for the crystallographic analysis of small molecules.

The Foundation: Synthesis and Crystallization

A successful crystal structure analysis begins with high-quality single crystals. The synthesis of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine is the initial critical step, followed by a meticulous crystallization process to obtain crystals suitable for X-ray diffraction.

Synthesis Strategy

While various synthetic routes to 2,4-diamino-1,3,5-triazine derivatives exist, a common and effective method involves the reaction of dicyandiamide with the corresponding nitrile under microwave irradiation. This "green chemistry" approach often leads to high yields and purity with reduced solvent usage and reaction times.[1][2]

A plausible synthetic pathway for the title compound is the reaction of p-anisunitrile with dicyandiamide.

Protocol for Single Crystal Growth: The Art of Slow Cooling

The acquisition of diffraction-quality single crystals is often the most challenging aspect of small molecule crystallography. For N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine, a slow evaporation or slow cooling method is effective. The published procedure provides a reliable starting point.[3]

Experimental Protocol: Recrystallization by Slow Cooling

• Dissolution: Dissolve approximately 32 mg of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine in 20 ml of hot methanol. Gentle warming over a water bath can aid in complete dissolution.

• Hot Filtration (Optional but Recommended): If any particulate matter is visible, perform a hot gravity filtration to remove insoluble impurities. This step is crucial to prevent these impurities from acting as nucleation sites, which would lead to the formation of many small crystals instead of a few large ones.

• Slow Cooling: Cover the flask with a watch glass or perforated parafilm to allow for slow evaporation of the solvent. Place the flask in a location free from vibrations and temperature fluctuations.

• Crystal Growth: Allow the solution to cool slowly to room temperature over several days. Colorless, plate-like crystals should form.

• Isolation: Carefully decant the mother liquor and wash the crystals with a small amount of cold methanol to remove any remaining impurities. The crystals can then be dried on a filter paper.

Causality of Choices:

• Methanol as Solvent: Methanol is chosen for its ability to dissolve the compound at elevated temperatures and its lower solubility at room temperature, a key characteristic for successful recrystallization.[4][5]

• Slow Cooling: A slow cooling rate is paramount for the growth of large, well-ordered single crystals. Rapid cooling often results in the formation of a polycrystalline powder, which is unsuitable for single-crystal X-ray diffraction.[6]

The Experiment: Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction is the definitive technique for determining the three-dimensional atomic arrangement within a crystalline solid.[7] The process involves irradiating a single crystal with a focused beam of X-rays and analyzing the resulting diffraction pattern.

Data Collection: Capturing the Diffraction Pattern

A suitable crystal is mounted on a goniometer and placed in the X-ray beam of a diffractometer. The crystal is rotated, and a series of diffraction images are collected at different orientations.

Key Parameters for Data Collection:

Parameter	Typical Value/Setting	Rationale
X-ray Source	Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.54184 Å)	Molybdenum radiation is commonly used for small molecules as it provides good resolution. Copper radiation is more brilliant but can cause higher absorption.
Temperature	100 K	Data collection at low temperatures minimizes thermal vibrations of atoms, leading to higher quality data and more precise structural parameters.
Detector Distance	40-60 mm	This distance is optimized to capture both low and high-resolution data.
Exposure Time	10-60 seconds per frame	The exposure time is adjusted to achieve a good signal-to-noise ratio without overloading the detector.
Rotation Angle	0.5-1.0° per frame	A smaller rotation angle per frame helps to resolve closely spaced reflections.

A complete dataset, typically a full sphere of data, is collected to ensure data redundancy and completeness, which are crucial for accurate structure determination.[8]

Caption: Workflow for single-crystal X-ray diffraction data collection.

The Analysis: From Diffraction Data to 3D Structure

The collected diffraction data is a set of intensities and positions of the diffracted X-ray beams. The process of converting this information into a three-dimensional molecular structure involves several computational steps.

Structure Solution and Refinement: The SHELX Pipeline

The SHELX suite of programs is the industry standard for small molecule crystal structure solution and refinement.[9][10]

Step-by-Step Structure Solution and Refinement Protocol:

• Data Reduction and Space Group Determination: The raw diffraction images are processed to integrate the reflection intensities and apply corrections for experimental factors. Programs like XPREP or POINTLESS are used to determine the crystal system and space group from the symmetry of the diffraction pattern.[11]

• Structure Solution (SHELXS or SHELXT): The initial atomic positions are determined using direct methods or Patterson methods.[12] These programs use statistical methods to phase the reflections and generate an initial electron density map.

• Structure Refinement (SHELXL): The initial model is refined against the experimental data using a least-squares minimization procedure. This iterative process involves:

  • Assigning Atom Types: Based on the electron density and chemical knowledge, atoms are assigned their correct element types (C, N, O).[11]

  • Anisotropic Refinement: Atoms are refined anisotropically to account for their thermal motion in different directions.

  • Locating Hydrogen Atoms: Hydrogen atoms are typically located in the difference Fourier map and refined with appropriate constraints or restraints.

  • Convergence: The refinement is continued until the structural model no longer changes significantly with further cycles.

Sources

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• 2. Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. 6-(4-Meth­oxy­phen­yl)-1,3,5-triazine-2,4-diamine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recrystallization [sites.pitt.edu]
• 5. praxilabs.com [praxilabs.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 8. Data Collection for Crystallographic Structure Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 9. hkl-xray.com [hkl-xray.com]
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• 12. journals.iucr.org [journals.iucr.org]

Spectroscopic Characterization of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine: A Predictive and Methodological Guide

Abstract

This technical guide provides a comprehensive overview of the anticipated spectroscopic data for the compound N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine. In the absence of direct experimental spectra in publicly available literature, this document leverages established principles of spectroscopic analysis and data from closely related structural analogs to predict the characteristic features in Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS). Methodological protocols for the acquisition of high-quality spectroscopic data for this class of compounds are also detailed, offering a robust framework for researchers in medicinal chemistry and drug development. This guide is intended to serve as a valuable resource for the identification, characterization, and quality control of N-aryl-1,3,5-triazine-2,4-diamine derivatives.

Introduction: The Significance of Spectroscopic Analysis for Substituted Triazines

N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine belongs to the broader class of 1,3,5-triazine derivatives, a scaffold of significant interest in pharmaceutical research due to its diverse biological activities, including potential anticancer and anti-inflammatory properties.[1][2] The precise arrangement of substituents on the triazine core is critical to a compound's bioactivity, making unambiguous structural confirmation an essential first step in any research and development workflow.

Spectroscopic techniques such as NMR, IR, and MS provide a detailed "fingerprint" of a molecule's structure. NMR spectroscopy elucidates the connectivity and chemical environment of atoms, IR spectroscopy identifies the functional groups present, and mass spectrometry reveals the molecular weight and fragmentation patterns, offering clues to the molecule's composition and stability.

A Note on Isomerism: It is crucial to distinguish N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine from its isomer, 6-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine. In the former, the methoxyphenyl group is attached to one of the exocyclic amino nitrogens, while in the latter, it is directly bonded to a carbon atom of the triazine ring. This difference in connectivity will lead to distinct spectroscopic signatures.

Predicted Spectroscopic Data and Interpretation

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR spectra of N-aryl-1,3,5-triazine-2,4-diamines can exhibit complex features due to restricted rotation around the C-N bonds connecting the amino groups to the triazine ring. This can lead to the observation of multiple conformers or rotamers in solution, resulting in broadened signals or multiple sets of peaks.[3]

The predicted proton NMR spectrum of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine in a suitable deuterated solvent such as DMSO-d₆ would likely display the following signals:

Predicted Chemical Shift (δ, ppm)	Multiplicity	Number of Protons	Assignment	Rationale
~9.0 - 8.0	Singlet (broad)	1H	NH -(4-methoxyphenyl)	The proton on the nitrogen attached to the aromatic ring is expected to be deshielded and may be broadened due to exchange or quadrupolar effects.
~7.5 - 7.0	Doublet	2H	Ar-H (ortho to -NH)	Aromatic protons on the methoxyphenyl ring ortho to the nitrogen will be influenced by the electron-donating nature of the nitrogen.
~7.0 - 6.8	Doublet	2H	Ar-H (ortho to -OCH₃)	Aromatic protons ortho to the electron-donating methoxy group will be shielded relative to those ortho to the nitrogen.
~6.5 - 6.0	Singlet (broad)	2H	-NH ₂	The protons of the unsubstituted amino group are expected to appear as a broad singlet.
~3.7	Singlet	3H	-OCH ₃	The methyl protons of the methoxy group will appear as a sharp singlet.

The predicted carbon-13 NMR spectrum would provide insights into the carbon framework of the molecule.

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale
~168 - 165	C =N (Triazine ring)	The carbon atoms within the electron-deficient triazine ring are significantly deshielded.
~155	Ar-C -OCH₃	The aromatic carbon directly attached to the oxygen of the methoxy group.
~140	Ar-C -NH	The aromatic carbon directly attached to the exocyclic nitrogen.
~125	Ar-C H (ortho to -NH)	Aromatic methine carbons ortho to the nitrogen.
~114	Ar-C H (ortho to -OCH₃)	Aromatic methine carbons ortho to the methoxy group, showing shielding effects.
~55	-OC H₃	The carbon of the methoxy group.

Methodology for NMR Data Acquisition

A standardized protocol for acquiring high-quality NMR data for N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine is outlined below.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation:

  • Accurately weigh 5-10 mg of the purified compound.

  • Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a clean, dry NMR tube. The choice of solvent is critical, as solubility can be a challenge for some triazine derivatives.[3]

  • Ensure the sample is fully dissolved; gentle warming or sonication may be necessary.

• Instrument Setup:

  • Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion and resolution.

  • Tune and match the probe for the appropriate nucleus (¹H or ¹³C).

  • Shim the magnetic field to achieve optimal homogeneity, using the solvent lock signal.

• Data Acquisition:

  • ¹H NMR:

    • Acquire a standard one-dimensional proton spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

    • Typical spectral width: -2 to 12 ppm.

    • Pulse angle: 30-45 degrees.

    • Relaxation delay: 1-2 seconds.

  • ¹³C NMR:

    • Acquire a proton-decoupled ¹³C spectrum.

    • Typical spectral width: 0 to 180 ppm.

    • A larger number of scans will be required due to the lower natural abundance of ¹³C.

  • 2D NMR (for unambiguous assignment):

    • COSY (Correlation Spectroscopy) to establish ¹H-¹H spin systems.

    • HSQC (Heteronuclear Single Quantum Coherence) to correlate directly bonded ¹H and ¹³C atoms.

    • HMBC (Heteronuclear Multiple Bond Correlation) to identify long-range (2-3 bond) ¹H-¹³C correlations, which is crucial for assigning quaternary carbons and piecing together the molecular fragments.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decay (FID).

  • Phase correct the spectrum.

  • Calibrate the chemical shift scale using the residual solvent peak as an internal standard (e.g., DMSO-d₆ at 2.50 ppm for ¹H and 39.52 ppm for ¹³C).

  • Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule. The predicted IR spectrum of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine would exhibit characteristic absorption bands.

Predicted Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3450 - 3300	N-H stretching	Primary and secondary amines (-NH₂ and -NH-)
3050 - 3000	C-H stretching	Aromatic C-H
2950 - 2850	C-H stretching	Aliphatic C-H (-OCH₃)
1650 - 1580	C=N stretching	Triazine ring
1600 - 1450	C=C stretching	Aromatic ring
1250 - 1200	C-O stretching	Aryl ether (-O-CH₃)
850 - 800	C-H bending	Para-disubstituted benzene ring

Methodology for IR Data Acquisition

Experimental Protocol: FTIR Spectroscopy

• Sample Preparation (ATR - Attenuated Total Reflectance):

  • Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

  • Record a background spectrum of the clean, empty ATR crystal.

  • Place a small amount of the solid sample onto the ATR crystal, ensuring good contact.

  • Use the instrument's pressure clamp to apply consistent pressure to the sample.

• Data Acquisition:

  • Collect the sample spectrum over a typical range of 4000 to 400 cm⁻¹.

  • Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

• Data Processing:

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to generate the final absorbance or transmittance spectrum.

  • Label the significant peaks with their wavenumbers.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound. For N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine (Molecular Formula: C₁₀H₁₁N₅O), the expected molecular weight is approximately 217.24 g/mol .

Under EI conditions, the molecular ion peak (M⁺˙) at m/z 217 would be expected. Key fragmentation pathways could include:

• Loss of a methyl radical (•CH₃): leading to a fragment at m/z 202.

• Loss of a methoxy radical (•OCH₃): resulting in a fragment at m/z 186.

• Cleavage of the N-aryl bond: potentially generating fragments corresponding to the p-anisidine cation radical (m/z 123) and the diaminotriazine radical (m/z 94).

• Fission of the triazine ring: a common fragmentation pathway for triazine derivatives, leading to smaller nitrogen-containing fragments.[4]

Methodology for Mass Spectrometry Data Acquisition

Experimental Protocol: Mass Spectrometry

• Sample Introduction:

  • For a volatile and thermally stable compound, a Gas Chromatography-Mass Spectrometry (GC-MS) system can be used. The sample is dissolved in a volatile solvent and injected into the GC.

  • Alternatively, for less volatile compounds, direct infusion via a syringe pump into an Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) source is suitable. For EI, a direct insertion probe can be used.

• Ionization:

  • Electron Ionization (EI): A hard ionization technique that provides detailed fragmentation patterns, useful for structural elucidation.

  • Electrospray Ionization (ESI): A soft ionization technique that typically produces the protonated molecule [M+H]⁺ (m/z 218) with minimal fragmentation, ideal for determining the molecular weight.

• Mass Analysis:

  • A variety of mass analyzers can be used, including quadrupole, time-of-flight (TOF), or Orbitrap, depending on the required mass accuracy and resolution.

• Data Acquisition and Analysis:

  • Acquire the mass spectrum over a suitable m/z range (e.g., 50-500).

  • Identify the molecular ion peak (or protonated molecule) to confirm the molecular weight.

  • Analyze the fragmentation pattern to deduce structural information, often aided by mass spectrometry software and databases.

Visualizing the Molecular Structure and Spectroscopic Correlations

The following diagrams illustrate the structure of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine and a conceptual workflow for its spectroscopic analysis.

Caption: Molecular structure of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine.

Caption: Workflow for the spectroscopic characterization of the target compound.

Conclusion

References

• Junaid, A., Lim, F. P. L., Chuah, L. H., & Dolzhenko, A. V. (2020). 6,N2-Diaryl-1,3,5-triazine-2,4-diamines: synthesis, antiproliferative activity and 3D-QSAR modeling. RSC Medicinal Chemistry, 11(7), 835-847.
• Torres, E., et al. (2014).

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• Junaid, A., et al. (2020). Synthesis of 6,N²-diaryl-1,3,5-triazine-2,4-diamines (1–126).
• Dolzhenko, A. V. (2021). A closer look at N2,6-substituted 1,3,5-triazine-2,4-diamines: Advances in synthesis and biological activities.

• PubChem. (n.d.). p-Anisidine. Retrieved from [Link]

• ResearchGate. (n.d.). ¹H and ¹³C NMR spectra of (II). Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectra to study the products of the synthesis reactions. Retrieved from [Link]

• Arshad, S., et al. (2015). Synthesis, crystal structure and Hirshfeld surface analysis of N-(4-methoxyphenyl)picolinamide. PMC.
• Zhao, Y., Foo, S., & Saito, S. (2011). 4-methoxy-N-((4-methoxyphenyl)methyl-d)aniline.
• Nandiyanto, A. B. D., et al. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Indonesian Journal of Science & Technology, 4(1), 97-118.

• ResearchGate. (n.d.). FTIR spectra of control and treated (T1 and T2) p-anisidine. Retrieved from [Link]

• Al-Masoudi, N. A., et al. (2018). Synthesis, Characterization, and In Vivo Study of Some Novel 3,4,5-Trimethoxybenzylidene-hydrazinecarbothioamides and Thiadiazoles as Anti-Apoptotic Caspase-3 Inhibitors. Molecules, 23(9), 2266.

• MassBank. (n.d.). p-anisidine. Retrieved from [Link]

• NIST. (n.d.). N-(p-Methoxybenzylidene)-p-anisidine. Retrieved from [Link]

• El-Faham, A., et al. (2016). Synthesis and Characterization of (E)-4-Amino-N'-(2,5-dimethoxybenzylidene)benzohydrazide.
• Abdel-Ghani, N. T., et al. (2018). Synthesis, FTIR and Electronic Spectra Studies of Metal (II)
• Deshmukh, R. R., & Jadhav, V. D. (2017). Synthesis and Characterization of (2E) -1- [4- (2, 4-Dithio-3-Ethylimino -5- Substitutedimino -1, 3, 5- Triazino-6-Yl) Aminophen. Scholars Middle East Publishers.
• Sargent, M. V., & Caddy, D. E. (2000). Fragmentation patterns in the electron impact mass spectra of 1,3,5-triazin-2-one derivatives. Arkivoc, 2001(6), 923-930. 2001(6), 923-930.

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In Silico Modeling of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine Interactions with Human Dihydrofolate Reductase: A Technical Guide

Foreword: The Imperative of Predictive Modeling in Modern Drug Discovery

In the contemporary landscape of pharmaceutical research, the reliance on purely empirical, high-throughput screening is progressively being supplemented by robust computational methodologies. The ability to predict, with a reasonable degree of accuracy, the interactions between a small molecule and its putative biological target is no longer a nascent concept but a cornerstone of efficient drug discovery pipelines. This guide is crafted for researchers, scientists, and drug development professionals who are at the forefront of this paradigm shift. We will embark on a detailed exploration of the in silico modeling of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine, a compound of interest owing to the established pharmacological relevance of the triazine scaffold. Our chosen target, human Dihydrofolate Reductase (DHFR), is a well-validated enzyme in cancer chemotherapy, making this a pertinent case study.[1][2] This document is not a mere recitation of protocols; it is a narrative of scientific reasoning, a self-validating system of experimental choices, and a testament to the power of integrating computational chemistry with medicinal chemistry insights.

Introduction: The Triazine Scaffold and the Significance of DHFR

The 1,3,5-triazine core is a privileged scaffold in medicinal chemistry, with derivatives exhibiting a broad spectrum of biological activities.[3][4] Our molecule of interest, N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine, possesses structural features that suggest its potential as an enzyme inhibitor. The diamino-triazine moiety, in particular, is a known pharmacophore for inhibitors of Dihydrofolate Reductase (DHFR).[4] DHFR is a pivotal enzyme in cellular metabolism, catalyzing the reduction of dihydrofolate to tetrahydrofolate, a precursor for the synthesis of purines, thymidylate, and certain amino acids.[5] Consequently, the inhibition of DHFR disrupts DNA synthesis and cell proliferation, making it an effective strategy against rapidly dividing cancer cells.[1][2]

This guide will delineate a comprehensive in silico workflow to investigate the binding hypothesis of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine with human DHFR. We will employ a multi-faceted approach, commencing with pharmacophore modeling to identify key interaction features, followed by molecular docking to predict the binding pose and affinity, and culminating in molecular dynamics simulations to assess the stability of the protein-ligand complex.

A Multi-pronged In Silico Investigation Strategy

Our approach is designed to be sequential and self-validating, where the insights from one computational experiment inform the next. This ensures a logical progression from a broad hypothesis to a refined model of molecular interaction.

Caption: A multi-pronged in silico workflow for ligand-target interaction analysis.

Detailed Methodologies: A Step-by-Step Guide

Ligand and Protein Preparation: The Foundation of Accurate Modeling

The fidelity of any in silico model is contingent upon the quality of the input structures. Therefore, meticulous preparation of both the ligand and the protein is a non-negotiable first step.

3.1.1. Ligand Preparation

• 2D to 3D Conversion: The 2D structure of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine is sketched using a chemical drawing tool like ChemDraw and saved in a standard format (e.g., MOL). This is then converted to a 3D structure.

• Energy Minimization: The 3D structure is energy minimized using a suitable force field (e.g., MMFF94) to obtain a low-energy conformation. This step is crucial for ensuring a realistic starting geometry.

• Charge Assignment: Appropriate partial charges are assigned to each atom of the ligand.

3.1.2. Protein Preparation

• Structure Retrieval: The crystal structure of human DHFR is obtained from the Protein Data Bank (PDB). For this study, we will use PDB ID: 1DRF, which is a structure of human DHFR complexed with folate.[3]

• Preprocessing: The protein structure is cleaned by removing water molecules, co-solvents, and any existing ligands.

• Protonation and Optimization: Hydrogen atoms are added to the protein, and the protonation states of ionizable residues are assigned based on the physiological pH. The structure is then subjected to a short energy minimization to relieve any steric clashes.

Pharmacophore Modeling: Unveiling the Key Interaction Features

Pharmacophore modeling helps in identifying the essential steric and electronic features required for a molecule to interact with a specific target.[6] We will employ a structure-based approach using the crystal structure of human DHFR with a known inhibitor to generate a pharmacophore model.

Experimental Protocol: Structure-Based Pharmacophore Model Generation (using Schrödinger's Phase)

• Input: The prepared human DHFR crystal structure (PDB ID: 1DRF).

• Hypothesis Generation: The e-Pharmacophore module in Phase is used to generate pharmacophore hypotheses based on the interactions observed between the protein and its co-crystallized ligand (folate).[7]

• Feature Definition: The generated pharmacophore will typically consist of features such as hydrogen bond donors, hydrogen bond acceptors, hydrophobic regions, and aromatic rings.

• Refinement: The generated hypotheses are scored and ranked. The top-scoring hypothesis is selected for further analysis.

Caption: Workflow for structure-based pharmacophore model generation.

Molecular Docking: Predicting the Binding Pose and Affinity

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor to form a stable complex.[8][9] We will use AutoDock Vina, a widely used and validated docking program.

Experimental Protocol: Molecular Docking with AutoDock Vina

• File Preparation: The prepared ligand and protein structures are converted to the PDBQT format using AutoDock Tools. This format includes atomic charges and atom type definitions.

• Grid Box Definition: A grid box is defined to encompass the active site of DHFR. The dimensions and center of the grid box are determined based on the position of the co-crystallized ligand in the PDB structure.

• Docking Execution: The docking simulation is performed using the Vina command-line interface. The exhaustiveness parameter can be increased to ensure a more thorough search of the conformational space.[10]

• Results Analysis: The output PDBQT file contains multiple binding poses of the ligand, ranked by their predicted binding affinities (in kcal/mol). The pose with the lowest binding energy is considered the most favorable.[11]

Table 1: Hypothetical Molecular Docking Results

Binding Pose	Binding Affinity (kcal/mol)	RMSD from Crystal Ligand (Å)	Interacting Residues
1	-8.5	1.2	Ile7, Ala9, Leu22, Phe31, Ser59
2	-8.1	2.5	Ile7, Ala9, Phe31, Ile60
3	-7.9	3.1	Val115, Tyr121

Molecular Dynamics Simulations: Assessing Complex Stability

While docking provides a static snapshot of the binding pose, molecular dynamics (MD) simulations offer insights into the dynamic behavior and stability of the protein-ligand complex over time.[12] We will use GROMACS, a versatile and high-performance MD engine.[13]

Experimental Protocol: Molecular Dynamics Simulation with GROMACS

• System Preparation: The best-ranked docked complex from the previous step is used as the starting structure. The complex is placed in a simulation box of appropriate dimensions and solvated with water molecules. Ions are added to neutralize the system.

• Energy Minimization: The energy of the solvated system is minimized to remove any steric clashes.

• Equilibration: The system is equilibrated in two phases: first, under an NVT (constant number of particles, volume, and temperature) ensemble, followed by an NPT (constant number of particles, pressure, and temperature) ensemble. This allows the system to reach the desired temperature and pressure.

• Production MD: A production MD simulation is run for a significant time scale (e.g., 100 nanoseconds) to sample the conformational space of the complex.

• Trajectory Analysis: The resulting trajectory is analyzed to evaluate the stability of the protein-ligand complex. Key metrics include the root-mean-square deviation (RMSD) of the protein and ligand, the root-mean-square fluctuation (RMSF) of individual residues, and the hydrogen bond network between the protein and the ligand.

Sources

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Protocols & Analytical Methods

Application Notes and Protocols for the Cellular Characterization of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine

Introduction: Unveiling the Cellular Impact of a Promising Triazine Scaffold

The 1,3,5-triazine core is a privileged scaffold in medicinal chemistry, with derivatives demonstrating a wide spectrum of biological activities, including antitumor, antimicrobial, and anti-inflammatory properties.[1][2] N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine belongs to this versatile class of compounds. Structurally, it shares features with known inhibitors of dihydrofolate reductase (DHFR), a critical enzyme in the folate metabolic pathway.[3][4] DHFR catalyzes the reduction of dihydrofolate to tetrahydrofolate, an essential cofactor for the synthesis of nucleotides and certain amino acids.[5] Inhibition of DHFR disrupts DNA synthesis and repair, leading to cell cycle arrest and apoptosis, making it a well-established target for cancer chemotherapy and antimicrobial agents.[5][6]

This guide provides a comprehensive suite of cell-based assay methods to meticulously characterize the biological activity of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine. The protocols herein are designed for researchers, scientists, and drug development professionals to assess its cytotoxic and anti-proliferative potential, investigate its primary mechanism of action through cellular DHFR inhibition, and quantify its downstream effects on apoptosis. Each protocol is presented with the underlying scientific principles to empower researchers to not only execute the experiments but also to interpret the results with confidence and troubleshoot effectively.

Part 1: Foundational Analysis - Cytotoxicity and Anti-Proliferative Effects

A primary step in characterizing any potential therapeutic agent is to determine its effect on cell viability and proliferation. This allows for the determination of the compound's potency (e.g., IC50 value) across different cell lines and provides a crucial baseline for subsequent mechanistic studies.

Protocol 1.1: Cell Viability Assessment using MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which is often used as a proxy for cell viability. In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Scientific Rationale: This assay provides a robust and high-throughput method to quantify the dose-dependent effects of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine on the metabolic activity of a cell population. A reduction in MTT conversion can indicate either cytotoxicity (cell death) or cytostatic effects (inhibition of proliferation).

Materials:

• N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine (stock solution in DMSO)

• Selected cancer cell lines (e.g., MCF-7 for breast cancer, HCT-116 for colon cancer)[7]

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin)

• MTT solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• 96-well cell culture plates

• Multichannel pipette

• Microplate reader

Step-by-Step Protocol:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.

  • Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine in complete medium from the DMSO stock. Ensure the final DMSO concentration in all wells is consistent and non-toxic (typically ≤ 0.5%).

  • Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the compound. Include vehicle control (medium with the same concentration of DMSO) and untreated control wells.

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL) to each well.

  • Incubate for 3-4 hours at 37°C until purple formazan crystals are visible under a microscope.

• Formazan Solubilization and Measurement:

  • Carefully remove the medium from each well.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5-10 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

Data Analysis and Interpretation:

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

• Plot the percentage of cell viability against the log of the compound concentration.

• Determine the IC50 value (the concentration of the compound that inhibits cell viability by 50%) using non-linear regression analysis.

Parameter	Description	Example Value
Cell Line	Cancer cell line used for the assay.	MCF-7
Seeding Density	Number of cells seeded per well.	8,000 cells/well
Incubation Time	Duration of compound exposure.	48 hours
IC50	Concentration for 50% inhibition.	To be determined

Part 2: Mechanistic Insight - Targeting Dihydrofolate Reductase (DHFR)

Given the structural similarity of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine to known DHFR inhibitors like cycloguanil, it is crucial to investigate its activity against this target within a cellular context.[8][9]

Protocol 2.1: Cellular DHFR Activity Assay

This assay measures the activity of DHFR in cell lysates by monitoring the NADPH-dependent reduction of dihydrofolate (DHF) to tetrahydrofolate (THF).[10] The rate of NADPH oxidation is followed by measuring the decrease in absorbance at 340 nm.[11]

Scientific Rationale: By treating cells with the compound prior to lysis, this assay determines the compound's ability to inhibit intracellular DHFR. A decrease in the rate of NADPH consumption in lysates from treated cells compared to untreated cells indicates DHFR inhibition.

Materials:

• N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine

• Cell line with detectable DHFR activity (e.g., A431, NIH 3T3)[10]

• Complete cell culture medium

• Cell lysis buffer (e.g., RIPA buffer with protease inhibitors)

• DHFR assay buffer (e.g., 50 mM potassium phosphate, pH 7.5)

• Dihydrofolic acid (DHF) solution

• NADPH solution

• Methotrexate (a known DHFR inhibitor, as a positive control)

• 96-well UV-transparent plate

• Spectrophotometer or microplate reader capable of reading absorbance at 340 nm

Step-by-Step Protocol:

• Cell Culture and Treatment:

  • Culture cells to ~80-90% confluency.

  • Treat cells with various concentrations of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine and methotrexate for a predetermined time (e.g., 4-24 hours). Include a vehicle control.

• Cell Lysis and Protein Quantification:

  • Wash cells with cold PBS and lyse them on ice using cell lysis buffer.

  • Centrifuge the lysate to pellet cell debris and collect the supernatant.

  • Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• DHFR Activity Measurement:

  • In a 96-well UV-transparent plate, add the following to each well:

    • DHFR assay buffer

    • A standardized amount of cell lysate (e.g., 20-50 µg of total protein)

    • NADPH solution

  • Initiate the reaction by adding the DHF solution.

  • Immediately measure the absorbance at 340 nm at regular intervals (e.g., every 30 seconds for 10-15 minutes) at a constant temperature (e.g., 25°C).

Data Analysis and Interpretation:

• Calculate the rate of NADPH consumption (decrease in A340 per minute) for each sample.

• Normalize the DHFR activity to the protein concentration.

• Express the DHFR activity in treated samples as a percentage of the vehicle control.

• Plot the percentage of DHFR activity against the compound concentration to determine the IC50 for cellular DHFR inhibition.

Caption: Postulated signaling pathway for the induction of apoptosis.

Conclusion and Future Directions

The methodologies detailed in this guide provide a robust framework for the initial cellular characterization of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine. By systematically evaluating its anti-proliferative effects, confirming its on-target activity against cellular DHFR, and quantifying the resulting apoptotic response, researchers can build a comprehensive profile of this compound's biological activity.

Further investigations could include cell cycle analysis to determine the specific phase of cell cycle arrest, western blotting to probe for the expression of key apoptotic proteins (e.g., p53, caspases), and in vivo studies in relevant disease models to assess efficacy and tolerability. The data generated from these cell-based assays will be instrumental in guiding the future development of this promising triazine derivative as a potential therapeutic agent.

References

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• Thanigaimani, K., et al. (2012). 6-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 10), o2874. [Link]

• Fidock, D. A., & Wellems, T. E. (1997). Cycloguanil and its parent compound proguanil demonstrate distinct activities against Plasmodium falciparum malaria parasites transformed with human dihydrofolate reductase. Molecular and Biochemical Parasitology, 90(1), 67-80. [Link]

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• Grem, J. L., & Allegra, C. J. (1989). Dihydrofolate Reductase Enzyme Inhibition Assay for Plasma Methotrexate Determination Using a 96-Well Microplate Reader. Clinical Chemistry, 35(8), 1776-1779. [Link]

• Al-Ostath, A., et al. (2022). Synthesis and Characterization of New Series of 1,3-5-Triazine Hydrazone Derivatives with Promising Antiproliferative Activity. Molecules, 27(19), 6561. [Link]

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• Elabscience. (n.d.). Dihydrofolate Reductase (DHFR) Activity Colorimetric Assay Kit. Elabscience. [Link]

• Łażewska, D., et al. (2023). Trisubstituted 1,3,5-Triazines as Histamine H4 Receptor Antagonists with Promising Activity In Vivo. Molecules, 28(10), 4212. [Link]

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• International Journal of Pharmaceutical Research and Allied Sciences. (2020). Design and Synthesis of Functionalized 2,4-Diamino-1,3,5-Triazines, Potential Inhibitors Involved in Immune and. International Journal of Pharmaceutical Research and Allied Sciences, 9(2), 1-10. [Link]

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Application Note: A Framework for Characterizing N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine in Kinase Activity Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction: Targeting the Kinome with Triazine Scaffolds

Protein kinases, which catalyze the phosphorylation of substrates by transferring a phosphate group from ATP, are fundamental regulators of nearly all cellular processes.[1][2] Their dysregulation is a hallmark of numerous diseases, particularly cancer, making them one of the most important classes of drug targets.[2][3] Small molecule inhibitors that target the highly conserved ATP-binding site of kinases are a major focus of drug discovery.[2][4]

The 1,3,5-triazine core is recognized as a "privileged scaffold" in medicinal chemistry, capable of interacting with multiple biological targets.[5] Numerous derivatives have been developed as potent inhibitors of various kinases, including PI3K/mTOR and EGFR, demonstrating their therapeutic potential.[6][7][8] This application note focuses on N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine (hereafter referred to as MTD), a representative member of this class, whose crystal structure has been well-characterized.[9][10]

This guide provides a comprehensive framework and detailed protocols for characterizing the inhibitory activity of novel triazine compounds like MTD. We will focus on the ADP-Glo™ Kinase Assay , a robust, luminescence-based method ideal for determining inhibitor potency (IC50) in a high-throughput format.[11][12]

Assay Principle: Quantifying Kinase Inhibition

Mechanism of Action: ATP-Competitive Inhibition

Most small-molecule kinase inhibitors, including many triazine derivatives, function by competing with ATP for binding within the kinase's catalytic site.[4][13] By occupying this pocket, the inhibitor prevents the kinase from binding ATP, thereby blocking the phosphotransfer reaction and inhibiting substrate phosphorylation.[4] Understanding this mechanism is critical, as the inhibitor's apparent potency (IC50) will be dependent on the concentration of ATP used in the assay.[14]

The ADP-Glo™ Assay Technology

To quantify the effect of an inhibitor, a reliable method to measure kinase activity is required. The ADP-Glo™ Assay is a universal platform that measures kinase activity by quantifying the amount of ADP produced during the enzymatic reaction.[12][15] The assay is performed in two steps, making it highly sensitive and less prone to interference from test compounds.[11][16]

• Kinase Reaction & ATP Depletion: The kinase reaction is performed in the presence of the inhibitor. Afterwards, the ADP-Glo™ Reagent is added to terminate the reaction and eliminate any remaining ATP.[17] This step is crucial as it ensures that the final luminescent signal is directly proportional to the ADP produced.

• ADP to ATP Conversion & Signal Generation: The Kinase Detection Reagent is added, which contains enzymes that convert the ADP generated in the first step back into ATP.[11] This newly synthesized ATP then acts as a substrate for a thermostable luciferase, which generates a stable, "glow-type" luminescent signal.[16]

The intensity of the light is directly proportional to the amount of ADP produced, and therefore, to the kinase activity. In the presence of an effective inhibitor like MTD, kinase activity is reduced, less ADP is produced, and the luminescent signal is lower.[18]

Figure 1. Principle of the ADP-Glo™ Kinase Assay for inhibitor screening.

Materials and Equipment

• Compound: N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine (MTD), dissolved in 100% DMSO to create a 10 mM stock solution.

• Kinase: Purified, active target kinase of interest (e.g., Abl1, EGFR, PI3Kα).

• Substrate: Appropriate peptide or protein substrate for the target kinase.

• Assay Kit: ADP-Glo™ Kinase Assay (Promega, Cat. No. V9101 or similar).

• Reagents: ATP, MgCl2, DTT, Assay Buffer (e.g., HEPES, Tris-HCl).

• Labware: White, opaque 384-well assay plates (low-volume), multichannel pipettes, reagent reservoirs.

• Equipment: Plate-reading luminometer.

Experimental Protocols

Optimizing assay conditions is a prerequisite for generating reliable inhibitor potency data.[1] The following protocols provide a self-validating workflow, starting with enzyme titration to ensure the main experiment is conducted under optimal conditions.

Protocol 1: Kinase Titration to Determine Optimal Enzyme Concentration

Causality: This step is essential to find the kinase concentration that results in approximately 10-30% conversion of ATP to ADP. This ensures the reaction is in the linear range, providing a sufficient signal window for inhibition while avoiding substrate depletion.[19]

• Prepare Reagents:

  • Prepare a 2X Kinase-Substrate Master Mix in 1X Kinase Reaction Buffer.

  • Prepare a 2X ATP solution at a concentration equal to the Kₘ for the specific kinase, if known. If unknown, 10 µM is a common starting point.[14]

• Kinase Serial Dilution:

  • Perform a 2-fold serial dilution of the kinase in 1X Kinase Reaction Buffer to create a range of concentrations.

• Plate Setup (5 µL final reaction volume):

  • Add 2.5 µL of the serially diluted kinase to the wells of a 384-well plate.

  • Include "No Kinase" control wells containing 2.5 µL of reaction buffer for background subtraction.

  • Add 2.5 µL of the 2X ATP solution to all wells to initiate the reaction.

• Reaction and Detection:

  • Mix briefly on a plate shaker and incubate at room temperature for 60 minutes.

  • Stop the reaction by adding 5 µL of ADP-Glo™ Reagent. Incubate for 40 minutes.[20]

  • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate the luminescent signal. Incubate for 30-60 minutes.[20]

  • Measure luminescence.

• Analysis:

  • Plot the Relative Light Units (RLU) against the kinase concentration.

  • Select the kinase concentration that yields a signal corresponding to 10-30% of the maximum possible signal (which can be estimated from an ATP-to-ADP standard curve).[19] This will be the concentration used in Protocol 2.

Kinase Conc. (ng/well)	Avg. RLU	Net RLU (Avg - Bkg)	% ATP Conversion (Estimated)
100	1,850,000	1,845,000	92%
50	1,790,000	1,785,000	89%
25	1,400,000	1,395,000	70%
12.5	650,000	645,000	32%
6.25	380,000	375,000	19%
3.13	195,000	190,000	9%
0 (Background)	5,000	0	0%

Table 1. Example data from a kinase titration experiment. A concentration of ~6-12 ng/well would be optimal.

Protocol 2: IC₅₀ Determination of MTD

Causality: This protocol generates a dose-response curve to determine the concentration of MTD required to inhibit 50% of the kinase activity (IC₅₀). A multi-point curve provides a robust measure of inhibitor potency.[21][22]

Figure 2. Step-by-step experimental workflow for IC₅₀ determination.

Step-by-Step Method:

• Compound Dilution:

  • Create a serial dilution series of MTD in 100% DMSO. A 10-point, 3-fold dilution starting from 1 mM is a good range for an initial screen.

  • Prepare an intermediate dilution of this series in 1X Kinase Reaction Buffer.

• Plate Setup:

  • Add the diluted MTD to the appropriate wells of a 384-well plate.

  • Positive Control (0% Inhibition): Add DMSO vehicle instead of MTD. This represents full kinase activity.

  • Negative Control (100% Inhibition): Add DMSO vehicle to wells that will not receive kinase. This represents the background signal.

• Kinase Reaction:

  • Add the 2X Kinase/Substrate Master Mix (using the optimal kinase concentration from Protocol 1) to all wells except the negative controls.

  • Pre-incubate the plate for 15 minutes at room temperature to allow the inhibitor to bind to the kinase.

  • Initiate all reactions by adding the 2X ATP solution.

• Incubation & Detection:

  • Follow steps 4 and 5 from Protocol 1 to stop the reaction and measure luminescence.

Data Analysis and Interpretation

• Normalization: Convert the raw RLU data into percent inhibition using the control wells: % Inhibition = 100 * (1 - (RLU_Sample - RLU_Negative_Ctrl) / (RLU_Positive_Ctrl - RLU_Negative_Ctrl))

• Dose-Response Curve: Plot the % Inhibition versus the logarithm of the MTD concentration.

• IC₅₀ Calculation: Fit the data to a four-parameter logistic (sigmoidal) curve using graphing software (e.g., GraphPad Prism, R).[23] The IC₅₀ is the concentration of the inhibitor at which the response is halfway between the bottom and top plateaus of the curve.[24]

MTD Conc. (µM)	Log [MTD]	Avg. RLU	% Inhibition
100	-4.00	12,500	98.2%
33.3	-4.48	18,900	96.3%
11.1	-4.95	45,300	90.3%
3.70	-5.43	155,000	65.2%
1.23	-5.91	280,500	32.8%
0.41	-6.39	365,000	10.1%
0.14	-6.86	391,000	4.1%
0 (Positive Ctrl)	-	405,000	0.0%
No Kinase (Neg Ctrl)	-	8,000	100.0%

Table 2. Example dose-response data for MTD. The IC₅₀ would be calculated from the curve fit and is expected to be near 1.5 µM.

Expert Insight: The Importance of ATP Concentration For an ATP-competitive inhibitor, the measured IC₅₀ value is highly dependent on the ATP concentration in the assay.[14] According to the Cheng-Prusoff equation, a higher ATP concentration will result in a higher IC₅₀ value, as more inhibitor is required to compete effectively.[14] Therefore, it is critical to always report the ATP concentration used in the assay alongside the IC₅₀ value to ensure data is comparable and interpretable.[14] Performing assays at the Kₘ for ATP is a common standard that allows the IC₅₀ to be a more direct reflection of the inhibitor's binding affinity (Kᵢ).[14]

Troubleshooting

Issue	Potential Cause(s)	Suggested Solution(s)
Low Signal-to-Background	Insufficient kinase activity; Inactive enzyme or substrate.	Re-run kinase titration (Protocol 1) to confirm optimal enzyme concentration. Check reagent integrity.
High Well-to-Well Variability	Pipetting errors; Incomplete mixing.	Use calibrated pipettes; ensure thorough mixing after each reagent addition.
IC₅₀ Curve is Flat or Incomplete	Inhibitor concentration range is too high/low; Compound insolubility.	Test a wider range of inhibitor concentrations. Ensure MTD is fully dissolved in DMSO stock.

Conclusion

This application note provides a validated framework for using the ADP-Glo™ Kinase Assay to characterize the inhibitory potential of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine or other novel compounds. By following a systematic approach of enzyme titration followed by IC₅₀ determination, researchers can generate robust and reproducible data on inhibitor potency. This methodology is scalable for high-throughput screening and serves as a foundational step in the hit-to-lead optimization process for developing new kinase-targeted therapeutics.

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• 1,3,5-Triazine-2,4-diamine. (n.d.). PubChem, National Center for Biotechnology Information. Available at: [Link]

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• 7. Novel 1,3,5-triazine-based pyrazole derivatives as potential antitumor agents and EFGR kinase inhibitors: synthesis, cytotoxicity, DNA binding, molecular docking and DFT studies - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
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Application Note & Protocol: A Guided Synthesis of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine

For: Researchers, scientists, and drug development professionals.

Introduction: The Significance of Substituted Triazines

The 1,3,5-triazine scaffold is a cornerstone in medicinal chemistry and materials science due to its versatile biological activities and unique structural properties.[1] Derivatives of this heterocycle have demonstrated a wide range of applications, including as anticancer, antimicrobial, and anti-inflammatory agents. The strategic substitution on the triazine ring allows for the fine-tuning of its physicochemical and pharmacological properties. This application note provides a detailed experimental protocol for the synthesis of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine, a compound of interest for further derivatization and biological screening.

The synthetic strategy outlined herein leverages the well-established principle of sequential nucleophilic aromatic substitution on cyanuric chloride. The reactivity of the chlorine atoms on the triazine ring decreases as more substituents are added, allowing for a controlled, stepwise synthesis.[2][3] This protocol is designed to be robust and reproducible, providing a solid foundation for researchers exploring this chemical space.

Reaction Scheme

Caption: Overall reaction scheme for the synthesis.

Experimental Protocol

Materials and Equipment

Reagents	Grade	Supplier
Cyanuric chloride	≥99%	Sigma-Aldrich
p-Anisidine	≥99%	Sigma-Aldrich
Acetone	ACS grade	Fisher Scientific
Sodium Bicarbonate	ACS grade	Fisher Scientific
Aqueous Ammonia	28-30%	Fisher Scientific
Dichloromethane	ACS grade	Fisher Scientific
Saturated Sodium Chloride Solution
Anhydrous Magnesium Sulfate

Equipment

Three-neck round-bottom flask

Magnetic stirrer with stir bar

Thermometer

Dropping funnel

Ice bath

Reflux condenser

Rotary evaporator

Buchner funnel and filter paper

Standard laboratory glassware

Step-by-Step Synthesis Protocol

Step 1: Monosubstitution of Cyanuric Chloride with p-Anisidine

• Reaction Setup: In a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, thermometer, and a dropping funnel, add cyanuric chloride (1.84 g, 10 mmol) and acetone (50 mL).

• Cooling: Place the flask in an ice bath and stir the suspension until the temperature reaches 0-5 °C.

• Addition of p-Anisidine: Dissolve p-anisidine (1.23 g, 10 mmol) in acetone (20 mL). Add this solution dropwise to the cyanuric chloride suspension over a period of 30 minutes, ensuring the temperature remains between 0-5 °C.

• Neutralization: Simultaneously, prepare a solution of sodium bicarbonate (0.84 g, 10 mmol) in water (20 mL). Add this solution dropwise to the reaction mixture to neutralize the hydrochloric acid formed during the reaction. The pH should be maintained between 6-7.

• Reaction Monitoring: Stir the reaction mixture at 0-5 °C for 4-6 hours.[1] The progress of the reaction can be monitored by thin-layer chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexane).

Step 2: Diamination of the Intermediate

• Addition of Ammonia: Once the formation of the monosubstituted intermediate is complete (as indicated by TLC), slowly add aqueous ammonia (28-30%, ~15 mL) to the reaction mixture.

• Heating: Remove the ice bath and allow the reaction mixture to warm to room temperature. Then, heat the mixture to 40-50 °C and stir for 8-12 hours.

• Reaction Monitoring: Monitor the reaction by TLC until the intermediate is consumed.

Work-up and Purification

• Quenching: After the reaction is complete, cool the mixture to room temperature and pour it into 200 mL of crushed ice with constant stirring.

• Precipitation: A solid precipitate of the crude product should form.

• Filtration: Collect the solid by vacuum filtration using a Buchner funnel.

• Washing: Wash the solid with cold water (3 x 50 mL) and then with a small amount of cold acetone to remove any unreacted starting materials.

• Drying: Dry the product in a vacuum oven at 60 °C to a constant weight.

• Recrystallization (Optional): For higher purity, the crude product can be recrystallized from a suitable solvent such as ethanol or an ethanol/water mixture.[1]

Expected Results and Characterization

The final product, N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine, is expected to be a white to off-white solid.

Parameter	Expected Value
Molecular Formula	C₁₀H₁₁N₅O
Molecular Weight	217.23 g/mol
Melting Point	>200 °C (decomposes)
Appearance	White to off-white solid

Characterization Techniques:

• ¹H NMR: To confirm the presence of aromatic and amine protons.

• ¹³C NMR: To identify the carbon skeleton of the molecule.

• FT-IR: To identify functional groups such as N-H and C=N.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

Causality and Scientific Rationale

The success of this synthesis hinges on the differential reactivity of the chlorine atoms on the cyanuric chloride ring. The first substitution with p-anisidine is conducted at a low temperature (0-5 °C) to ensure monosubstitution and prevent the formation of disubstituted byproducts.[4][5] The electron-donating nature of the amino group in p-anisidine makes it a potent nucleophile for this first step.

The introduction of the first amino-containing substituent deactivates the triazine ring towards further nucleophilic attack. Consequently, the substitution of the remaining two chlorine atoms with ammonia requires more forcing conditions, specifically a higher temperature (40-50 °C), to proceed at a reasonable rate. Sodium bicarbonate is used as a mild base to neutralize the HCl generated during the reaction, preventing potential side reactions and maintaining a favorable pH for the nucleophilic substitution.

Troubleshooting

Problem	Possible Cause	Solution
Low yield	Incomplete reaction	Increase reaction time or temperature slightly in Step 2. Ensure efficient stirring.
Loss of product during work-up	Ensure complete precipitation by using ice-cold water. Minimize the amount of solvent used for washing.
Formation of disubstituted byproduct in Step 1	Temperature too high	Maintain the reaction temperature strictly between 0-5 °C during the addition of p-anisidine.
Product is impure	Incomplete washing or purification	Wash the crude product thoroughly. Perform recrystallization if necessary.

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow.

References

• Popiołek, Ł., & Baran, W. (2015). Synthesis of New Cyanuric Chloride Derivatives. International Research Journal of Pure and Applied Chemistry, 9(4), 1-6.
• Zhang, J., et al. (2008). Improved Synthesis of 6-(4-Methoxyphenyl)-2,4-dichloro-1,3,5-triazine and 2,4-Bis(resorcinyl)-substituted UV Light Absorbing Derivatives. Journal of Chemical Research, 2008(11), 664-665.

• Tavares, L. C., et al. (2006). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Molecules, 11(11), 879-890. Available at: [Link]

• Tavares, L. C., et al. (2006). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. National Center for Biotechnology Information. Available at: [Link]

• Claramunt, R. M., et al. (2006). Synthesis, structural determination and dynamic behavior of 2-chloro-4,6-bis(pyrazolylamino)-1,3,5-triazines. Arkivoc, 2007(5), 245-263.

• Tavares, L. C., et al. (2006). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. ResearchGate. Available at: [Link]

• Multiple Authors. (1977). Process for the substitution of chlorine atoms of cyanuric chloride. Google Patents.

• Uzawa, H., et al. (2012). Dichlorotriazine-based multivalent probe for selective affinity labeling of carbohydrate-binding proteins. Organic & Biomolecular Chemistry, 10(4), 734-741. Available at: [Link]

• Multiple Authors. (2019). Preparation method of 2, 4-dichloro-6-(4-methoxyphenyl)-1,3, 5-triazine. Google Patents.

• Multiple Authors. (1962). SYNTHESIS AND PROPERTIES OF SOME CYANURIC CHLORIDE DERIVATIVES. Defense Technical Information Center. Available at: [Link]

• Sim, H., et al. (2014). Exploiting azido-dichloro-triazine as a linker for regioselective incorporation of peptides through their N, O, S functional groups. Beilstein Journal of Organic Chemistry, 10, 2038-2044.
• Sosič, I., et al. (2010). THE SYNTHESIS OF NOVEL 2,4,6-TRISUBSTITUTED 1,3,5-TRIAZINES: A SEARCH FOR POTENTIAL MurF ENZYME INHIBITORS. Heterocycles, 81(1), 91-106.
• Al-Suwaidan, I. A., et al. (2016). Synthesis, Evaluation and Docking Study of 1, 3, 5-Triazine Derivatives as Cytotoxic Agents against Lung Cancer. Journal of Applied Pharmaceutical Science, 6(4), 071-080.

• Leal, B. G., et al. (2024). Sequential nucleophilic aromatic substitutions on cyanuric chloride: synthesis of BODIPY derivatives and mechanistic insights. Organic & Biomolecular Chemistry, 22(28), 5696-5707. Available at: [Link]

• Claramunt, R. M., et al. (2007). GREEN SYNTHESIS OF 1,3,5-TRIAZINES WITH APPLICATIONS IN SUPRAMOLECULAR AND MATERIALS CHEMISTRY. Arkivoc, 2007(5), 245-263.

• Cohen, S. M., et al. (2013). Dendrimers Terminated with Dichlorotriazine Groups Provide a Route to Compositional Diversity. National Center for Biotechnology Information. Available at: [Link]

• D'Silva, C. (2021). A Facile Route to Melaminophenyl Boronates using 2, 4-Diazido-6- Chloro-1, 3, 5-Triazine as an Electrophilic Reagent. Organic Chemistry Plus, 2(1), 1-6.

• Freeman, H. S. (2007). Characterization of Products from Bis-Dichlorotriazine Dye Synthesis. NC State University Libraries. Available at: [Link]

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• 5. Sequential nucleophilic aromatic substitutions on cyanuric chloride: synthesis of BODIPY derivatives and mechanistic insights - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the Purification of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine

Foreword for the Advanced Researcher

This document provides a comprehensive guide to the purification of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine, a compound of significant interest in medicinal chemistry and materials science. The protocols detailed herein are designed for researchers, scientists, and drug development professionals who require a high degree of purity for their experimental and developmental work. Beyond a simple recitation of steps, this guide delves into the causality behind methodological choices, empowering the user to adapt and troubleshoot these techniques effectively. The integrity of your research hinges on the purity of your materials; this guide is structured to ensure that you can achieve the highest standards of purity for N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine.

Understanding the Molecule and the Imperative for Purity

N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine belongs to the class of substituted triazines, which are known for a wide range of biological activities, including their potential as anticancer agents.[1] The presence of the diamino and methoxyphenyl groups imparts specific physicochemical properties that are central to its biological activity and material characteristics. Impurities, which can include unreacted starting materials, by-products from side reactions, or degradation products, can significantly alter these properties, leading to erroneous experimental results and posing safety risks in drug development.

Common synthetic routes to N-aryl-1,3,5-triazine-2,4-diamines often start from cyanuric chloride, with stepwise substitution of the chlorine atoms.[2] This process can lead to incompletely substituted intermediates or the formation of isomers, which constitute the primary impurities that need to be removed.

Strategic Approach to Purification

A multi-step purification strategy is often necessary to achieve high purity. The choice and sequence of techniques will depend on the scale of the purification and the nature of the impurities present. A typical workflow involves an initial purification by recrystallization or acid-base extraction, followed by a final polishing step using column chromatography if very high purity is required.

Caption: A strategic workflow for the purification of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine.

Recrystallization: The Workhorse of Purification

Recrystallization is a powerful and economical technique for purifying solid compounds. The principle lies in the differential solubility of the target compound and its impurities in a chosen solvent at different temperatures. An ideal solvent will dissolve the compound sparingly at room temperature but readily at its boiling point.

Protocol for Recrystallization from Methanol

A documented method for obtaining high-quality crystals of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine utilizes methanol.[3]

Materials:

• Crude N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine

• Methanol (ACS grade or higher)

• Erlenmeyer flask

• Hot plate with magnetic stirrer

• Condenser (optional, for larger volumes)

• Buchner funnel and flask

• Filter paper

• Ice bath

Procedure:

• Place the crude solid in an Erlenmeyer flask of appropriate size.

• Add a minimal amount of methanol to just cover the solid.

• Heat the mixture on a hot plate with stirring. Add methanol portion-wise until the solid completely dissolves. Avoid adding excess solvent.

• Once a clear solution is obtained, remove the flask from the heat and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of well-defined, pure crystals.

• After the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Collect the crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of ice-cold methanol to remove any remaining soluble impurities.

• Dry the crystals under vacuum to remove all traces of the solvent.

Parameter	Value/Recommendation
Solvent	Methanol[3]
Initial State	Crude Solid
Dissolution Temp.	Boiling point of Methanol
Crystallization Temp.	Room temperature, then ice bath
Expected Purity	>95% (can be higher depending on crude purity)

Column Chromatography: For High-Purity Applications

When recrystallization does not yield the desired level of purity, column chromatography is the method of choice. This technique separates compounds based on their differential adsorption onto a stationary phase and their solubility in a mobile phase. For N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine, a normal-phase silica gel chromatography is recommended.

Protocol for Silica Gel Column Chromatography

Materials:

• Crude or partially purified N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine

• Silica gel (230-400 mesh for flash chromatography)[4]

• Eluent: A mixture of a non-polar solvent (e.g., hexane or heptane) and a more polar solvent (e.g., ethyl acetate or dichloromethane). The optimal ratio should be determined by Thin Layer Chromatography (TLC).

• Chromatography column

• Sand (acid-washed)

• Collection tubes

• Rotary evaporator

Procedure:

• TLC Analysis: Before running the column, determine the optimal eluent composition using TLC. Spot the crude material on a TLC plate and develop it in various solvent systems (e.g., different ratios of hexane:ethyl acetate). The ideal system will give a retention factor (Rf) of 0.2-0.4 for the target compound and good separation from impurities.

• Column Packing: Prepare a slurry of silica gel in the chosen eluent and pour it into the column. Allow the silica to settle, ensuring a level and compact bed. Add a thin layer of sand on top of the silica gel.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and carefully load it onto the top of the column.

• Elution: Begin eluting the column with the chosen solvent system. Collect fractions in separate tubes.

• Fraction Analysis: Monitor the collected fractions by TLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified compound.

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (230-400 mesh)[4]	Standard for normal-phase chromatography of moderately polar compounds.
Mobile Phase (Eluent)	Hexane:Ethyl Acetate or Dichloromethane:Methanol	A gradient of increasing polarity is often effective. Start with a less polar mixture and gradually increase the proportion of the more polar solvent.
Monitoring	Thin Layer Chromatography (TLC)	Allows for rapid analysis of fractions and determination of product purity.

Acid-Base Extraction: Exploiting Chemical Properties

The diamino groups on the triazine ring impart basic properties to N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine. This basicity can be exploited for purification through acid-base extraction. This technique is particularly useful for removing non-basic impurities.

Protocol for Acid-Base Extraction

Materials:

• Crude N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine

• An organic solvent immiscible with water (e.g., dichloromethane or ethyl acetate)

• Dilute aqueous acid (e.g., 1 M HCl)

• Dilute aqueous base (e.g., 1 M NaOH)

• Saturated aqueous sodium chloride (brine)

• Anhydrous sodium sulfate or magnesium sulfate

• Separatory funnel

• Beakers and flasks

Procedure:

• Dissolve the crude product in the organic solvent.

• Transfer the solution to a separatory funnel and add the dilute aqueous acid.

• Shake the funnel vigorously, venting frequently to release any pressure buildup.

• Allow the layers to separate. The protonated, water-soluble salt of the target compound will move to the aqueous layer.

• Drain the aqueous layer into a separate beaker. The organic layer, containing non-basic impurities, can be discarded.

• Wash the organic layer with more dilute acid to ensure complete extraction of the product. Combine the aqueous extracts.

• To the combined aqueous extracts, add the dilute aqueous base dropwise with stirring until the solution becomes basic (check with pH paper). The neutral N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine will precipitate out of the solution.

• Extract the neutral product back into a fresh portion of the organic solvent.

• Wash the organic layer with brine to remove residual water.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter to remove the drying agent and evaporate the solvent to obtain the purified product.

Caption: Workflow for the acid-base extraction of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine.

Purity Assessment: The Final Verdict

After purification, it is essential to assess the purity of the compound. The following analytical techniques are recommended:

High-Performance Liquid Chromatography (HPLC)

HPLC is a sensitive method for determining the purity of a compound and for quantifying any remaining impurities. A reverse-phase method is generally suitable for this compound.

Recommended HPLC Parameters:

Parameter	Recommendation
Column	C18 reverse-phase column
Mobile Phase	A gradient of water and acetonitrile or methanol, often with a small amount of an acid (e.g., 0.1% trifluoroacetic acid or formic acid) to improve peak shape.
Detection	UV detector at a wavelength where the compound has strong absorbance (e.g., around 230-280 nm).
Flow Rate	Typically 1 mL/min.
Injection Volume	10-20 µL.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are invaluable for confirming the structure of the purified compound and for detecting impurities. The spectra should be clean, with sharp signals corresponding to the protons and carbons of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine. The absence of unexpected signals is a strong indicator of high purity. It is important to be aware of potential rotamers in amino-substituted triazines, which can lead to the appearance of multiple peaks for some nuclei in the NMR spectrum.[5]

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Handle all solvents and chemicals with care, and consult the safety data sheets (SDS) before use.

• Dispose of all chemical waste according to institutional guidelines.

References

• Bork, P., et al. (2003). Triazine derivatives show antitumour activity, as well as a broad range of biological activities, such as anti-angiogenesis and antimicrobial effects.

• Thanigaimani, K., et al. (2012). 6-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine. Acta Crystallographica Section E: Structure Reports Online, 68(10), o2967. Available at: [Link]

• Anupama, et al. (2015). SYNTHESIS OF BIOLOGICALLY IMPORTANT s-TRIAZINE BASED CHALCONES. International Journal of Pharmaceutical Sciences and Research, 6(8), 3209-3214.

• Structural characterization of triazines. (n.d.). Retrieved from [Link]

• Kavala, V., et al. (2020). 6,N2-Diaryl-1,3,5-triazine-2,4-diamines: synthesis, antiproliferative activity and 3D-QSAR modeling. RSC Advances, 10(21), 12475-12487. Available at: [Link]

• Natland International Corporation. (n.d.). High quality Silica Gel for column chromatography. Retrieved from [Link]

• Phenomenex. (n.d.). Reversed Phase HPLC Method Development. Retrieved from [Link]

• Synthesis and cellular effects of novel 1,3,5-triazine derivatives in DLD and Ht-29 human colon cancer cell lines. (2016). Medicinal Chemistry Research, 25(10), 2201-2212.
• Green synthesis of 1,3,5-triazine derivatives using a sonochemical protocol. (2021). Scientific Reports, 11(1), 1-13.

• GREEN SYNTHESIS OF 1,3,5-TRIAZINES WITH APPLICATIONS IN SUPRAMOLECULAR AND MATERIALS CHEMISTRY. (n.d.). Retrieved from [Link]

• Methodical letter Purification and isolation of newly-synthesized triazine derivatives containing 4-aminoalkylbenzenesulphonamid. (n.d.). Retrieved from [Link]

• SYNTHESIS OF BIOLOGICALLY IMPORTANT s-TRIAZINE BASED CHALCONES. (2015). International Journal of Pharmaceutical Sciences and Research.

• Column chromatography. (n.d.). Retrieved from [Link]

• Solvent Systems for Silica Gel Column Chromatography. (n.d.). Common Organic Chemistry. Retrieved from [Link]

• CN117417305B - Synthesis method of high-purity 2- (4-methoxyphenyl) -4, 6-bis (2, 4-dihydroxyphenyl) -1,3, 5-triazine. (n.d.). Google Patents.

• High quality Silica Gel for column chromatography. (n.d.). Natland International Corporation. Retrieved from [Link]

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• 3. CN117417305B - Synthesis method of high-purity 2- (4-methoxyphenyl) -4, 6-bis (2, 4-dihydroxyphenyl) -1,3, 5-triazine - Google Patents [patents.google.com]
• 4. Natland International - High quality Silica Gel for column chromatography [natland.com]
• 5. tdx.cat [tdx.cat]

Application Note: Solubilization and In Vitro Efficacy Testing of n-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine for Cellular Screening

An Application Guide by a Senior Application Scientist

Abstract

The 1,3,5-triazine scaffold is a privileged structure in medicinal chemistry, with derivatives showing promise as anticancer agents by targeting key cellular enzymes.[1][2][3] N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine is one such compound of interest for cellular screening assays. A primary and critical challenge for in vitro testing of this and similar heterocyclic compounds is their characteristically low aqueous solubility. This application note provides a comprehensive guide and detailed protocols for the effective solubilization of n-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine. We present a robust methodology for preparing high-concentration stock solutions, determining optimal working concentrations, and mitigating the common issue of compound precipitation in aqueous cell culture media. Furthermore, we provide a self-validating protocol for assessing the compound's cytotoxic effects using a standard colorimetric MTT assay, which serves to both evaluate biological activity and confirm the suitability of the solubilization method.

Introduction and Physicochemical Context

Symmetrical 1,3,5-triazine derivatives are a class of nitrogen-containing heterocycles widely investigated for their broad spectrum of biological activities.[1] Many analogues have been reported to inhibit critical enzymes involved in tumorigenesis, such as dihydrofolate reductase (DHFR), histone deacetylases, and topoisomerases.[2][4] The utility of these potent molecules in cell-based assays is, however, frequently hampered by their poor solubility in physiological buffers. The planar, aromatic nature of the triazine core, combined with other hydrophobic substituents, leads to high lattice energy and a preference for organic solvents over aqueous environments.

A failed solubilization strategy can lead to catastrophic experimental artifacts, including:

• Compound Precipitation: Formation of micro- or macro-precipitates in the culture medium, leading to inaccurate and non-reproducible dosing.

• Erroneous Data: Precipitated compound can interfere with optical measurements in plate-based assays and lead to false-positive or false-negative results.

• Masked Bioactivity: The true effective concentration of the compound in the soluble phase remains unknown, making dose-response analysis meaningless.

This guide provides a systematic approach to navigate these challenges, ensuring reliable and reproducible data in cell culture applications.

Solubility Profile and Solvent Selection

There is limited public data on the precise solubility of n-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine. However, based on structurally related compounds like Benzoguanamine (a phenyl-diamino-triazine), very poor water solubility is expected.[5] A related compound, 2,4-diamino-6-(4-methoxyphenyl)-1,3,5-triazine, has been successfully dissolved in hot methanol, indicating that organic solvents are required.[6]

The first step is to perform a solubility screening to identify the most suitable solvent for creating a high-concentration primary stock solution. Dimethyl sulfoxide (DMSO) is the solvent of choice for most cell-based screening applications due to its powerful solubilizing capacity and relatively low toxicity at the final working concentrations.

Table 1: Solubility Screening Guide for n-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine

Solvent	Expected Solubility	Max Recommended % (v/v) in Final Media	Scientist's Note
DMSO	High	≤ 0.5%	The gold standard for primary stock solutions. Ensure the final concentration in media is non-toxic to your specific cell line. Always run a vehicle control.
Ethanol (100%)	Moderate to High	≤ 1.0%	A viable alternative to DMSO. Can be more volatile. Some cell types are more sensitive to ethanol than DMSO.
Methanol	Moderate	Not Recommended	Generally avoided for live-cell applications due to higher cytotoxicity compared to DMSO or ethanol. Useful for analytical purposes.[6]
PBS (pH 7.4)	Very Low / Insoluble	N/A	Expected to be insoluble. Used as a negative control in solubility tests.
Cell Culture Media	Very Low / Insoluble	N/A	Direct dissolution is not a viable strategy for this class of compounds.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Primary Stock Solution

Rationale: Creating a concentrated primary stock in an organic solvent is the foundational step. A 10 mM stock is a standard concentration that allows for a wide range of final working concentrations while keeping the final solvent percentage low (typically <0.5%). This minimizes solvent-induced cytotoxicity.

Materials:

• n-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine (MW: 217.24 g/mol )

• Anhydrous, cell-culture grade DMSO (e.g., Sigma-Aldrich D2650)

• Sterile 1.5 mL microcentrifuge tubes

• Calibrated analytical balance

• Vortex mixer

• Water bath or heat block (optional)

Procedure:

• Weigh Compound: Carefully weigh out 2.17 mg of n-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine and place it into a sterile 1.5 mL microcentrifuge tube.

  • Scientist's Note: Perform this in a fume hood or a designated powder-handling area. Use appropriate personal protective equipment (PPE).

• Add Solvent: Add 1.0 mL of sterile, anhydrous DMSO to the tube. This will yield a final concentration of 10 mM.

• Solubilize: Tightly cap the tube and vortex vigorously for 1-2 minutes.

• Inspect for Clarity: Visually inspect the solution against a light source. It should be completely clear with no visible particulates.

• (Optional) Gentle Warming: If particulates remain, warm the solution to 37°C for 5-10 minutes, followed by another round of vortexing. Many compounds have increased solubility at slightly elevated temperatures. Allow the solution to return to room temperature before proceeding.

  • Causality: Warming provides the energy needed to overcome the crystal lattice energy of the solid compound, facilitating its dissolution in the solvent.

• Aliquot and Store: Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile microcentrifuge tubes. Store at -20°C or -80°C, protected from light and moisture.

  • Scientist's Note: Avoid repeated freeze-thaw cycles, which can cause compound degradation or precipitation over time. Anhydrous DMSO is hygroscopic; minimizing exposure to air is critical.

Protocol 2: Workflow for In Vitro Experimentation

This workflow provides a logical sequence from stock solution to final data, ensuring the integrity of the experiment.

Caption: General workflow for testing compound efficacy.

Protocol 3: Self-Validating Cytotoxicity Test (MTT Assay)

Rationale: This protocol serves a dual purpose. It determines the cytotoxic potential of the compound while simultaneously validating the solubilization method. The "Vehicle Control" (cells treated with DMSO at the highest concentration used) is critical. If the vehicle control shows significant cell death, the solvent concentration is too high. If the compound-treated wells show a dose-dependent decrease in viability compared to the vehicle control, it indicates true biological activity.

Materials:

• Cells of interest (e.g., MCF-7, A549)

• Complete cell culture medium

• Sterile 96-well flat-bottom plates

• 10 mM stock of n-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine in DMSO

• MTT reagent (5 mg/mL in sterile PBS)[7]

• MTT Solubilization Solution (e.g., 10% SDS in 0.01 M HCl, or pure DMSO)

• Multichannel pipette

• Microplate spectrophotometer

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium. Incubate for 24 hours to allow for attachment and recovery.

• Prepare Dilutions:

  • Prepare intermediate dilutions of your 10 mM stock in complete culture medium. For example, to achieve a final concentration of 10 µM in the well, you would add 1 µL of a 1 mM intermediate stock to 99 µL of media in the well.

  • Crucially, prepare a Vehicle Control. This will be medium containing the same final concentration of DMSO as the highest compound concentration (e.g., if your highest concentration is 50 µM, made from a 10 mM stock, the final DMSO is 0.5%. Your vehicle control must be 0.5% DMSO in medium).

• Cell Treatment: Carefully remove the old media from the wells and add 100 µL of the freshly prepared compound dilutions, vehicle control, and media-only (blank) controls.

• Incubation: Incubate the plate for the desired exposure time (e.g., 48 or 72 hours) at 37°C, 5% CO₂.

• Add MTT Reagent: Add 10 µL of 5 mg/mL MTT reagent to each well (final concentration 0.5 mg/mL).[8][9] Incubate for 3-4 hours.

  • Scientist's Note: During this time, metabolically active cells will reduce the yellow MTT tetrazolium salt into purple formazan crystals.[7][10]

• Solubilize Formazan:

  • Carefully aspirate the media without disturbing the formazan crystals at the bottom of the well.

  • Add 100 µL of MTT Solubilization Solution (or pure DMSO) to each well.

  • Cover the plate and place it on an orbital shaker for 15 minutes to ensure complete dissolution of the crystals.[11]

• Measure Absorbance: Read the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background noise.[7]

• Data Analysis:

  • Subtract the absorbance of the media-only blank from all other readings.

  • Calculate Percent Viability: (% Viability) = (Absorbance_of_Treated / Absorbance_of_Vehicle_Control) * 100.

  • Plot % Viability against compound concentration (log scale) to generate a dose-response curve and calculate the IC₅₀ value.

Hypothetical Mechanism and Pathway Visualization

Many triazine derivatives function as competitive inhibitors of enzymes essential for cell proliferation.[2] A plausible mechanism of action for n-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine could be the inhibition of a protein kinase within a critical growth signaling pathway, such as the MAPK/ERK pathway.

Caption: Hypothetical inhibition of the RAF kinase by the compound.

References

• Title: Synthesis and cellular effects of novel 1,3,5-triazine derivatives in DLD and Ht-29 human colon cancer cell lines Source: National Institutes of Health (NIH) URL: [Link]

• Title: Propylhexedrine | C10H21N | CID 7558 Source: PubChem URL: [Link]

• Title: Recent Advances in the Biological Activity of s-Triazine Core Compounds Source: PMC - National Institutes of Health (NIH) URL: [Link]

• Title: 6-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine Source: National Institutes of Health (NIH) URL: [Link]

• Title: One-pot synthesis of triazines as potential agents affecting cell differentiation Source: PMC - National Institutes of Health (NIH) URL: [Link]

• Title: Synthesis, Evaluation and Docking Study of 1, 3, 5-Triazine Derivatives as Cytotoxic Agents against Lung Cancer Source: Journal of Applied Pharmaceutical Science URL: [Link]

• Title: Cell Viability Assays - Assay Guidance Manual Source: NCBI Bookshelf - National Institutes of Health (NIH) URL: [Link]

• Title: One-pot synthesis of triazines as potential agents affecting cell differentiation Source: ResearchGate URL: [Link]

• Title: Cytotoxity Evaluation of 1, 3, 5 Trizines Derivatives with Substitutued Amines Source: RSIS International URL: [Link]

• Title: Synthesis of novel azo dye-based 1,2,4-triazine derivatives and their spectral, fabric and anti-bacterial applications Source: RSC Publishing URL: [Link]

• Title: MTT Proliferation Assay Protocol Source: ResearchGate URL: [Link]

• Title: Synthesis and Characterization of New Series of 1,3-5-Triazine Hydrazone Derivatives with Promising Antiproliferative Activity Source: MDPI URL: [Link]

• Title: MTT (Assay protocol) Source: protocols.io URL: [Link]

• Title: (PDF) Cytotoxic activity of some Pyrazolo[4,3-e][4][6][12]Triazines against human cancer cell lines Source: ResearchGate URL: [Link]

• Title: Cytotoxic Activity of Some Pyrazolo[4,3-e][4][6][12]Triazines Against Human Cancer Cell Lines Source: OSTI.GOV URL: [Link]

• Title: Propylhexedrine Source: Wikipedia URL: [Link]

• Title: Solubility of drugs in ethanol and dmso Source: ResearchGate URL: [Link]

• Title: Benzoguanamine | C9H9N5 | CID 7064 Source: PubChem - NIH URL: [Link]

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• 1. Recent Advances in the Biological Activity of s-Triazine Core Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. japsonline.com [japsonline.com]
• 3. rsisinternational.org [rsisinternational.org]
• 4. Synthesis and cellular effects of novel 1,3,5-triazine derivatives in DLD and Ht-29 human colon cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Benzoguanamine | C9H9N5 | CID 7064 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 6-(4-Meth­oxy­phen­yl)-1,3,5-triazine-2,4-diamine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. MTT assay protocol | Abcam [abcam.com]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. atcc.org [atcc.org]
• 10. protocols.io [protocols.io]
• 11. researchgate.net [researchgate.net]
• 12. Propylhexedrine | C10H21N | CID 7558 - PubChem [pubchem.ncbi.nlm.nih.gov]

Mastering the Handling and Storage of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine: A Guide for Researchers

This document provides detailed application notes and protocols for the safe handling and storage of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine (CAS No. 30354-91-7). As a compound of interest in medicinal chemistry and drug development, understanding its properties and implementing rigorous safety protocols are paramount to ensuring researcher safety and maintaining sample integrity. This guide synthesizes field-proven insights with established safety principles to offer a comprehensive resource for laboratory personnel.

Chemical and Physical Profile

N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine, also known as 6-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine, is a solid, powdered substance. Its structural characteristics, featuring a triazine core and an aromatic amine moiety, dictate its handling and storage requirements. A summary of its key physical and chemical properties is presented in Table 1.

Property	Value	Source
Molecular Formula	C₁₀H₁₁N₅O	N/A
Molecular Weight	217.23 g/mol	N/A
Appearance	Solid, powder	[1]
Melting Point	231-235 °C	N/A
Boiling Point	518 °C at 760 mmHg	N/A
Density	1.333 g/cm³	N/A
Flash Point	267.1 °C	N/A

Table 1: Physicochemical Properties of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine.

Hazard Identification and Risk Mitigation

Based on data from structurally similar compounds, N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine is classified as an irritant.[2] The primary hazards are associated with inhalation of the powder and direct contact with skin and eyes.

Causality of Hazards:

• Respiratory Irritation: Fine powders of aromatic amines and triazine derivatives can be easily aerosolized, leading to irritation of the respiratory tract upon inhalation.[3]

• Skin and Eye Irritation: The chemical nature of the compound can cause irritation upon direct contact with the skin and eyes. Prolonged or repeated exposure may lead to more severe irritation.[2][3]

Risk Mitigation through Personal Protective Equipment (PPE):

A multi-layered approach to PPE is essential to minimize exposure. The following diagram outlines the mandatory PPE for handling this compound.

Caption: Mandatory PPE for handling N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine.

Detailed Handling Protocols

Adherence to meticulous handling protocols is critical for both safety and experimental accuracy.

Engineering Controls and Workspace Preparation

• Ventilation: All handling of powdered N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine should be conducted in a certified chemical fume hood to minimize inhalation exposure.[4]

• Workspace Decontamination: Ensure the work area is clean and free of incompatible materials. Prepare a designated area for the handling of the compound.

• Spill Kit: Have a spill kit readily available that is appropriate for solid chemical spills.

Step-by-Step Handling Procedure

• Donning PPE: Before handling, don all required personal protective equipment as outlined in the diagram above.

• Weighing the Compound:

  • Perform all weighing operations within the fume hood.

  • Use a draft shield to prevent the powder from becoming airborne.

  • Handle with care to avoid creating dust.

• Dissolution:

  • If preparing a solution, add the solvent to the vessel containing the powdered compound slowly to avoid splashing.

  • Ensure the chosen solvent is compatible with the compound and the experimental procedure.

• Post-Handling:

  • Thoroughly decontaminate all surfaces and equipment used.

  • Carefully remove and dispose of PPE in the appropriate waste stream.

  • Wash hands thoroughly with soap and water after handling is complete, even if gloves were worn.[1]

Comprehensive Storage Protocols

The stability and integrity of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine are directly influenced by its storage conditions. Improper storage can lead to degradation and the formation of impurities, which can compromise research results.

General Storage Conditions

The compound should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[4] A recommended storage temperature is between 2-8 °C .[3]

Incompatible Materials and Segregation

To prevent hazardous reactions, N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine should be stored separately from incompatible materials. The primary incompatibility concern is with strong oxidizing agents .[4]

The following diagram illustrates the principle of chemical segregation for this compound.

Caption: Segregation of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine from incompatible chemicals.

Long-Term Storage and Stability

For long-term storage, it is advisable to store the compound under an inert atmosphere (e.g., argon or nitrogen) to minimize potential degradation from atmospheric moisture and oxygen.[3] Regularly inspect the stored material for any changes in appearance, which could indicate degradation.

Emergency Procedures

Spill Response

• Evacuate: If a significant spill occurs, evacuate the immediate area.

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Contain: Wearing appropriate PPE, carefully sweep up the spilled solid material, avoiding dust generation.[4]

• Dispose: Place the spilled material and any contaminated cleaning materials into a sealed container for proper hazardous waste disposal.

• Decontaminate: Thoroughly clean the spill area.

First Aid

• Inhalation: Move the affected person to fresh air. If breathing is difficult, seek medical attention.

• Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap and water. If irritation persists, seek medical attention.[2]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[2]

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.

References

• Chemos GmbH & Co. KG. (2019). Safety Data Sheet: 2,4-dihydroxy-6-phenyl-1,3,5-triazine. Retrieved from [Link]

• Synerzine. (2019). SAFETY DATA SHEET 1,3,5-Triazine-2,4,6-triamine, N,N-di-2-propenyl-. Retrieved from [Link]

• Capot Chemical Co., Ltd. (n.d.). MSDS of 4,4'-[6-(4-methoxyphenyl)-1,3,5-triazine-2,4-diyl]dibenzene-1,3-diol. Retrieved from [Link]

Sources

• 1. chemos.de [chemos.de]
• 2. capotchem.com [capotchem.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. fishersci.com [fishersci.com]

Illuminating Dihydrofolate Reductase: A Technical Guide to N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine as a Molecular Probe

Introduction: Unveiling a Novel Probe for a Classic Target

Dihydrofolate reductase (DHFR) is a ubiquitous and essential enzyme, catalyzing the reduction of dihydrofolate to tetrahydrofolate, a critical step in the synthesis of purines, thymidylate, and certain amino acids.[1] Its central role in cellular proliferation has made it a cornerstone target for therapeutic intervention in oncology and infectious diseases for decades.[2] The development of molecular tools to interrogate DHFR function within its native cellular environment is paramount for advancing our understanding of its regulation and for the development of next-generation therapeutics.

This guide introduces N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine, a fluorescent small molecule designed to serve as a specific and sensitive molecular probe for the study of DHFR. This compound belongs to the well-established class of 2,4-diamino-1,3,5-triazine DHFR inhibitors, ensuring a strong and specific interaction with its target.[3][4] Its intrinsic fluorescence provides a direct readout for binding events, enabling a suite of applications from in vitro enzyme kinetics to live-cell imaging. This document provides a comprehensive overview of the probe's mechanism of action, its photophysical properties, and detailed protocols for its application in research and drug development.

Principle of Action: A Tale of Targeted Fluorescence

The utility of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine as a molecular probe is rooted in its specific binding to DHFR and a concomitant change in its fluorescent properties. The 2,4-diaminotriazine core is a classic pharmacophore that mimics the pteridine ring of the natural substrate, dihydrofolate, allowing it to bind with high affinity to the active site of DHFR.[3]

Upon binding, the probe's local microenvironment is significantly altered, transitioning from the polar aqueous milieu to the more hydrophobic and constrained active site of the enzyme. This change is hypothesized to induce a phenomenon known as solvatochromism, where the photophysical properties of a molecule are dependent on the polarity of its solvent.[5] It is anticipated that binding to DHFR will result in an increase in the fluorescence quantum yield and a potential shift in the emission spectrum of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine, providing a robust signal for detection.

Molecular Characteristics and Handling

A thorough understanding of the probe's physical and chemical properties is essential for its effective use.

Property	Value	Source
Molecular Formula	C₁₀H₁₁N₅O	[6]
Molecular Weight	217.23 g/mol	[6]
Appearance	White to off-white solid	Inferred from related compounds
Solubility	Soluble in DMSO, DMF, and methanol	Inferred from synthesis protocols[6]
Storage	Store at -20°C, protected from light	Standard practice for fluorescent probes

Stock Solution Preparation:

For optimal performance and longevity, it is recommended to prepare a concentrated stock solution of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine in anhydrous DMSO (e.g., 10 mM). This stock solution should be aliquoted into smaller volumes to avoid repeated freeze-thaw cycles and stored at -20°C, protected from light.

Mechanism of DHFR Inhibition and Probe Binding

The 2,4-diaminotriazine scaffold of the probe is a key structural motif responsible for its high-affinity binding to the active site of DHFR. X-ray crystallography studies of related 2,4-diaminotriazine inhibitors in complex with DHFR have revealed a conserved binding mode.[3][4] The diaminotriazine ring forms critical hydrogen bonds with conserved acidic residues in the DHFR active site, such as Asp27 (in E. coli) or Glu30 (in human DHFR).[3]

The 4-methoxyphenyl substituent of the probe is expected to occupy a hydrophobic pocket within the active site, further enhancing binding affinity and specificity. This interaction is crucial for displacing water molecules and creating the non-polar microenvironment that likely leads to the enhancement of the probe's fluorescence.

Figure 1: Proposed binding mode of the molecular probe within the DHFR active site.

Protocols for Application

In Vitro DHFR Inhibition Assay using Spectrophotometry

This protocol allows for the quantitative determination of the probe's inhibitory potency (IC₅₀) against purified DHFR. The assay monitors the decrease in NADPH absorbance at 340 nm as it is consumed during the DHFR-catalyzed reduction of dihydrofolate (DHF).[7]

Materials:

• Purified DHFR enzyme

• NADPH

• Dihydrofolic acid (DHF)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 100 mM KCl, 1 mM DTT)

• N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine stock solution (in DMSO)

• UV-transparent 96-well plate or cuvettes

• Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Prepare Reagents:

  • Dilute the DHFR enzyme to the desired working concentration in cold assay buffer.

  • Prepare a fresh solution of NADPH in assay buffer.

  • Prepare a fresh solution of DHF in assay buffer containing a small amount of NaOH to aid dissolution, then adjust the pH to 7.5.

• Set up the Assay Plate:

  • Add assay buffer to each well.

  • Add a serial dilution of the N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine probe to the appropriate wells. Include a vehicle control (DMSO) and a positive control inhibitor (e.g., methotrexate).

  • Add the DHFR enzyme to all wells except the no-enzyme control.

  • Incubate the plate at room temperature for 10-15 minutes to allow for inhibitor binding.

• Initiate the Reaction:

  • Add NADPH to all wells.

  • Initiate the reaction by adding DHF to all wells.

• Measure Absorbance:

  • Immediately begin reading the absorbance at 340 nm every 30 seconds for 10-15 minutes.

• Data Analysis:

  • Calculate the initial reaction velocity (rate of decrease in A₃₄₀) for each concentration of the probe.

  • Plot the reaction velocity as a function of the probe concentration and fit the data to a suitable dose-response curve to determine the IC₅₀ value.

Parameter	Recommended Concentration/Value
DHFR Concentration	10-50 nM
NADPH Concentration	50-100 µM
DHF Concentration	10-20 µM
Probe Concentration Range	1 nM - 100 µM (logarithmic dilution)
Final DMSO Concentration	<1%

In Vitro DHFR Binding Assay using Fluorescence Spectroscopy

This protocol directly measures the binding of the probe to DHFR by monitoring the change in its fluorescence emission.

Materials:

• Purified DHFR enzyme

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 100 mM KCl, 1 mM DTT)

• N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine stock solution (in DMSO)

• Fluorometer and quartz cuvettes

Procedure:

• Determine Optimal Excitation and Emission Wavelengths:

  • Dilute the probe to a low micromolar concentration in assay buffer and in a non-polar solvent (e.g., dioxane).

  • Acquire the excitation and emission spectra to determine the optimal wavelengths and observe any solvatochromic shift. Based on related triazine derivatives, excitation is anticipated in the UV-A range (340-380 nm) and emission in the blue-green range (420-500 nm).

• Perform Titration:

  • To a cuvette containing a fixed concentration of the probe in assay buffer, add increasing concentrations of DHFR.

  • After each addition, allow the solution to equilibrate for 2-3 minutes.

  • Measure the fluorescence emission at the predetermined wavelength.

• Data Analysis:

  • Plot the change in fluorescence intensity as a function of the DHFR concentration.

  • Fit the data to a suitable binding isotherm (e.g., one-site binding model) to determine the dissociation constant (Kd).

Figure 2: Workflow for the in vitro fluorescence binding assay.

Live-Cell Imaging of DHFR

This protocol describes the use of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine for the visualization of DHFR in living cells using fluorescence microscopy.

Materials:

• Cultured cells (e.g., HeLa, A549) grown on glass-bottom dishes or coverslips

• Complete cell culture medium

• N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine stock solution (in DMSO)

• Hoechst 33342 or other nuclear counterstain (optional)

• Fluorescence microscope equipped with appropriate filters and an environmental chamber (37°C, 5% CO₂)

Procedure:

• Cell Seeding:

  • Seed cells on glass-bottom dishes or coverslips at an appropriate density to reach 60-80% confluency on the day of imaging.

• Probe Loading:

  • Prepare a working solution of the probe in pre-warmed complete cell culture medium. The optimal concentration should be determined empirically but a starting range of 1-10 µM is recommended.

  • Remove the culture medium from the cells and replace it with the probe-containing medium.

  • Incubate the cells for 30-60 minutes at 37°C and 5% CO₂.

• Washing and Imaging:

  • Gently wash the cells twice with pre-warmed imaging medium (e.g., phenol red-free DMEM) to remove excess probe.

  • (Optional) Add a nuclear counterstain like Hoechst 33342 for a few minutes and wash again.

  • Mount the dish or coverslip on the microscope stage within the environmental chamber.

• Image Acquisition:

  • Using the predetermined excitation and emission wavelengths for the probe, acquire images.

  • As a negative control, pre-incubate cells with a known non-fluorescent DHFR inhibitor (e.g., methotrexate) before adding the fluorescent probe to demonstrate target specificity.

Parameter	Recommended Setting/Value
Probe Concentration	1-10 µM (optimize for cell line)
Incubation Time	30-60 minutes
Excitation Wavelength	~360 nm (to be confirmed empirically)
Emission Wavelength	~450 nm (to be confirmed empirically)
Microscope Objective	60x or 100x oil immersion

Troubleshooting and Considerations

• Phototoxicity: Minimize light exposure to the cells to prevent phototoxicity, especially during live-cell imaging. Use the lowest possible laser power and exposure times that provide an adequate signal-to-noise ratio.

• Background Fluorescence: Incomplete washing can lead to high background fluorescence. Ensure thorough but gentle washing steps.

• Probe Precipitation: If the probe precipitates in the aqueous medium, sonicate the working solution briefly or prepare it from a more dilute DMSO stock.

• Specificity Controls: Always include appropriate controls, such as competition with a known non-fluorescent inhibitor, to validate the specificity of the probe for DHFR.

Conclusion

N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine represents a promising molecular probe for the study of dihydrofolate reductase. Its foundation in a well-characterized inhibitor class, coupled with its intrinsic fluorescence, provides a powerful tool for researchers in academia and the pharmaceutical industry. The protocols outlined in this guide offer a starting point for the application of this probe in a variety of experimental settings, from biochemical assays to live-cell imaging. Further characterization of its photophysical properties will undoubtedly expand its utility and contribute to a deeper understanding of DHFR biology and pharmacology.

References

• Identification of potential inhibitors of dihydrofolate reductase (DHFR) through blocking the folate biosynthetic pathway of Mycobacterium tuberculosis utilizing structure-based virtual screening. PMC. [Link]

• 6-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine. National Institutes of Health. [Link]

• Design, Synthesis, and X-ray Crystal Structures of 2,4-Diaminofuro[2,3-d]pyrimidines as Multireceptor Tyrosine Kinase and Dihydrofolate Reductase Inhibitors. PMC. [Link]

• Crystal structure of dihydrofolate reductase from the filarial nematode W. bancrofti in complex with NADPH and folate. PMC. [Link]

• Dihydrofolate Reductase Inhibitor Screening Kit (Colorimetric). Assay Genie. [Link]

• Development of Small-Molecule Fluorescent Probes Targeting Enzymes. PMC. [Link]

• Binding modes of 2,4-diaminoquinazoline and 2,4-diaminopteridine analogs to P. falciparum dihydrofolate reductase enzyme: Molecular docking studies. PMC. [Link]

• Live cell staining pattern of the three different companion imaging... | Download Scientific Diagram. ResearchGate. [Link]

• Protocol for live imaging of intracellular nanoscale structures using atomic force microscopy with nanoneedle probes. PMC. [Link]

• Sample Preparation for Fluorescence Microscopy: An Introduction. Agilent. [Link]

• Sample Preparation Guidelines for optical imaging. MIAP. [Link]

• Optimizing live-cell imaging: From probe to FLIM-STED integration. YouTube. [Link]

• Synthesis and photo-physical properties of fluorescent 1,3,5-triazine styryl derivatives. PMC. [Link]

• Synthesis and photophysical characterization of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine.

• Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives. New Journal of Chemistry (RSC Publishing). [Link]

• Hybrid Molecules Composed of 2,4-Diamino-1,3,5-triazines and 2-Imino-Coumarins and Coumarins. Synthesis and Cytotoxic Properties. MDPI. [Link]

• XRD Studies, Spectral Characteristics, TGA and DFT of 2,4-Diamino-6-phenyl-1,3,5-triazine: Phenylthioacetic Acid Cocrystal. ResearchGate. [Link]

• 4,4′-([1][6][7]Thiadiazolo[3,4-d]pyridazine-4,7-diyl)bis(N,N-bis(4-methoxyphenyl)aniline). MDPI. [Link]

• Small-Molecule Inhibitors: Disrupting enzyme fluidity. eLife. [Link]

• Fresh DHFR complex from a fresh crystal. Research Communities by Springer Nature. [Link]

• 8F84: Crystal Structure of Dihydrofolate reductase (DHFR) from Mycobacterium ulcerans Agy99 in complex with NADP and inhibitor MAM787. RCSB PDB. [Link]

• A Study on the Inhibition of DiHydroFolateReductase (DHFR) from Escherichia coli by Gold(I) Phosphane Compounds. X-ray Crystal Structures of (4,5-dichloro-1H-imidazolate-1-yl). ResearchGate. [Link]

• Molecular modeling, synthesis and biological evaluation of caffeic acid based Dihydrofolate reductase inhibitors. National Institutes of Health. [Link]

• Docking of New Designed Compounds Derived from 1,6-Dihydro-1,3,5-triazine-2,4-diamine Toward Quadruple Mutant Plasmodium Dihydrofolate Reductase. Universitas Airlangga. [Link]

• Solvatochromism as a new tool to distinguish structurally similar compounds. PMC. [Link]

• What are DHFR inhibitors and how do they work?. Patsnap Synapse. [Link]

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• 2. agilent.com [agilent.com]
• 3. Design, Synthesis, and X-ray Crystal Structures of 2,4-Diaminofuro[2,3-d]pyrimidines as Multireceptor Tyrosine Kinase and Dihydrofolate Reductase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Crystal structure of dihydrofolate reductase from the filarial nematode W. bancrofti in complex with NADPH and folate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. 6-(4-Meth­oxy­phen­yl)-1,3,5-triazine-2,4-diamine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. assaygenie.com [assaygenie.com]

Application Notes and Protocols for N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine in Cancer Research

I. Introduction: The Emergence of 1,3,5-Triazine Derivatives in Oncology

The 1,3,5-triazine scaffold represents a privileged heterocyclic structure in medicinal chemistry, serving as the foundation for numerous therapeutic agents.[1][2] This structural motif is of particular interest in oncology due to its versatile biological activities, which include anti-angiogenic and antitumor effects.[3] Several 1,3,5-triazine-based compounds have progressed into clinical use, underscoring the therapeutic potential of this chemical class.[1]

N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine is a member of the diaryl-1,3,5-triazine-2,4-diamine family, a group of compounds that has demonstrated significant promise in preclinical cancer studies.[1][4] While extensive research on this specific molecule is emerging, its structural analogues have shown potent and selective activity against various cancer cell lines, particularly those of breast and lung cancer.[5][6][7] This document serves as a comprehensive guide for researchers investigating the anticancer applications of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine and related compounds. It provides an in-depth look at the primary mechanism of action, protocols for in vitro evaluation, and a framework for advancing these promising molecules through the drug discovery pipeline.

II. Core Mechanism of Action: Inhibition of Dihydrofolate Reductase (DHFR)

A primary and well-established molecular target for many anticancer 1,3,5-triazine derivatives is Dihydrofolate Reductase (DHFR).[5][8][9]

Expertise & Causality: DHFR is a pivotal enzyme in the folate metabolic pathway, responsible for the reduction of dihydrofolate (DHF) to tetrahydrofolate (THF).[10][11] THF and its derivatives are essential one-carbon donors required for the de novo synthesis of purines and thymidylate, which are the fundamental building blocks of DNA and RNA.[11] Cancer cells, characterized by their rapid proliferation, have a high demand for these nucleic acid precursors. Consequently, the inhibition of DHFR leads to a depletion of the nucleotide pool, resulting in the cessation of DNA replication and, ultimately, cell cycle arrest and apoptosis.[9][10] The efficacy of classical antifolates like methotrexate validates DHFR as a clinically relevant anticancer target.[11] The 1,3,5-triazine scaffold can be considered a bioisostere of the pteridine ring found in folic acid, allowing derivatives like N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine to act as competitive inhibitors at the DHFR active site.[12]

Signaling Pathway Diagram: The following diagram illustrates the role of DHFR in nucleotide synthesis and the inhibitory action of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine.

Caption: Workflow for evaluating the anticancer potential of a novel 1,3,5-triazine derivative.

Protocol 1: Cell Viability Assessment via MTT Assay

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine on cancer cell proliferation.

Causality Behind Choices: The MTT assay is a colorimetric assay that measures cellular metabolic activity. Viable cells with active mitochondrial dehydrogenases cleave the tetrazolium salt, MTT, into a purple formazan product. The amount of formazan produced is directly proportional to the number of living cells, providing a robust and quantifiable measure of cytotoxicity.

Materials:

• N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine

• DMSO (cell culture grade)

• Cancer cell line of interest (e.g., MDA-MB-231, A549)

• Complete growth medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., acidified isopropanol or DMSO)

• Multichannel pipette, incubator, microplate reader

Procedure:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Preparation: Prepare a 10 mM stock solution of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine in DMSO. Create a serial dilution series (e.g., 100 µM, 30 µM, 10 µM, 3 µM, 1 µM, 0.3 µM, 0.1 µM) in complete medium. Ensure the final DMSO concentration in all wells is ≤ 0.5% to avoid solvent toxicity. Include a vehicle control (medium with DMSO) and a no-cell control (medium only).

• Treatment: After 24 hours, remove the old medium and add 100 µL of the prepared compound dilutions to the respective wells. Incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of solubilization solution to each well. Gently pipette to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Normalize the absorbance values to the vehicle control (100% viability). Plot the percentage of cell viability versus the log of the compound concentration and use non-linear regression to calculate the IC₅₀ value.

Protocol 2: In Vitro DHFR Inhibition Assay

Objective: To directly measure the inhibitory effect of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine on human recombinant DHFR activity.

Causality Behind Choices: This is a direct, target-based biochemical assay that validates the mechanism of action. The assay measures the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH to NADP⁺ during the DHFR-catalyzed reduction of DHF to THF. An active inhibitor will slow this reaction rate.

Materials:

• Human recombinant DHFR enzyme

• NADPH

• Dihydrofolic acid (DHF)

• Assay Buffer (e.g., 50 mM potassium phosphate, pH 7.5)

• N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine

• Methotrexate (as a positive control inhibitor)

• 96-well UV-transparent plate

• Spectrophotometer with kinetic reading capabilities

Procedure:

• Reagent Preparation: Prepare solutions of DHFR, NADPH, and DHF in the assay buffer. Prepare a serial dilution of the test compound and methotrexate.

• Reaction Mixture: In each well, add 50 µL of assay buffer, 10 µL of NADPH solution, and 10 µL of the test compound dilution (or control).

• Enzyme Addition: Add 10 µL of the DHFR enzyme solution to initiate the reaction. Mix gently.

• Substrate Addition: Start the reaction by adding 20 µL of DHF solution.

• Kinetic Measurement: Immediately begin reading the absorbance at 340 nm every 15 seconds for 10-15 minutes.

• Analysis: Calculate the rate of reaction (V₀) for each concentration by determining the slope of the linear portion of the absorbance vs. time curve. Normalize the rates to the no-inhibitor control. Plot the percent inhibition versus the log of the inhibitor concentration to determine the IC₅₀ value.

V. Conclusion and Future Directions

N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine belongs to a class of compounds with compelling evidence of anticancer activity, primarily through the inhibition of DHFR. The protocols outlined in this document provide a robust framework for the systematic evaluation of its therapeutic potential. Initial studies should focus on establishing its cytotoxic profile against a panel of cancer cell lines, followed by direct validation of its effect on DHFR activity.

Future research should aim to:

• Elucidate the detailed structure-activity relationship (SAR) to guide the design of more potent and selective analogs.

• Investigate potential off-target effects or multi-target mechanisms of action.

• Assess the compound's efficacy in in vivo models, such as tumor xenografts in immunodeficient mice, to validate its therapeutic potential in a physiological context. [6]* Evaluate pharmacokinetic and ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties to determine its drug-like potential. [6] The exploration of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine and its derivatives offers a promising avenue for the development of novel anticancer therapeutics.

VI. References

• Synthesis and Anticancer Activity of 1,3,4-Thiadiazoles with 3-Methoxyphenyl Substituent. (2022). Molecules. Available at: [Link]

• Saczewski, F., Bułakowska, A., Bednarski, P., & Grunert, R. (2006). Synthesis, structure and anticancer activity of novel 2,4-diamino-1,3,5-triazine derivatives. European Journal of Medicinal Chemistry. Available at: [Link]

• Tahir, K., et al. (2013). 6-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine. Acta Crystallographica Section E: Structure Reports Online. Available at: [Link]

• Dolzhenko, A. V., et al. (2020). 6,N2-Diaryl-1,3,5-triazine-2,4-diamines: synthesis, antiproliferative activity and 3D-QSAR modeling. RSC Advances. Available at: [Link]

• Tiekink, E. R., et al. (2020). Design, synthesis, and biological evaluation of new 6,N2-diaryl-1,3,5-triazine-2,4-diamines as anticancer agents selectively targeting triple negative breast cancer cells. Royal Society of Chemistry. Available at: [Link]

• Saeed, A., et al. (2019). DHFR Inhibitors: Reading the Past for Discovering Novel Anticancer Agents. Molecules. Available at: [Link]

• Synthesis, structure and anticancer activity of novel 2,4-diamino-1,3,5-triazine derivatives. (2006). ScienceDirect. Available at: [Link]

• Balaha, M. F., et al. (2016). Synthesis, Evaluation and Docking Study of 1, 3, 5-Triazine Derivatives as Cytotoxic Agents against Lung Cancer. Journal of Applied Pharmaceutical Science. Available at: [Link]

• Chemical structures of dihydro-1,3,5-triazine moiety with anticancer activity. (2024). ResearchGate. Available at: [Link]

• Wang, Y., et al. (2021). Design, synthesis and anticancer evaluation of imamine-1,3,5-triazine derivatives. Bioorganic & Medicinal Chemistry. Available at: [Link]

• Novel triazines as anti-cancer agents targeting human DHFR. (2024). Medium. Available at: [Link]

• Kłosiński, M., & Grembecka, J. (2019). Dihydrofolate Reductase Inhibitors as Anticancer Agents: Progress and Perspectives in Drug Design and Development. Pharmaceuticals. Available at: [Link]

• Synthesis and Anticancer Activity of 1,3,4-Thiadiazoles with 3-Methoxyphenyl Substituent. (2022). National Center for Biotechnology Information. Available at: [Link]

• Synthesis of 6,N²-diaryl-1,3,5-triazine-2,4-diamines. (2020). ResearchGate. Available at: [Link]

Sources

• 1. 6,N2-Diaryl-1,3,5-triazine-2,4-diamines: synthesis, antiproliferative activity and 3D-QSAR modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 6-(4-Meth­oxy­phen­yl)-1,3,5-triazine-2,4-diamine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]
• 5. japsonline.com [japsonline.com]
• 6. Design, synthesis and anticancer evaluation of imamine-1,3,5-triazine derivatives - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Synthesis and Anticancer Activity of 1,3,4-Thiadiazoles with 3-Methoxyphenyl Substituent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. DHFR Inhibitors: Reading the Past for Discovering Novel Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. wisdomlib.org [wisdomlib.org]
• 10. researchgate.net [researchgate.net]
• 11. research.monash.edu [research.monash.edu]
• 12. Synthesis and Anticancer Activity of 1,3,4-Thiadiazoles with 3-Methoxyphenyl Substituent [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of n-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine

Welcome to the technical support center for the synthesis of n-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this important triazine derivative. We will delve into the causality behind experimental choices and provide self-validating protocols to ensure the integrity of your research.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to prepare n-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine?

There are two primary and well-established routes for the synthesis of n-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine:

• Route A: Cyclization of a Biguanide with an Ester. This is a widely used method that involves the reaction of a substituted biguanide, such as p-methoxyphenyl biguanide, with an appropriate ester in the presence of a base like sodium methoxide.[1][2][3] This approach is favored for its directness in constructing the triazine ring.

• Route B: Reaction of Dicyandiamide with a Nitrile. This "green" synthetic approach involves the reaction of dicyandiamide with 4-methoxybenzonitrile.[4][5] This method is often advantageous due to the use of readily available starting materials and potentially more environmentally friendly conditions, especially when performed under microwave irradiation.[4][5]

Q2: What are the critical reaction parameters to control for a successful synthesis?

Regardless of the chosen route, several parameters are critical for a successful synthesis:

• Temperature: The reaction temperature significantly influences the reaction rate and the formation of byproducts. Harsh reaction conditions, such as excessively high temperatures, can lead to decomposition and lower yields.

• Solvent: The choice of solvent is crucial for dissolving the reactants and facilitating the reaction. Anhydrous solvents, such as methanol or toluene, are often necessary to prevent side reactions with water.[2][6]

• Purity of Reagents: The purity of starting materials, particularly the biguanide or nitrile, directly impacts the purity of the final product and the overall yield.

• Base (for Route A): The stoichiometry and choice of base are critical for the cyclization reaction. Sodium methoxide is a common choice, and its concentration can affect the reaction outcome.[2][3]

Q3: How can I confirm the identity and purity of my synthesized n-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine?

A combination of analytical techniques is recommended for unambiguous characterization:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for elucidating the chemical structure and confirming the presence of the desired functional groups.

• Mass Spectrometry (MS): MS provides the molecular weight of the compound, confirming the correct product has been formed.

• Infrared (IR) Spectroscopy: IR spectroscopy can identify characteristic functional groups present in the molecule, such as N-H and C=N bonds.

• Melting Point: A sharp melting point close to the literature value is a good indicator of purity. The reported melting point for n-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine is approximately 217-219 °C.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis of n-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine.

Problem 1: Low or No Product Yield

Possible Causes and Solutions:

• Cause: Incomplete reaction.

  • Solution:

    • Increase Reaction Time: Monitor the reaction progress using Thin Layer Chromatography (TLC). If the starting materials are still present after the initial reaction time, extend the reflux or stirring time.

    • Increase Reaction Temperature: If extending the time is ineffective, a moderate increase in temperature might be necessary. However, be cautious of potential decomposition at very high temperatures. For biguanide cyclization, refluxing in methanol is a common condition.[2]

    • Microwave Irradiation: For the dicyandiamide route, microwave-assisted synthesis can significantly reduce reaction times and improve yields.[4][5]

• Cause: Impure or wet reagents and solvents.

  • Solution:

    • Use High-Purity Reagents: Ensure the purity of your starting materials (p-anisidine, dicyandiamide, 4-methoxybenzonitrile, etc.) is appropriate for synthesis.

    • Use Anhydrous Solvents: Traces of water can interfere with the reaction, especially when using reactive intermediates. Ensure solvents are properly dried before use.[6]

• Cause: Incorrect stoichiometry of reactants or base.

  • Solution: Carefully re-calculate and measure the molar ratios of your reactants and the base. An excess of the ester or nitrile is sometimes used to drive the reaction to completion.

Problem 2: Presence of Significant Impurities in the Crude Product

Possible Causes and Solutions:

• Cause: Formation of side products.

  • Solution:

    • Control of Reaction Temperature: Side reactions are often favored at higher temperatures. Maintaining the recommended reaction temperature is crucial for minimizing the formation of unwanted byproducts.[7]

    • Inert Atmosphere: For sensitive reactions, conducting the synthesis under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidation of starting materials or intermediates.

• Cause: Unreacted starting materials.

  • Solution:

    • Optimize Reaction Conditions: As mentioned in "Low or No Product Yield," optimizing the reaction time and temperature can help consume the starting materials more completely.

    • Purification: Effective purification methods are essential to remove unreacted starting materials.

Problem 3: Difficulty in Product Purification and Isolation

Possible Causes and Solutions:

• Cause: Product is highly soluble in the reaction solvent.

  • Solution:

    • Solvent Removal: After the reaction is complete, remove the solvent under reduced pressure.

    • Precipitation/Crystallization: The crude product can often be precipitated by adding a non-solvent. For n-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine, which is a solid, recrystallization is a highly effective purification method. A common method involves dissolving the crude product in a hot solvent like methanol and allowing it to cool slowly to form pure crystals.[8]

• Cause: Oily or gummy product instead of a solid.

  • Solution:

    • Trituration: Try triturating the oily product with a non-solvent (a solvent in which the product is insoluble but the impurities are soluble). This can often induce crystallization.

    • Column Chromatography: If recrystallization and trituration fail, column chromatography using silica gel is a powerful technique for separating the desired product from impurities.[9]

Experimental Protocols

Protocol 1: Synthesis via Biguanide Cyclization (Route A)

This protocol is adapted from general procedures for the synthesis of 2,4-diamino-1,3,5-triazines from biguanides.[1][3]

Materials:

• p-Methoxyphenyl biguanide hydrochloride

• Methyl 4-methoxybenzoate

• Sodium methoxide

• Anhydrous Methanol

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve p-methoxyphenyl biguanide hydrochloride in anhydrous methanol.

• Add a solution of sodium methoxide in methanol to the flask. The amount of sodium methoxide should be sufficient to neutralize the hydrochloride and catalyze the reaction.

• Add methyl 4-methoxybenzoate to the reaction mixture.

• Heat the mixture to reflux and maintain the temperature for several hours. Monitor the reaction progress by TLC.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the methanol under reduced pressure.

• Add water to the residue to precipitate the crude product.

• Filter the solid, wash with water, and dry.

• Purify the crude product by recrystallization from methanol.[8]

Protocol 2: Synthesis via Dicyandiamide and Nitrile (Route B)

This protocol is based on the microwave-assisted green synthesis of 2,4-diamino-1,3,5-triazines.[4][5]

Materials:

• Dicyandiamide

• 4-Methoxybenzonitrile

• Solvent (e.g., N,N-Dimethylformamide - DMF, or solvent-free)

Procedure:

• In a microwave-safe reaction vessel, mix dicyandiamide and 4-methoxybenzonitrile.

• If using a solvent, add a minimal amount of DMF. For a solvent-free reaction, ensure the reactants are well-mixed.

• Place the vessel in a microwave reactor and irradiate at a specific power and temperature for a short duration (e.g., 10-30 minutes). The optimal conditions should be determined experimentally.

• After the reaction, allow the vessel to cool to room temperature.

• If a solvent was used, remove it under reduced pressure.

• The resulting solid is the crude product.

• Purify the product by washing with a suitable solvent to remove unreacted starting materials or by recrystallization.

Data Presentation

Parameter	Route A (Biguanide Cyclization)	Route B (Dicyandiamide/Nitrile)
Starting Materials	p-Methoxyphenyl biguanide, Ester	Dicyandiamide, 4-Methoxybenzonitrile
Typical Solvents	Anhydrous Methanol	DMF, or solvent-free
Reaction Conditions	Reflux	Microwave irradiation
Typical Yields	Moderate to high	Good to excellent
Key Advantages	Direct, well-established	"Green," rapid, often high yielding

Visualizations

Reaction Scheme

Caption: Synthetic routes to n-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine.

Troubleshooting Workflow

Caption: Troubleshooting decision tree for synthesis and purification.

References

• Al-Masoudi, N. A. L., & Al-Salihi, N. I. (2018). Green Synthesis of 1,3,5-Triazines with Applications in Supramolecular and Materials Chemistry. Arkivoc, 2018(5), 136-173. [Link]

• de Oliveira, C. S., de Mattos, M. C. S., & de Souza, R. O. M. A. (2011). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Molecules, 16(5), 3740-3766. [Link]

• Tran, T. T., Le, T. H., & Vo, D. D. (2020). Biguanide-Based Synthesis of 1,3,5-Triazine Derivatives with Anticancer Activity and 1,3,5-Triazine Incorporated Calcium Citrate Nanoparticles. Molecules, 25(21), 5021. [Link]

• Reinhold, F., & Garmatter, J. (2016).

• Li, Y., Wang, Y., Zhang, Y., Li, Q., & Zhang, H. (2023). Design, Synthesis, and Anti-PVY Biological Activity of 1,3,5-Triazine Derivatives Containing Piperazine Structure. Molecules, 28(9), 3891. [Link]

• Tran, T. T., Le, T. H., & Vo, D. D. (2020). Biguanide-Based Synthesis of 1,3,5-Triazine Derivatives with Anticancer Activity and 1,3,5-Triazine Incorporated Calcium Citrate Nanoparticles. ResearchGate. [Link]

• CN117417305B - Synthesis method of high-purity 2- (4-methoxyphenyl) -4, 6-bis (2, 4-dihydroxyphenyl)

• Jotani, M. M., Vora, J. J., & Chauhan, S. K. (2013). 6-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine. Acta Crystallographica Section E: Structure Reports Online, 69(1), o103. [Link]

• Claramunt, R. M., Bouissane, L., Elguero, J., & Meutermans, W. (2004). Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives. New Journal of Chemistry, 28(8), 1033-1038. [Link]

• Doung, A. T. D., et al. (2018). Design and Synthesis of Functionalized 2,4-Diamino-1,3,5-Triazines, Potential Inhibitors Involved in Immune and Inflammatory Response. International Journal of Pharmaceutical Research and Allied Sciences, 7(2), 1-11. [Link]

• Claramunt, R. M., Bouissane, L., Elguero, J., & Meutermans, W. (2004). Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives. ResearchGate. [Link]

• Kore, N., & Pazdera, P. (2018). New Approach for the One-Pot Synthesis of 1,3,5-Triazine Derivatives: Application of Cu(I) Supported on a Weakly Acidic Cation-Exchanger Resin in a Comparative Study. Molecules, 23(10), 2541. [Link]

Sources

• 1. Biguanide-Based Synthesis of 1,3,5-Triazine Derivatives with Anticancer Activity and 1,3,5-Triazine Incorporated Calcium Citrate Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ijpras.com [ijpras.com]
• 4. Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. WO2016184764A1 - Process for the preparation of triazines - Google Patents [patents.google.com]
• 7. New Approach for the One-Pot Synthesis of 1,3,5-Triazine Derivatives: Application of Cu(I) Supported on a Weakly Acidic Cation-Exchanger Resin in a Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 6-(4-Meth­oxy­phen­yl)-1,3,5-triazine-2,4-diamine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Reaction Conditions for Triazine Derivatives

Welcome to the technical support center for the synthesis and optimization of triazine derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of triazine chemistry. Triazine scaffolds are pivotal in medicinal chemistry and materials science, but their synthesis can present unique challenges.[1][2][3] This document provides in-depth, field-proven insights in a direct question-and-answer format to troubleshoot common issues and optimize your reaction conditions.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the synthesis of 1,3,5-triazine derivatives.

Q1: What is the most common and cost-effective starting material for substituted 1,3,5-triazines?

The most prevalent and economically viable starting material is 2,4,6-trichloro-1,3,5-triazine, commonly known as cyanuric chloride.[4][5] Its commercial availability and low cost make it an ideal precursor. The three chlorine atoms on the triazine ring are susceptible to sequential nucleophilic aromatic substitution (SNAr), allowing for the controlled, stepwise introduction of various functional groups.[4]

Q2: Why is the triazine ring so reactive towards nucleophiles?

The 1,3,5-triazine ring is an electron-deficient heterocycle. The three electronegative nitrogen atoms exert a strong inductive electron-withdrawing effect, which significantly reduces the electron density at the ring's carbon atoms.[6] This makes the carbons highly electrophilic and thus, exceptionally susceptible to attack by nucleophiles. While aromatic, the resonance energy of s-triazine is much lower than that of benzene, making nucleophilic substitution far more favorable than on a typical chlorinated benzene ring.[6]

Q3: How can I control the synthesis to get a mono-, di-, or tri-substituted triazine?

Selective substitution on cyanuric chloride is almost exclusively controlled by temperature . The reactivity of the chlorine atoms decreases significantly after each substitution.[7] The first nucleophile adds electron density to the ring, deactivating it towards subsequent attacks. Therefore, a stepwise increase in temperature is necessary to overcome the increasing activation energy for each subsequent substitution.

Substitution Step	Recommended Temperature Range	Causality
First Substitution	0 – 5 °C	The high reactivity of the trichlorotriazine ring allows for a rapid reaction at low temperatures.
Second Substitution	Room Temperature to 40-50 °C	The mono-substituted ring is less reactive, requiring more thermal energy for the second nucleophile to attack.
Third Substitution	80 °C to Reflux	The di-substituted ring is significantly deactivated, often necessitating higher temperatures and sometimes longer reaction times or microwave assistance to achieve full conversion.

Q4: What are the primary synthetic routes to 1,3,5-triazines besides using cyanuric chloride?

While substitution on cyanuric chloride is dominant, other important methods include:

• Cyclotrimerization of Nitriles: This involves the [2+2+2] cyclization of three nitrile molecules. While traditionally requiring harsh conditions, modern methods utilize Lewis acid catalysts (e.g., Y(OTf)₃) or solvent-free microwave conditions to proceed under milder temperatures.[1]

• Multi-component Reactions: These are highly efficient methods that combine three or more starting materials in a single step. For instance, a base-mediated reaction between imidates, guanidines, and amides or aldehydes can produce unsymmetrical 1,3,5-triazin-2-amines in good yields.[8]

• Condensation Reactions: Certain 1,2,4-triazine derivatives can be synthesized via the condensation of compounds like benzil with aminoguanidine or thiosemicarbazide.[1]

Troubleshooting Guide

This section addresses specific experimental problems with potential causes and validated solutions.

Problem 1: Low or No Yield of the Desired Product

Potential Cause	Explanation & Scientific Rationale	Recommended Solution
Incorrect Temperature	As detailed in the FAQ, temperature is the most critical parameter for controlling reactivity. If the temperature is too low for the desired substitution level (e.g., trying to add a third substituent at room temperature), the reaction will stall.	Carefully review the temperature profile for sequential substitutions. For the challenging third substitution, consider using microwave irradiation, which can significantly accelerate the reaction and improve yields where conventional heating fails.
Insufficient or Inappropriate Base	Nucleophilic substitution on cyanuric chloride releases HCl. This protonates the nucleophile (especially amines) and the triazine ring nitrogens, deactivating them. A base is required to neutralize the acid and regenerate the free nucleophile.	Use at least one equivalent of a non-nucleophilic base like diisopropylethylamine (DIEA) per equivalent of nucleophile. For less reactive nucleophiles or higher temperatures, a stronger base or a slight excess may be beneficial. Monitor the reaction mixture's pH; it should remain neutral or slightly basic.[5]
Reagent Degradation	Cyanuric chloride is sensitive to moisture and can hydrolyze to cyanuric acid, which is unreactive. Nucleophiles, especially if complex, may also have limited stability.	Always use freshly opened or properly stored cyanuric chloride. Confirm the purity and integrity of your nucleophile via analytical methods (e.g., NMR) before starting the reaction.
Steric Hindrance	A bulky nucleophile or a bulky group already on the triazine ring can sterically hinder the approach of the next nucleophile, dramatically slowing the reaction rate.	Increase the reaction temperature and/or time. Switching to a less sterically hindered nucleophile, if possible, is another option. Microwave-assisted synthesis is particularly effective at overcoming steric barriers.

Problem 2: Formation of Multiple Products (e.g., Di- and Tri-substituted Impurities in a Mono-substitution Reaction)

Potential Cause	Explanation & Scientific Rationale	Recommended Solution
Poor Temperature Control	Allowing the reaction temperature to rise, even locally (e.g., during a rapid, exothermic addition of the nucleophile), can provide sufficient energy for the second substitution to occur, leading to a mixture of products.	Add the nucleophile solution dropwise to the cyanuric chloride solution while vigorously stirring in an ice bath to ensure the temperature remains consistently at 0-5 °C. Use a thermometer to monitor the internal reaction temperature, not just the bath temperature.
Incorrect Stoichiometry	Using more than one equivalent of the nucleophile will inevitably lead to higher-order substitution products once the initial mono-substitution is complete.	Use precisely one equivalent of the nucleophile relative to cyanuric chloride. For very reactive nucleophiles, sometimes using a slight excess of cyanuric chloride (e.g., 1.1 equivalents) can help ensure all of the nucleophile is consumed, simplifying purification.

Problem 3: Reaction Stalls After the Second Substitution

Potential Cause	Explanation & Scientific Rationale	Recommended Solution
Electronic Deactivation	The first two nucleophiles (especially if they are electron-donating like amines) increase the electron density of the triazine ring, making the final chlorine atom much less susceptible to nucleophilic attack. This is the most common reason for the third substitution being difficult.	This often requires forcing conditions. Increase the temperature to reflux in a high-boiling solvent (e.g., dioxane, DMF). If conventional heating is insufficient even after prolonged periods (e.g., >24h), microwave irradiation is the recommended solution. Reaction times can often be reduced from days to minutes.

Problem 4: Difficult Purification

Potential Cause	Explanation & Scientific Rationale	Recommended Solution
Similar Polarity of Products	Mono-, di-, and tri-substituted triazines, especially with similar substituents, can have very close Rf values on TLC, making separation by standard column chromatography challenging.	1. Recrystallization: If the desired product is a solid, recrystallization from a suitable solvent system can be a highly effective method to isolate it in high purity.[5][9] 2. Liquid-Liquid Extraction: Carefully adjust the pH of the aqueous phase during workup to selectively protonate or deprotonate your product vs. impurities, altering their partitioning between aqueous and organic layers. 3. Semi-preparative HPLC: For high-value compounds or when other methods fail, semi-preparative HPLC offers high-resolution separation to isolate pure compounds from complex mixtures.
Product Insolubility	Symmetrically substituted triazines can be highly crystalline and poorly soluble, leading to precipitation during the reaction or difficulty in redissolving for purification.[10]	If the product crashes out of the reaction, this can sometimes be a purification method in itself (filtration). Otherwise, perform purification at an elevated temperature or use more polar, high-boiling solvents like DMF or DMSO. Be aware that this may complicate solvent removal later.

Visualized Workflows and Logic

Sequential Substitution on Cyanuric Chloride

The following diagram illustrates the critical role of escalating temperature in achieving selective substitution.

Caption: Workflow for controlled sequential substitution on cyanuric chloride.

Troubleshooting Logic for Low Reaction Yield

This decision tree provides a logical path to diagnose and solve issues related to poor reaction outcomes.

Caption: A decision tree for troubleshooting low-yield triazine synthesis reactions.

Experimental Protocols

Protocol 1: Synthesis of a Mono-substituted Dichlorotriazine

This protocol outlines a general procedure for the first nucleophilic substitution on cyanuric chloride.

• Preparation: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve cyanuric chloride (1 equivalent) in a suitable solvent (e.g., acetone, THF, or ethyl acetate).

• Cooling: Cool the solution to 0 °C using an ice-water bath. Ensure the internal temperature is stable.

• Nucleophile Solution: In a separate flask, dissolve the desired nucleophile (1 equivalent) and a base (1 equivalent, e.g., DIEA or NaHCO₃) in the same solvent.[7]

• Addition: Add the nucleophile/base solution dropwise to the stirring cyanuric chloride solution at 0 °C over 15-30 minutes. Monitor the internal temperature to prevent it from rising above 5 °C.

• Reaction: Stir the reaction mixture at 0-5 °C for 1-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).[4][11]

• Workup: Once the starting material is consumed, quench the reaction with cold water. If the product precipitates, it can be collected by filtration. Otherwise, perform a liquid-liquid extraction with a suitable organic solvent.

• Purification: Wash the organic phase with brine, dry it over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude mono-substituted product.[7] Further purification can be achieved by recrystallization or column chromatography if necessary.[5]

Analytical Characterization

• Reaction Monitoring: Progress is typically monitored by TLC, observing the disappearance of the cyanuric chloride spot and the appearance of the product spot.[5]

• Structural Confirmation: The identity and purity of the final products should be confirmed by standard analytical techniques, including ¹H NMR, ¹³C NMR, FT-IR, and mass spectrometry.[12]

• Purity Assessment: High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) can be used for quantitative purity analysis.[13][14]

References

• Al-Mokhtar, M. A., et al. (2025). A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025). RSC Advances. Available at: [Link]

• Martín-Gimeno, V., et al. (2017). GREEN SYNTHESIS OF 1,3,5-TRIAZINES WITH APPLICATIONS IN SUPRAMOLECULAR AND MATERIALS CHEMISTRY. Ph.D. Thesis. Available at: [Link]

• Al-Masoudi, N. A., et al. (2020). Synthesis and Characterization of New Series of 1,3-5-Triazine Hydrazone Derivatives with Promising Antiproliferative Activity. Molecules. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,3,5-triazines. organic-chemistry.org. Available at: [Link]

• Patel, K. D., et al. (2011). Synthesis, characterization, antimicrobial studies of certain s-triazine derived compounds and analogue. Der Pharma Chemica. Available at: [Link]

• ResearchGate. (n.d.). 10 questions with answers in TRIAZINES. ResearchGate. Available at: [Link]

• Al-Jumaili, M. H. A. (2024). Synthesis and Characterization of Triazine Derivatives as Important Heterocyclic Compounds and Study their Biological Activities. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Optimization of reaction conditions. ResearchGate. Available at: [Link]

• ACS Publications. (1984). Tri-s-triazine: synthesis, chemical behavior, and spectroscopic and theoretical probes of valence orbital structure. pubs.acs.org. Available at: [Link]

• Methodical letter. (n.d.). Purification and isolation of newly-synthesized triazine derivatives. fns.uniba.sk. Available at: [Link]

• Taylor & Francis Online. (2015). Chromatographic Methods for Analysis of Triazine Herbicides. tandfonline.com. Available at: [Link]

• PubMed. (2018). Discovery and optimization of triazine derivatives as ROCK1 inhibitors. pubmed.ncbi.nlm.nih.gov. Available at: [Link]

• ResearchGate. (2021). A Short Review on the Synthesis of 1,2,4-Triazine Derivatives as Bioactive Compounds. researchgate.net. Available at: [Link]

• Google Patents. (2012). Separation of triazine derivatives enantiomers using tartaric acid. patents.google.com.

• Preprints.org. (2024). Triazine Derivatives: Their Synthesis and Biological Properties-A Review. preprints.org. Available at: [Link]

• PubMed. (2015). Chromatographic methods for analysis of triazine herbicides. pubmed.ncbi.nlm.nih.gov. Available at: [Link]

• ResearchGate. (2024). Triazines – A comprehensive review of their synthesis and diverse biological importance. researchgate.net. Available at: [Link]

• Rasayan Journal of Chemistry. (2021). SYNTHESIS AND CHARACTERIZATION OF NOVEL TRIAZINE COMPOUND AND THEIR BIOLOGICAL STUDIES. rasayanjournal.co.in. Available at: [Link]

• PubMed. (2019). The Chemistry of Triazine Isomers: Structures, Reactions, Synthesis and Applications. pubmed.ncbi.nlm.nih.gov. Available at: [Link]

• University of Rochester. (n.d.). How To: Troubleshoot a Reaction. chem.rochester.edu. Available at: [Link]

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Technical Support Center: Crystallization of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine

Introduction: This guide serves as a specialized technical resource for researchers, chemists, and process development scientists working on the crystallization of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine. While specific crystallization literature for this exact molecule is sparse, the principles outlined here are derived from extensive experience with structurally analogous aromatic and heterocyclic compounds, particularly substituted s-triazines. The molecular structure, featuring a planar triazine core, a methoxyphenyl group, and two amine substituents, presents unique opportunities and challenges for obtaining high-quality crystalline material. The presence of multiple hydrogen bond donors (amines) and acceptors (triazine nitrogens) suggests that hydrogen bonding will be a dominant factor in crystal packing.[1][2][3] This guide provides a systematic, causality-driven approach to troubleshooting common crystallization issues, from solvent selection to polymorphism control.

Section 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the properties and general crystallization behavior of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine.

Q1: What are the key physicochemical properties of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine that influence crystallization?

A1: Understanding the molecule's properties is the cornerstone of developing a successful crystallization protocol.

• Molecular Structure & Hydrogen Bonding: The molecule has a rigid, planar triazine core with two primary amine groups (-NH2) and a methoxyphenyl group. The amine groups are strong hydrogen bond donors, while the nitrogen atoms in the triazine ring are strong hydrogen bond acceptors. This powerful combination leads to the formation of robust hydrogen-bonded networks, often resulting in stable crystal lattices.[2][3]

• Solubility Profile: Due to its polar functional groups and aromatic systems, the compound is expected to be sparingly soluble in non-polar solvents (e.g., hexanes, toluene) and moderately to highly soluble in polar aprotic solvents (e.g., DMF, DMSO, THF) and some polar protic solvents (e.g., alcohols, acetic acid).[4][5] Solubility testing is the essential first step.

• Thermal Properties: Triazine derivatives are often thermally stable. A high melting point is expected, which is advantageous as it reduces the risk of the compound "oiling out" during crystallization from common solvents.[6]

Q2: What is the general principle of crystallization for this type of compound?

A2: The goal is to create a supersaturated solution from which the compound precipitates in an ordered, crystalline form rather than as a disordered, amorphous solid. This is achieved by manipulating solubility. The most common method is cooling crystallization:

• Dissolve the solute in a minimum amount of a suitable solvent at an elevated temperature (near the solvent's boiling point).

• Slowly cool the solution. As the temperature decreases, the solubility of the compound drops, creating a supersaturated state.

• Nucleation (the formation of initial crystal seeds) occurs, followed by crystal growth. The key is to control the rate of cooling; slow cooling is almost always preferred to promote the growth of larger, more perfect crystals.[6][7]

Q3: How do I perform an initial solvent screen for this compound?

A3: A systematic solvent screen is critical. The goal is to find a solvent that dissolves the compound when hot but has low solubility when cold.

• Select a diverse range of solvents: Choose 8-12 solvents from different chemical classes (see table below).

• Small-scale testing: Place a small amount (e.g., 10-20 mg) of your compound in a small vial.

• Add solvent dropwise at room temperature: Add a solvent in small aliquots. If the compound dissolves easily at room temperature, the solvent is too good and will likely result in low yield.[1][8]

• Heat if insoluble at room temp: If the compound is insoluble, heat the mixture to the solvent's boiling point. If it dissolves, it is a potential candidate.

• Cool down: Allow the hot solution to cool slowly to room temperature and then in an ice bath. Observe for crystal formation. An ideal solvent will show significant precipitation of crystalline solids upon cooling.

Section 2: Troubleshooting Guide

This section provides solutions to specific experimental problems in a question-and-answer format.

Problem 1: Oiling Out & Amorphous Precipitates

Q: My compound is precipitating as a sticky liquid ("oiling out") or a fine, non-crystalline powder. What is happening and how do I fix it?

A: Causality: Oiling out occurs when the solution becomes supersaturated at a temperature that is above the melting point of the solute in that specific solvent environment.[6][9] This creates a liquid-liquid phase separation instead of a solid-liquid separation.[9] This is common when the solute is highly impure (causing melting point depression) or when the solution is cooled too rapidly.[6] Amorphous solids form when molecules precipitate from solution so quickly that they don't have time to arrange themselves into an ordered crystal lattice.[9][10][11]

Solutions:

• Reduce the Rate of Cooling: This is the most critical parameter. If you are using an ice bath, switch to allowing the solution to cool to room temperature on the benchtop, insulated with cotton or paper towels. Slower cooling provides more time for molecules to orient correctly.

• Decrease Solute Concentration: Re-heat the solution and add more solvent (10-20% additional volume).[6] This lowers the saturation temperature, meaning the compound will precipitate at a lower temperature where it is more likely to be a solid.

• Change the Solvent:

  • Choose a lower-boiling point solvent. This reduces the initial temperature of the saturated solution.

  • Switch to a solvent in which the compound is less soluble. This requires a higher temperature to dissolve, but the supersaturation upon cooling will be less drastic.

• Use a Co-solvent (Anti-solvent) System: Dissolve the compound in a "good" solvent (like THF or DMF) and slowly add a miscible "poor" solvent (like water or hexane) at a constant temperature until turbidity (cloudiness) is observed.[7] Then, add a small amount of the "good" solvent to redissolve the precipitate and allow the system to slowly re-equilibrate. This can be done via vapor diffusion for very high-quality crystals.[1]

Problem 2: Poor Yield or No Crystals Formed

Q: After cooling, very few or no crystals have formed. How can I improve my yield?

A: Causality: This issue typically arises from two main sources: either the solution is not sufficiently supersaturated, or the nucleation step is kinetically hindered. This often means too much solvent was used, or the compound is simply too soluble in the chosen solvent even at low temperatures.[6]

Solutions:

• Reduce Solvent Volume: If the solution is clear at low temperatures, it is not supersaturated. Gently heat the solution and evaporate a portion of the solvent (e.g., 20-30%) using a stream of nitrogen or by boiling, then attempt the cooling process again.[6]

• Induce Nucleation (Seeding):

  • Scratch Method: Gently scratch the inside of the flask with a glass rod at the meniscus. The microscopic scratches provide nucleation sites for crystal growth.

  • Seed Crystals: If you have a previous batch of crystals, add one or two tiny crystals to the cooled, clear solution. This provides a perfect template for further crystal growth.[12]

• Utilize an Anti-solvent: As described previously, adding a poor solvent to a solution of your compound in a good solvent can effectively decrease solubility and force crystallization.

• Increase Cooling: If slow cooling yields nothing, try cooling to a lower temperature (e.g., 0°C or -20°C), but be mindful that faster precipitation can lead to smaller crystals or impurities.

Problem 3: Crystal Quality (Size and Shape)

Q: I am getting crystals, but they are very small needles or an agglomerated mass. How can I grow larger, more well-defined crystals?

A: Causality: Crystal size and habit (shape) are governed by the kinetics of nucleation versus growth.

• Many Small Crystals: This occurs when the rate of nucleation is much faster than the rate of crystal growth. High supersaturation and the presence of many nucleation sites (like dust or impurities) favor this outcome.[8]

• Needle-like Crystals: This habit often arises from anisotropic growth, where the crystal grows much faster in one dimension than in others. This can be an intrinsic property of the molecule's packing but is also heavily influenced by the solvent.[13]

Solutions:

• Minimize Nucleation Sites: Ensure all glassware is meticulously clean. Filter the hot solution through a small plug of cotton or filter paper into a clean, pre-heated flask before cooling. This removes dust and other particulates that can act as nucleation sites.[8]

• Slow Down the Process: Slower cooling, slow evaporation, or slow diffusion of an anti-solvent will favor growth over nucleation, leading to fewer, larger crystals.[14][15] A wide, shallow dish can also help by allowing crystals to grow without bumping into each other.[14]

• Solvent Modification: The solvent can dramatically affect crystal habit. Try crystallizing from a solvent with different properties (e.g., switch from a protic solvent like ethanol to an aprotic one like ethyl acetate). The solvent molecules can interact with specific crystal faces, slowing their growth and allowing other faces to develop, leading to a more equant (less needle-like) shape.[13]

Problem 4: Polymorphism Control

Q: I have evidence (e.g., different melting points, different IR spectra) that I am isolating different crystal forms (polymorphs). How can I control which form I get?

A: Causality: Polymorphism is the ability of a compound to exist in two or more different crystal structures.[16] Different polymorphs can have significantly different physical properties, including solubility, stability, and bioavailability.[17] The formation of a specific polymorph is a complex interplay between thermodynamics (which form is most stable) and kinetics (which form nucleates fastest).[18] Key factors include solvent, temperature, and saturation level.[19]

Solutions:

• Control Temperature: One polymorph is typically the most stable at a given temperature. Crystallizing at different temperatures (e.g., 5°C vs. 40°C) can favor the formation of different forms.[18]

• Vary the Solvent: This is one of the most powerful tools for polymorph screening. The specific interactions between the solvent and the solute molecules during nucleation can direct the formation of a particular crystal packing arrangement.[20] A systematic screen across various solvent classes is essential.

• Control Supersaturation: High supersaturation levels often lead to the formation of a less stable (metastable) polymorph, as it may nucleate faster (Ostwald's Rule of Stages). Lower supersaturation (achieved by slower cooling or using a more dilute solution) tends to favor the most thermodynamically stable form.

• Seeding: To consistently obtain a specific polymorph, seed the supersaturated solution with crystals of the desired form. This bypasses the stochastic nature of primary nucleation and directs crystallization towards the seeded form.[21]

Section 3: Data & Workflow Visualization

Table 1: Recommended Starting Solvents for Screening

This table provides a curated list of solvents, categorized by their properties, to serve as a starting point for your crystallization experiments.

Solvent Class	Solvent Name	Boiling Point (°C)	Polarity	Key Characteristics
Alcohols (Protic)	Ethanol	78	High	Good H-bond donor/acceptor. Often a good starting point.
Isopropanol (IPA)	82	Medium	Less polar than ethanol, may offer different solubility profile.
Ketones (Aprotic)	Acetone	56	Medium	Strong H-bond acceptor. Volatile, good for evaporation methods.[1]
Methyl Ethyl Ketone	80	Medium	Less volatile alternative to acetone.
Esters (Aprotic)	Ethyl Acetate	77	Medium	Good general-purpose solvent for medium-polarity compounds.[4]
Ethers (Aprotic)	Tetrahydrofuran (THF)	66	Medium	Good solvent for many organics, can form peroxides.
2-Methyl-THF	80	Medium	Greener alternative to THF with a useful temperature range.[22]
Nitriles (Aprotic)	Acetonitrile	82	High	Highly polar, often used in anti-solvent methods with less polar solvents.[4]
Amides (Aprotic)	Dimethylformamide (DMF)	153	High	Very strong solvent, often used for difficult-to-dissolve compounds.[4]
Aromatics	Toluene	111	Low	Can interact via pi-pi stacking; may promote different packing.[1]
Acids (Protic)	Acetic Acid	118	High	Can protonate basic sites (amines), altering solubility significantly.[5]

Diagram 1: Systematic Solvent Screening Workflow

Caption: Workflow for initial single-solvent screening.

Diagram 2: Troubleshooting Crystallization Failures

Caption: Decision tree for common crystallization problems.

References

• University of Geneva. (n.d.). Guide for crystallization. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. Retrieved from [Link]

• Google Patents. (n.d.). CN117417305B - Synthesis method of high-purity 2-(4-methoxyphenyl)-4, 6-bis (2, 4-dihydroxyphenyl)-1,3, 5-triazine.

• CrystEngComm. (n.d.). Strategy for control of crystallization of polymorphs. Retrieved from [Link]

• PubChem. (n.d.). 2,4-Dichloro-6-(4-methoxyphenyl)(1,3,5)triazine. Retrieved from [Link]

• Chemistry LibreTexts. (2023). 12.1: Crystalline and Amorphous Solids. Retrieved from [Link]

• ResearchGate. (2023). How can I obtain good crystals of heterocyclic organic compounds? Retrieved from [Link]

• Mettler Toledo. (n.d.). Oiling Out in Crystallization. Retrieved from [Link]

• YouTube. (2018). How to Grow a Large, Single Crystal. Retrieved from [Link]

• Creative Biolabs. (n.d.). Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds. Retrieved from [Link]

• University of Rochester. (n.d.). How To: Grow X-Ray Quality Crystals. Retrieved from [Link]

• Sarex. (n.d.). 2-(4-Methoxyphenyl)4,6-bis-(2,4-dihydroxyphenyl) -1,3,5-triazine (Appolo-125 (P)). Retrieved from [Link]

• University of Rochester. (n.d.). Tips & Tricks: Recrystallization. Retrieved from [Link]

• DiSSCo. (n.d.). Control of polymorphism, crystal size and habit in pharmaceuticals. Retrieved from [Link]

• PubMed. (2005). An approach to solvent screening for crystallization of polymorphic pharmaceuticals and fine chemicals. Retrieved from [Link]

• WaferPro. (2024). Amorphous vs Crystalline Solids - Know the Differences. Retrieved from [Link]

• IUCrData. (n.d.). Adipic acid–2,4-diamino-6-(4-methoxyphenyl)-1,3,5-triazine (1/2). Retrieved from [Link]

• Mettler Toledo. (n.d.). Crystal Polymorphism in Chemical & Pharmaceutical Process Development. Retrieved from [Link]

• MDPI. (n.d.). GREEN SYNTHESIS OF 1,3,5-TRIAZINES WITH APPLICATIONS IN SUPRAMOLECULAR AND MATERIALS CHEMISTRY. Retrieved from [Link]

• ResearchGate. (2021). How to recrystallization amine compound and it is not soluble in common organic solvents. Retrieved from [Link]

• Pharmaceutical Technology. (n.d.). Cocktail-Solvent Screening to Enhance Solubility, Increase Crystal Yield, and Induce Polymorphs. Retrieved from [Link]

• ResearchGate. (n.d.). 6-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine. Retrieved from [Link]

• EAG Laboratories. (n.d.). Amorphous vs. Crystalline Materials. Retrieved from [Link]

• MIT Department of Chemistry. (n.d.). Growing Quality Crystals. Retrieved from [Link]

• ResearchGate. (2010). ChemInform Abstract: Improved Synthesis of 6-(4-Methoxyphenyl)-2,4-dichloro-1,3,5-triazine and 2,4-Bis(resorcinyl)-substituted UV Light Absorbing Derivatives. Retrieved from [Link]

• DSpace@MIT. (n.d.). Control of polymorphism in continuous crystallization. Retrieved from [Link]

• Reddit. (n.d.). Recrystallization (help meeeeee). Retrieved from [Link]

• YouTube. (2020). Solvent Selection in Pharmaceutical Crystallization Process Development. Retrieved from [Link]

• NIH National Center for Biotechnology Information. (n.d.). Getting crystals your crystallographer will treasure: a beginner's guide. Retrieved from [Link]

• University Wafer. (n.d.). Differences Between Amorphous & Crystalline Solids. Retrieved from [Link]

• BYJU'S. (n.d.). Difference between Crystalline and Amorphous. Retrieved from [Link]

• ResearchGate. (2014). How to avoid the formation of oil droplets during recrystallization? Retrieved from [Link]

• PubChem. (n.d.). 1,3,5-Triazine-2,4-diamine, 1-(4-ethoxyphenyl)-1,6-dihydro-6,6-dimethyl-. Retrieved from [Link]

• YouTube. (2020). How to Grow Single Crystals | Organic Chemistry. Retrieved from [Link]

• MDPI. (2024). Advances in Pharmaceutical Crystals: Control over Nucleation and Polymorphism. Retrieved from [Link]

• North Carolina State University. (n.d.). Growing Crystals That Will Make Your Crystallographer Happy. Retrieved from [Link]

• Google Patents. (n.d.). WO2016184764A1 - Process for the preparation of triazines.

• NIH National Center for Biotechnology Information. (n.d.). 6-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine. Retrieved from [Link]

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n-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine stability issues in solution

Welcome to the technical support center for N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine. This guide is designed for researchers, scientists, and drug development professionals to address common stability issues encountered when working with this compound in solution. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to ensure the integrity of your experiments.

Introduction: Understanding the Chemistry of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine

N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine belongs to the class of 2,4-diamino-1,3,5-triazines, a scaffold of significant interest in medicinal chemistry and materials science. The stability of this compound in solution is paramount for obtaining reliable and reproducible experimental results. The 1,3,5-triazine ring, being electron-deficient, is susceptible to nucleophilic attack, particularly hydrolysis, which can be influenced by factors such as pH, solvent, temperature, and light. This guide will help you navigate these potential challenges.

Frequently Asked Questions (FAQs)

Q1: My compound seems to be degrading in aqueous buffer. What is the likely cause?

A1: The most probable cause of degradation in aqueous buffers is hydrolysis. The 1,3,5-triazine ring is susceptible to hydrolytic cleavage, and this process is often pH-dependent. Acidic conditions can protonate the nitrogen atoms in the triazine ring, making it more susceptible to nucleophilic attack by water. While some triazine derivatives are stable in neutral and basic conditions, acidic environments can lead to significant degradation.

Q2: I observe a gradual loss of my compound in solution even when stored in the dark. What could be happening?

A2: If photodegradation is ruled out, the issue could be related to solvent-mediated degradation or thermal instability. Some organic solvents, especially protic solvents like methanol and ethanol, can participate in solvolysis reactions. Additionally, elevated temperatures can accelerate the degradation of many organic compounds. For triazine derivatives, thermal decomposition in solution can occur, leading to a variety of degradation products.

Q3: Can the choice of solvent affect the stability of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine?

A3: Absolutely. Protic solvents (e.g., water, methanol, ethanol) can act as nucleophiles and may lead to solvolysis, similar to hydrolysis. Aprotic solvents (e.g., DMSO, DMF, acetonitrile) are generally preferred for stock solutions to minimize this risk. However, the long-term stability in any organic solvent should be empirically determined.

Q4: I'm seeing multiple peaks in my chromatogram that I suspect are degradation products. What are the likely structures?

A4: Without specific degradation studies on this molecule, we can hypothesize based on the known degradation pathways of other triazine compounds. Hydrolysis of the triazine ring is a common degradation route. This can lead to the formation of ammeline, ammelide, and ultimately cyanuric acid, along with the release of the N-(4-methoxyphenyl)amine side chain.

Troubleshooting Guide

This section provides a systematic approach to identifying and resolving stability issues with N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine in your experiments.

Issue 1: Rapid Loss of Compound in Solution

Symptoms:

• A significant decrease in the peak area of the parent compound in a short period (hours to days) as monitored by HPLC or LC-MS.

• Appearance of new, more polar peaks in the chromatogram.

Root Cause Analysis and Solutions:

Caption: Troubleshooting workflow for compound degradation.

Issue 2: Poor Solubility and Precipitation

Symptoms:

• Visible precipitate in the solution.

• Inconsistent results between experiments.

Root Cause Analysis and Solutions:

Potential Cause	Explanation	Recommended Action
Low Intrinsic Solubility	The compound may have poor solubility in the chosen solvent system.	Determine the solubility in various solvents. Consider using a co-solvent system (e.g., DMSO/water, ethanol/water).
pH-Dependent Solubility	The protonation state of the amino groups can affect solubility.	Measure solubility at different pH values. The compound may be more soluble in slightly acidic conditions, but be mindful of the increased risk of hydrolysis.
"Salting Out"	High concentrations of salts in buffers can decrease the solubility of organic compounds.	If possible, reduce the salt concentration in your buffer.
Temperature Effects	Solubility can be temperature-dependent.	Check if the compound precipitates upon cooling (e.g., from room temperature to 4°C). If so, prepare solutions at the temperature of the experiment.

Experimental Protocols

Protocol 1: Preliminary Stability Assessment

This protocol outlines a basic experiment to assess the stability of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine in a solution of interest.

Objective: To determine the short-term stability of the compound in a specific buffer or solvent.

Materials:

• N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine

• Solvent/buffer of interest (e.g., PBS pH 7.4, Acetate buffer pH 5.0)

• HPLC or LC-MS system

• Calibrated analytical balance

• Volumetric flasks and pipettes

Procedure:

• Prepare a Stock Solution: Accurately weigh and dissolve the compound in a suitable aprotic solvent (e.g., DMSO) to create a concentrated stock solution (e.g., 10 mM).

• Prepare Test Solutions: Dilute the stock solution into the test buffer/solvent to a final concentration suitable for your assay (e.g., 10 µM).

• Initial Analysis (T=0): Immediately analyze the test solution by HPLC or LC-MS to determine the initial peak area of the parent compound.

• Incubation: Store the test solution under the desired experimental conditions (e.g., 37°C, room temperature, 4°C). Protect from light if assessing thermal stability.

• Time-Point Analysis: At predetermined time points (e.g., 1, 2, 4, 8, 24 hours), withdraw an aliquot of the test solution and analyze it by HPLC or LC-MS.

• Data Analysis: Calculate the percentage of the compound remaining at each time point relative to the initial (T=0) peak area.

Protocol 2: Forced Degradation Study

This protocol is designed to intentionally degrade the compound to identify potential degradation products and understand its stability profile under stress conditions.

Objective: To investigate the degradation pathways under hydrolytic, oxidative, and photolytic stress.

Materials:

• N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine stock solution

• 0.1 M HCl (acidic hydrolysis)

• 0.1 M NaOH (basic hydrolysis)

• 3% Hydrogen peroxide (oxidative degradation)

• UV lamp (photolytic degradation)

• HPLC or LC-MS/MS system

Procedure:

• Acidic Hydrolysis: Mix the stock solution with 0.1 M HCl and incubate at a controlled temperature (e.g., 60°C). Analyze samples at various time points.

• Basic Hydrolysis: Mix the stock solution with 0.1 M NaOH and incubate. Analyze samples at various time points.

• Oxidative Degradation: Mix the stock solution with 3% H₂O₂ and incubate. Analyze samples at various time points.

• Photolytic Degradation: Expose the solution to UV light. Analyze samples at various time points.

• Analysis: Use an LC-MS/MS system to separate and identify the parent compound and any degradation products formed.

Caption: Workflow for a forced degradation study.

Data Summary Table

The following table summarizes the expected stability of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine under various conditions, based on the general behavior of related triazine compounds.

Condition	Solvent/Medium	Expected Stability	Primary Degradation Pathway
Acidic	Aqueous Buffer (pH < 6)	Low	Hydrolysis
Neutral	Aqueous Buffer (pH 7-8)	Moderate to High	Minimal Hydrolysis
Basic	Aqueous Buffer (pH > 8)	High	Generally stable to hydrolysis
Protic Solvent	Methanol, Ethanol	Moderate	Solvolysis
Aprotic Solvent	DMSO, Acetonitrile	High	Minimal degradation
Elevated Temp.	Any	Low to Moderate	Thermal Decomposition
UV/Vis Light	Any	Low to Moderate	Photodegradation

Conclusion

The stability of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine in solution is a critical factor for successful research and development. By understanding the potential degradation pathways and implementing the troubleshooting strategies and experimental protocols outlined in this guide, researchers can ensure the integrity and reliability of their results. When in doubt, always prepare fresh solutions and perform preliminary stability checks under your specific experimental conditions.

References

• Bork, P., et al. (2003). Triazine derivatives show antitumour activity, as well as a broad range of biological activities, such as anti-angiogenesis and antimicrobial effects. Acta Crystallographica Section E: Structure Reports Online, 59(10), o1632-o1634. [Link]

• Phelps, A.W. (1998). Hydrolysis of prosulfuron at pH 5: evidence for a resonance-stabilized triazine cleavage product. Journal of Agricultural and Food Chemistry, 46(10), 4153-4159. [Link]

• Verma, T., Sinha, M., & Bansal, N. (2020). Heterocyclic compounds bearing triazine scaffold and their biological significance: A review. Anticancer Agents in Medicinal Chemistry, 20(1), 4-28. [Link]

Technical Support Center: Resolving Poor Solubility of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine in DMSO

Prepared by the Senior Application Scientist Team

Section 1: Understanding the Root Cause

Q1: Why is my N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine not dissolving in DMSO, even though it's a powerful solvent?

While DMSO is an excellent polar aprotic solvent capable of dissolving a wide range of compounds, several factors inherent to both the solute and the solvent can impede dissolution.[2][3]

• Intermolecular Forces and Crystal Lattice Energy: The crystal structure of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine reveals that adjacent molecules are linked by strong N—H⋯N hydrogen bonds, forming stable dimers.[4] For the compound to dissolve, the energy input from the solvent-solute interaction must be sufficient to overcome the energy of this stable crystal lattice. If the intermolecular forces within the crystal are stronger than the forces of interaction with DMSO, solubility will be poor.

• Solvent Purity (Water Content): DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere. The presence of even small amounts of water can dramatically decrease the solubility of many organic compounds.[5] Water alters the solvent properties of DMSO, making it more difficult for the compound to dissolve.[5] Always use anhydrous (dry) DMSO from a freshly opened bottle or one that has been properly stored to minimize water absorption.

• Compound Purity and Form: The presence of insoluble impurities can give the appearance of poor solubility. Furthermore, compounds can exist in different crystalline forms (polymorphs), each with a unique crystal lattice and, consequently, different solubility characteristics.[6]

Section 2: First-Line Troubleshooting & Standard Protocols

Q2: What are the immediate, standard techniques I should use to improve solubility during stock solution preparation?

Before resorting to more complex methods, ensure your fundamental dissolution technique is optimized. The goal is to provide sufficient energy to break the compound's crystal lattice structure.

Step-by-Step Protocol: Initial Dissolution Attempt

• Preparation: Use a clean, dry glass vial. Weigh the required amount of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine.

• Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve your target concentration.

• Initial Mixing: Cap the vial securely and vortex vigorously for 1-2 minutes at room temperature.

• Visual Inspection: Check for any undissolved particulate matter against a bright light source.

• Energy Input: If particulates remain, proceed sequentially through the methods outlined in the table below.

Technique	Mechanism	Recommended Parameters	Cautions & Key Considerations
Vortexing	Mechanical Agitation	Continuous for 2-5 minutes	Standard first step. Often insufficient for highly crystalline compounds.
Gentle Heating	Thermal Energy	Water bath at 40-50°C. Do not exceed 60°C.	Increases molecular motion, aiding solvent-solute interaction. NEVER heat DMSO near its boiling point (189°C) as it can decompose, potentially leading to a runaway reaction.[2][7][8] Acids or bases can catalyze this decomposition at even lower temperatures.[2]
Sonication	Acoustic Energy & Cavitation	Bath sonicator for 10-15 minutes or probe sonicator with short pulses.	High-frequency sound waves create microscopic bubbles (cavitation) that generate localized energy, breaking apart solute aggregates.[9][10] This is highly effective for disrupting the crystal lattice.[10] Low-energy sonication is unlikely to cause compound degradation.[11]

Section 3: Advanced Strategies for Persistent Solubility Issues

Q3: I've tried heating and sonication, but my compound won't fully dissolve or it precipitates upon cooling. What's next?

If standard methods fail, modifying the solvent system itself is the next logical step. This involves either using a co-solvent or altering the ionization state of the compound through pH modification.

Strategy 1: Co-Solvency

A co-solvent is another solvent that is miscible with DMSO and can help improve the overall solvating power of the system.[1]

Causality: Different solvents interact with solutes in unique ways. A co-solvent may disrupt the solute-solute hydrogen bonding more effectively or provide a more favorable energetic environment for the dissolved compound. For N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine, a co-solvent that is also a hydrogen bond acceptor could be particularly effective.

Recommended Co-solvents:

Co-Solvent	Type	Rationale for Use	Considerations
N-Methyl-2-pyrrolidone (NMP)	Polar Aprotic	Excellent solubilizer, often used for poorly soluble compounds in drug discovery.[1]	Must be tested for compatibility with your specific biological assay.
Dimethylformamide (DMF)	Polar Aprotic	Structurally similar to DMSO with strong solvating properties.	Must be tested for compatibility with your specific biological assay.[11]
Polyethylene Glycol 400 (PEG 400)	Polar Protic	Often used in formulations to improve solubility and can be well-tolerated in some biological systems.[1]	Can increase the viscosity of the solution.

Experimental Protocol: Co-Solvent Testing

• Prepare several small-scale test slurries of your compound in 100% DMSO.

• To each slurry, add a co-solvent in a stepwise manner (e.g., to final concentrations of 10%, 20%, and 50% v/v).

• After each addition, vortex and sonicate as described in Section 2.

• Observe for complete dissolution.

• Crucially, run a vehicle control with the final DMSO/co-solvent mixture in your assay to ensure it does not interfere with the biological results.

Strategy 2: pH Adjustment

The two diamine groups on the triazine ring are basic and can be protonated to form a salt. Salts are generally more soluble in polar solvents than their neutral counterparts.[12]

Causality: By adding a small amount of acid, you protonate the nitrogen atoms on the compound, creating a positive charge. This charged species (a salt) has stronger, more favorable ionic-dipole interactions with the polar DMSO solvent, which can significantly enhance solubility.

Experimental Protocol: In-Situ Salt Formation

• Dispense the compound into a vial.

• Add DMSO containing a very small, controlled amount of a weak organic acid (e.g., 0.1% v/v acetic acid or formic acid).

• Vortex and sonicate. The goal is to use the minimum amount of acid required to achieve dissolution.

• Validation is critical:

  • Confirm that the pH change does not degrade the compound.

  • Ensure the altered pH of the stock solution does not adversely affect the pH of your final assay buffer upon dilution.

  • Verify that the protonated form of the compound retains its biological activity.

Caption: Mechanisms to enhance compound solubility in DMSO.

Section 4: Troubleshooting Assay-Specific Precipitation

Q4: My DMSO stock solution is perfectly clear, but the compound crashes out when I add it to my aqueous assay buffer. What should I do?

This is a very common challenge known as "precipitation upon dilution." It occurs because the compound, while soluble in the organic DMSO stock, is poorly soluble in the predominantly aqueous environment of your assay buffer.[1] The key is to manage the dilution process carefully.

Workflow: Optimizing Dilution into Aqueous Media

Caption: Recommended workflows to prevent precipitation during assay preparation.

Protocol Explanation:

• Method 1: Serial Dilution in DMSO (Recommended): This is the most robust method.[11] By preparing your entire dilution series in 100% DMSO first, you ensure that the concentration of each standard is accurate before it is introduced to the aqueous environment. When you then transfer a small aliquot of each DMSO dilution into the assay buffer, any precipitation that occurs in the highest concentration wells will not affect the integrity of the lower concentration wells.[11]

• Method 2: Direct Dilution: This method relies on creating a temporary, supersaturated state.[11] The components in your assay medium (e.g., serum proteins, lipids) can act as natural solubilizing agents, helping to keep the compound in solution.[11] This method requires rapid and efficient mixing and delivering small, precise volumes of the DMSO stock.

Section 5: FAQs & Best Practices

Q: Can I heat my DMSO solution to 80°C or higher for faster dissolution? A: This is strongly discouraged. While DMSO has a high boiling point, it can begin to decompose at temperatures well below boiling, especially in the presence of even trace amounts of acids or bases, which can catalyze a dangerous runaway thermal reaction.[2][8] Stick to gentle warming, ideally not exceeding 50-60°C, for safety.[7]

Q: How should I store my DMSO stock solutions to prevent the compound from crashing out? A: Precipitation during storage is often caused by freeze-thaw cycles or water absorption.[5]

• Short-Term (1-2 weeks): If the compound is chemically stable, storing the stock solution tightly capped at ambient temperature can be preferable to repeated freezing and thawing.[11]

• Long-Term: If you must store frozen, aliquot the stock into single-use volumes in tightly sealed vials. This prevents both repeated freeze-thaw cycles and moisture contamination of your main stock.

Q: Why did my clear stock solution become cloudy overnight at room temperature? A: This is most likely due to the hygroscopic nature of DMSO. If the vial was not perfectly sealed, the DMSO absorbed atmospheric moisture, reducing the compound's solubility and causing it to precipitate.[5] Always use high-quality vials with secure caps and consider storing them in a desiccator.

References

• Wikipedia. (n.d.). Dimethyl sulfoxide. Retrieved from [Link]

• Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: Strategies for bioassay optimization. Drug Discovery Today, 11(9-10), 446–451. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 6-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine. PubChem Compound Database. Retrieved from [Link]

• Science.gov. (n.d.). solvents dimethyl sulfoxide: Topics. Retrieved from [Link]

• ResearchGate. (2021). How to dissolve chemical compound using ultrasonicator? Retrieved from [Link]

• Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today. Available at: [Link]

• Institution of Chemical Engineers (IChemE). (n.d.). Assessment of thermal safety during distillation of DMSO. Retrieved from [Link]

• Ziath. (2006). Samples in DMSO: What an end user needs to know. Retrieved from [Link]

• International Journal of Pharmaceutical Research and Applications. (2022). Solubility Enhancement of Drugs. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2020). Triazine Derivatives and its Pharmacological Potential. Retrieved from [Link]

• ResearchGate. (n.d.). Solubility of Triazine Pesticides in Pure and Modified Subcritical Water. Retrieved from [Link]

• ACS Publications. (2012). Safety Concerns in a Pharmaceutical Manufacturing Process Using Dimethyl Sulfoxide (DMSO) as a Solvent. Retrieved from [Link]

• Oldenburg, K., et al. (2005). High throughput sonication: evaluation for compound solubilization. Combinatorial Chemistry & High Throughput Screening, 8(6), 499-512. Retrieved from [Link]

• ResearchGate. (2016). How long can we sonicate solution prepared in DMSO. Can I sonicate it for 15 minutes at 20%? Retrieved from [Link]

• Gaylord Chemical Company. (n.d.). Dimethyl Sulfoxide (DMSO) Solubility Data. Retrieved from [Link]

• Envirostar. (2023). Unlocking the Benefits of Sonication for Creating Soluble Liquids. Retrieved from [Link]

Sources

• 1. A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 3. ptacts.uspto.gov [ptacts.uspto.gov]
• 4. 6-(4-Meth­oxy­phen­yl)-1,3,5-triazine-2,4-diamine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. High throughput sonication: evaluation for compound solubilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ziath.com [ziath.com]
• 7. icheme.org [icheme.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Unlocking the Benefits of Sonication for Creating Soluble Liquids | Envirostar [envirostarllc.com]
• 11. researchgate.net [researchgate.net]
• 12. ijprajournal.com [ijprajournal.com]

Technical Support Center: Troubleshooting N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine Assays

Welcome to the technical support center for researchers utilizing N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine and related compounds in their assays. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions, empowering you to identify and mitigate common sources of assay interference and artifacts. As scientists, we understand that robust and reliable data is paramount. This resource is structured to help you navigate the nuances of working with this chemical scaffold, ensuring the integrity of your experimental outcomes.

Introduction: The Promise and Pitfalls of a Privileged Scaffold

The 1,3,5-triazine-2,4-diamine scaffold is a cornerstone in medicinal chemistry, with derivatives showing a wide array of biological activities, including anticancer and anti-inflammatory properties[1]. N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine, in particular, is a subject of interest in various screening campaigns. However, like many privileged structures, this compound class is not without its challenges in vitro. Understanding the physicochemical properties of your test compound is the first line of defense against generating misleading data. This guide will walk you through common issues, from solubility and aggregation to inherent fluorescence, and provide actionable protocols to de-risk your findings.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My dose-response curve for N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine is steep and shows a sharp drop in activity at higher concentrations. What could be the cause?

This is a classic hallmark of compound aggregation. At a certain concentration, known as the critical aggregation concentration (CAC), the compound may self-assemble into colloidal particles. These aggregates can non-specifically inhibit enzymes or disrupt cellular membranes, leading to a potent but artifactual signal. The subsequent decrease in activity at higher concentrations can be due to larger, less active aggregates forming.

Causality: The planarity of the triazine ring and the potential for intermolecular hydrogen bonding and π-stacking interactions contribute to the low solubility of many amino-substituted triazines, predisposing them to aggregation in aqueous assay buffers[2].

Troubleshooting Protocol:

• Detergent Counter-Screen: Re-run the assay in the presence of a low concentration (0.01-0.1%) of a non-ionic detergent like Triton X-100 or Tween-20. If the compound's activity is significantly attenuated, it is highly likely due to aggregation-based inhibition[3].

• Dynamic Light Scattering (DLS): If available, use DLS to directly observe particle formation of the compound in your assay buffer at various concentrations. The appearance of particles in the 50-1000 nm range is a strong indicator of aggregation[3].

• Centrifugation: For cell-based assays, pelleting potential aggregates by centrifuging the compound-containing medium before adding it to the cells can help differentiate true activity from artifacts[3].

Q2: I'm observing a high background signal in my fluorescence-based assay when using N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine. Is the compound interfering with the readout?

Yes, this is a strong possibility. Many triazine derivatives are known to be fluorescent[4][5]. The extended π-system of the triazine core conjugated with the methoxyphenyl group can lead to intrinsic fluorescence, which can directly interfere with assay detection, leading to false-positive or false-negative results depending on the assay format[6]. Some triazine-based compounds even exhibit aggregation-induced emission enhancement (AIEE), where the fluorescence intensity increases upon aggregate formation[7].

Causality: The electronic structure of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine, with its donor-π-acceptor characteristics, is conducive to fluorescence. The methoxy group (electron-donating) and the triazine ring can create a system that absorbs and emits light within the range of commonly used assay fluorophores.

Troubleshooting Protocol:

• Spectral Scanning: Measure the excitation and emission spectra of the compound in your assay buffer. Compare this to the spectra of your assay's fluorophore to identify any overlap.

• "Compound-Only" Control: Run a control experiment with your compound in the assay buffer without the biological target (e.g., enzyme or cells). A significant signal in this control confirms compound auto-fluorescence.

• Orthogonal Assay: Validate your findings using a non-fluorescence-based method, such as an absorbance-based or luminescence-based assay, if available. A lack of activity in the orthogonal assay suggests the initial result was an artifact.

Q3: Could N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine be a Pan-Assay Interference Compound (PAINS)?

While there isn't a definitive public classification of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine as a PAINS, the 2,4-diamino-1,3,5-triazine core is a known PAINS substructure. PAINS are compounds that appear as "hits" in multiple, unrelated high-throughput screens due to non-specific interactions rather than selective binding to a target.

Causality: PAINS often contain reactive functional groups or substructures that can lead to a variety of assay artifacts, including covalent modification of proteins, redox cycling, and chelation of metal ions. The diaminotriazine scaffold is flagged in several PAINS filters due to its potential for non-specific interactions.

Visualizing the Concern: PAINS Substructure Alert

Caption: Relationship between the compound and potential PAINS-related issues.

Troubleshooting Protocol:

• Promiscuity Check: If you have access to historical screening data, check if your compound or close analogs have been active in multiple, unrelated assays.

• Structure-Activity Relationship (SAR) Analysis: Test structurally related analogs. If minor structural modifications that shouldn't affect specific binding lead to a complete loss of activity, this can be a red flag for non-specific activity.

• Biophysical Validation: Use biophysical methods like Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC) to confirm a direct and specific binding interaction between your compound and the target protein.

Q4: I'm having difficulty dissolving the compound in my aqueous assay buffer, even with a DMSO stock. How can I improve its solubility?

Poor aqueous solubility is a known issue for many diaminotriazine compounds[2]. This can lead to compound precipitation in the assay plate, which can scatter light and interfere with optical readouts, as well as lead to inaccurate compound concentrations.

Causality: The planar and relatively rigid structure of the compound, coupled with its potential for strong intermolecular interactions, limits its solubility in water-based buffers.

Troubleshooting Protocol:

• Optimize DMSO Concentration: Ensure the final concentration of DMSO in your assay is as low as possible (typically <1%) and is consistent across all wells.

• Pre-dilution Strategy: Perform serial dilutions in 100% DMSO before the final dilution into your aqueous assay buffer. This can sometimes prevent immediate precipitation.

• Solubilizing Excipients: Consider the use of solubilizing agents like cyclodextrins in your assay buffer, but be sure to test for any effects of the excipient on your assay.

• Kinetic Solubility Assessment: Perform a kinetic solubility assay (e.g., nephelometry) to determine the compound's solubility limit in your specific assay buffer. This will help you work within a concentration range where the compound is fully dissolved.

Experimental Protocols

Protocol 1: Detergent-Based Counter-Screen for Aggregation

• Prepare Reagents:

  • Your N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine stock solution in 100% DMSO.

  • Assay buffer.

  • Assay buffer containing 0.02% Triton X-100 (v/v).

  • All other assay components (enzyme, substrate, cells, etc.).

• Assay Setup:

  • Prepare two sets of assay plates.

  • In Plate A, perform your standard assay protocol.

  • In Plate B, use the assay buffer containing Triton X-100 for all dilutions and assay steps.

  • Include appropriate positive and negative controls on both plates.

• Data Analysis:

  • Calculate the IC50 or % inhibition for your compound from both plates.

  • A significant rightward shift in the IC50 value or a dramatic decrease in % inhibition in the presence of Triton X-100 is indicative of aggregation-based activity.

Condition	Example IC50	Interpretation
Standard Buffer	1 µM	Potent activity observed.
+ 0.01% Triton X-100	> 50 µM	Activity is likely an artifact of aggregation.

Protocol 2: Compound Auto-fluorescence Check

• Prepare Reagents:

  • Your N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine stock solution in 100% DMSO.

  • Assay buffer.

• Assay Setup:

  • Use the same type of microplate as your primary assay.

  • Prepare a serial dilution of your compound in assay buffer.

  • Include wells with assay buffer + DMSO only as a background control.

• Measurement:

  • Read the plate on your plate reader using the same excitation and emission wavelengths and gain settings as your primary fluorescence assay.

• Data Analysis:

  • Subtract the background signal (buffer + DMSO) from the compound-containing wells.

  • A concentration-dependent increase in fluorescence indicates that the compound is auto-fluorescent under your assay conditions.

Concluding Remarks

N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine and its analogs hold significant therapeutic promise. However, realizing this potential requires a rigorous and critical approach to in vitro testing. By being aware of the potential for assay interference and artifacts, and by employing the troubleshooting strategies and validation protocols outlined in this guide, researchers can build a more robust and reliable dataset, ultimately accelerating the journey from hit to lead.

References

• Thanigaimani, K., et al. (2012). 6-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 10), o2938. Available at: [Link]

• Patel, R. V., et al. (2011). Synthesis and photo-physical properties of fluorescent 1,3,5-triazine styryl derivatives. Chemistry Central Journal, 5, 71. Available at: [Link]

• Dahlin, J. L., et al. (2025). Interference and Artifacts in High-content Screening. Assay Guidance Manual. Available at: [Link]

• Feng, B. Y., et al. (2007). A high-throughput screen for aggregation-based inhibition in a large compound library. Journal of Medicinal Chemistry, 50(10), 2385–2390. Available at: [Link]

• Thorne, N., et al. (2010). Apparent activity in high-throughput screening: origins of compound-dependent assay interference. Current Opinion in Chemical Biology, 14(3), 315–324. Available at: [Link]

• SciSpace. (2011). Synthesis and photo-physical properties of fluorescent 1,3,5-triazine styryl derivatives. Available at: [Link]

• Sarex. (n.d.). 2-(4-Methoxyphenyl)4,6-bis-(2,4-dihydroxyphenyl) -1,3,5-triazine (Appolo-125 (P)). Available at: [Link]

• LookChem. (n.d.). 1,3-Benzenediol, 4,4'-[6-(4-methoxyphenyl)-1,3,5-triazine-2,4-diyl]bis-. Available at: [Link]

• Acta Physico-Chimica Sinica. (2015). Synthesis and Characterization of New 1,3,5-Triazine-Based Compounds Exhibiting Aggregation-Induced Emission and Mechanochromism. Available at: [Link]

• Baell, J. B., & Holloway, G. A. (2010). New substructure filters for removal of pan assay interference compounds (PAINS) from screening libraries and for their exclusion in bioassays. Journal of Medicinal Chemistry, 53(7), 2719–2740. Available at: [Link]

• O'Donnell, J. K., et al. (2025). Lies and Liabilities: Computational Assessment of High-Throughput Screening Hits to Identify Artifact Compounds. Journal of Chemical Information and Modeling. Available at: [Link]

• National Center for Biotechnology Information. (2025). Interference and Artifacts in High-content Screening. Assay Guidance Manual. Available at: [Link]

• Capdevila, M. G. (n.d.). Structural characterization of triazines. Thesis. Available at: [Link]

• Al-Suwaidan, I. A., et al. (2023). Antitumor Activity of s-Triazine Derivatives: A Systematic Review. Molecules, 28(13), 5087. Available at: [Link]

• Dahlin, J. L., et al. (2017). The Ecstasy and Agony of Assay Interference Compounds. ACS Central Science, 3(3), 154–157. Available at: [Link]

• Beghetto, V., et al. (2021). 4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-4-methyl-morpholinium chloride-assisted amide crosslinking of carboxymethyl cellulose for high-performing films. Green Chemistry, 23(21), 8566-8578. Available at: [Link]

• Google Patents. (n.d.). CN117417305B - Synthesis method of high-purity 2- (4-methoxyphenyl) -4, 6-bis (2, 4-dihydroxyphenyl) -1,3, 5-triazine.

• MDPI. (2023). Fluorescence of 4-Cyanophenylhydrazones: From Molecular Design to Electrospun Polymer Fibers. Available at: [Link]

• Shoichet, B. K. (2017). The Ecstasy and Agony of Assay Interference Compounds. ACS Central Science, 3(3), 154-157. Available at: [Link]

Sources

• 1. Antitumor Activity of s-Triazine Derivatives: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tdx.cat [tdx.cat]
• 3. The Ecstasy and Agony of Assay Interference Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and photo-physical properties of fluorescent 1,3,5-triazine styryl derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. Interference and Artifacts in High-content Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. whxb.pku.edu.cn [whxb.pku.edu.cn]

Technical Support Center: Navigating Off-Target Effects of Triazine-Based Kinase Inhibitors in Cell-Based Assays

Introduction

The N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine scaffold is a privileged structure in medicinal chemistry, frequently utilized as a core component in the design of kinase inhibitors. Its structural rigidity and capacity for diverse substitutions allow for the development of potent and selective inhibitors targeting specific kinases involved in disease pathways. However, as with any small molecule, the potential for off-target effects is a critical consideration during preclinical development.

This guide is designed for researchers, scientists, and drug development professionals utilizing compounds based on this triazine scaffold, which we will refer to generically as "Triazine-Compound X," designed as a putative inhibitor of a primary target, "Kinase A." We will explore common troubleshooting scenarios and frequently asked questions related to unexpected cellular phenotypes that may arise from off-target activities. Our focus is to provide a logical, evidence-based framework for identifying, characterizing, and mitigating these effects in your cell-based assays.

Frequently Asked Questions (FAQs)

Q1: We observe a significant decrease in cell viability at concentrations where our Triazine-Compound X should be specific for Kinase A. What could be the primary cause?

A1: While potent, on-target inhibition of Kinase A could lead to cell death if the pathway is critical for survival, unexpected cytotoxicity often points to off-target effects. Common culprits include:

• Inhibition of essential housekeeping kinases: Many kinases play vital roles in cell cycle progression and survival. Broad-spectrum kinase activity, even at low levels, can induce toxicity.

• Mitochondrial toxicity: Some compounds can interfere with mitochondrial function, leading to a rapid decline in cellular ATP and triggering apoptosis.

• Induction of apoptosis or necrosis through off-target signaling: The compound might be activating other signaling cascades that actively promote cell death.

A primary troubleshooting step is to perform a comprehensive kinase screen to understand the compound's selectivity profile. Additionally, running counter-screens with cell lines that do not express Kinase A can help differentiate on-target from off-target cytotoxicity.

Q2: Our Triazine-Compound X is showing a different phenotypic outcome in different cell lines, despite similar levels of Kinase A inhibition. Why is this happening?

A2: This is a classic example of context-dependent off-target effects. The phenotypic consequence of inhibiting an off-target protein is entirely dependent on the cellular wiring of the specific cell line. Key factors include:

• Differential expression of off-target proteins: A cell line that highly expresses a sensitive off-target kinase will show a more pronounced phenotypic change.

• Parallel signaling pathways: Some cell lines may have redundant or compensatory signaling pathways that mitigate the effect of inhibiting Kinase A, thus unmasking the phenotype of an off-target interaction.

• Genetic background: Differences in mutations (e.g., in tumor suppressor genes or oncogenes) can dramatically alter a cell's response to the inhibition of various signaling nodes.

It is crucial to characterize the genomic and proteomic landscape of your cell lines to better interpret such divergent results.

Q3: How can we proactively identify potential off-target liabilities of our Triazine-Compound X early in our screening cascade?

A3: A multi-pronged approach is most effective:

• In Silico Profiling: Utilize computational models to predict potential off-target interactions based on the compound's structure and the known landscape of kinase active sites.

• Broad Kinase Panel Screening: At the earliest stages, screen your compound against a large, diverse panel of kinases (e.g., a panel of >400 kinases) at a fixed, high concentration (e.g., 1-10 µM). This provides a broad overview of its selectivity.

• Phenotypic Screening in Diverse Cell Lines: Employ a panel of well-characterized cell lines from different lineages to identify unexpected patterns of activity or toxicity that may hint at off-target effects.

Troubleshooting Guide: Unexpected Experimental Outcomes

Scenario 1: Unexplained Activation of a Downstream Pathway

Issue: You are treating cells with Triazine-Compound X, expecting to see a decrease in the phosphorylation of Kinase A's direct substrate. While you observe this, you also see a paradoxical increase in the phosphorylation of a protein in a seemingly unrelated pathway (e.g., a MAPK pathway member).

Potential Cause: This phenomenon often points to the inhibition of a negative regulator in the activated pathway. For instance, many signaling pathways are held in check by phosphatases or inhibitory kinases. Your compound might be unintentionally inhibiting one of these "brake" proteins.

Troubleshooting Workflow:

Caption: Workflow for identifying the cause of paradoxical pathway activation.

Step-by-Step Protocol:

• Review Kinase Selectivity Data: Re-examine your broad kinase panel data. Look for kinases known to act as negative regulators of the unexpectedly activated pathway. For example, if the MAPK/ERK pathway is activated, investigate if your compound inhibits phosphatases like DUSP or other kinases that may indirectly suppress this pathway.

• Orthogonal Target Engagement Assays: Confirm that Triazine-Compound X engages the suspected off-target in a cellular context. Techniques like cellular thermal shift assay (CETSA) or NanoBRET can be invaluable here.

• Genetic Validation: Use siRNA, shRNA, or CRISPR to knock down the expression of the suspected off-target. If the knockdown of this protein results in the same paradoxical pathway activation you observe with your compound, this provides strong evidence for the off-target mechanism.

Scenario 2: Discrepancy Between Biochemical Potency and Cellular Efficacy

Issue: Your Triazine-Compound X is highly potent against purified Kinase A in a biochemical assay (e.g., IC50 < 10 nM), but you require much higher concentrations (e.g., EC50 > 1 µM) to see an effect on the phosphorylation of Kinase A's substrate in a cell-based assay.

Potential Causes & Troubleshooting:

Potential Cause	Explanation	Troubleshooting Steps
Poor Cell Permeability	The compound may not efficiently cross the cell membrane to reach its intracellular target.	1. Perform a PAMPA (Parallel Artificial Membrane Permeability Assay) to assess passive diffusion.2. Use imaging-based techniques with fluorescently tagged analogs, if available.
High Plasma Protein Binding	If using media with serum, the compound can bind to proteins like albumin, reducing the free concentration available to enter cells.	1. Repeat the cellular assay in serum-free media (for a short duration to avoid cell stress).2. Measure the fraction of compound bound to plasma proteins.
Active Efflux by Transporters	The compound may be a substrate for efflux pumps like P-glycoprotein (MDR1), which actively remove it from the cell.	1. Co-treat cells with known efflux pump inhibitors (e.g., verapamil). A left-shift in the dose-response curve suggests efflux is an issue.2. Use cell lines that overexpress or lack specific efflux pumps.
Rapid Metabolic Degradation	The compound may be quickly metabolized by the cell into an inactive form.	1. Perform a microsomal stability assay to assess metabolic lability.2. Analyze cell lysates and media by LC-MS/MS to identify and quantify the parent compound and potential metabolites over time.

Experimental Workflow for Investigating Potency Discrepancies:

Technical Support Center: Scaling Up the Synthesis of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine. This guide is designed for researchers, chemists, and drug development professionals who are looking to move from bench-scale synthesis to larger-scale production. Here, we address common challenges, provide in-depth troubleshooting advice, and answer frequently asked questions to ensure a successful and efficient scale-up process.

Overview of Synthetic Strategies

N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine, a key scaffold in medicinal chemistry and materials science, can be synthesized through several routes.[1] The choice of method often depends on the desired scale, available equipment, and cost considerations. The most prevalent and scalable approach involves the condensation reaction between dicyandiamide (cyanoguanidine) and 4-methoxybenzonitrile.[2] An alternative, though more complex, route involves the sequential nucleophilic substitution of cyanuric chloride.[3][4]

This guide will focus primarily on the dicyandiamide route due to its efficiency and amenability to green chemistry principles, particularly when enhanced by microwave irradiation.[2]

Troubleshooting Guide: From Lab to Production

Scaling up a synthesis introduces challenges not always apparent at the lab scale, such as heat transfer, reaction kinetics, and purification efficiency.[5][6] This section addresses specific issues in a question-and-answer format to guide you through potential hurdles.

Issue 1: Low or Inconsistent Product Yield

Question: My yield dropped significantly when I increased the reaction scale from 10g to 100g. What are the likely causes and how can I fix this?

Answer: A drop in yield upon scale-up is a common problem, often rooted in a few key factors:

• Inefficient Heat Transfer: Large reaction volumes have a lower surface-area-to-volume ratio, making it difficult to maintain a consistent temperature throughout the mixture. Hotspots or insufficient heating can lead to side reactions or incomplete conversion.

  • Causality: The reaction to form the 1,3,5-triazine ring requires significant energy input to overcome the activation barrier for cyclotrimerization or condensation. Inconsistent heating leads to a non-uniform reaction rate within the vessel.

  • Solution:

    • Reactor Choice: Use a jacketed reactor with an overhead stirrer to ensure uniform heating and mixing.

    • Stirring Rate: Increase the stirring speed to improve thermal homogeneity. Baffles within the reactor can also prevent vortexing and improve mixing.

    • Gradual Reagent Addition: For exothermic steps, add reagents slowly to control the temperature.

• Sub-optimal Reaction Conditions: Conditions that work on a small scale may not be ideal for larger batches.

  • Causality: Longer reaction times in larger vessels can lead to product degradation or the formation of impurities.

  • Solution:

    • Microwave-Assisted Synthesis: Consider using a microwave reactor. Microwave irradiation provides rapid and uniform heating, often leading to significantly shorter reaction times and higher yields, which is considered a green chemistry approach.[2]

    • Solvent-Free Conditions: The reaction between dicyandiamide and nitriles can often be performed under solvent-free conditions, simplifying workup and reducing waste.

    • Re-optimization: Systematically re-optimize parameters like temperature and reaction time for the larger scale.

Issue 2: Product Purity and Impurity Profile

Question: I am observing significant impurities in my final product that were not present in the small-scale synthesis. How can I identify and mitigate them?

Answer: Impurity formation is often exacerbated during scale-up due to longer reaction times and heat transfer issues.

• Common Impurities & Causes:

  • Unreacted Starting Materials: Incomplete reaction due to poor mixing or insufficient heating.

  • Melamine: Self-condensation of dicyandiamide can occur at high temperatures.

  • Polymeric Byproducts: High concentrations and prolonged heating can lead to polymerization.

• Troubleshooting & Mitigation Strategy:

  • Reaction Monitoring: Use Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to monitor the reaction progress closely.[5] Stop the reaction once the consumption of the limiting reagent has plateaued to prevent the formation of degradation products.

  • Temperature Control: Strict temperature control is critical. Avoid overheating, which can promote side reactions. The stepwise substitution of cyanuric chloride, for example, is highly temperature-dependent.[3]

  • Purification Protocol:

    • Recrystallization: This is the most effective method for purifying N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine. Hot methanol has been shown to be an effective solvent for obtaining high-purity crystals.[7][8]

    • Washing: Before recrystallization, wash the crude product with water to remove any inorganic salts and with a non-polar solvent like hexane to remove non-polar impurities.[4]

Issue 3: Reagent and Product Solubility

Question: My starting materials are not fully dissolving at a larger scale, and my product is precipitating too early, making stirring difficult. What can I do?

Answer: Solubility issues can hinder reaction kinetics and create processing challenges.

• Causality: The planar, hydrogen-bonding nature of the triazine core and its precursors can lead to low solubility in many common organic solvents.

• Solutions:

  • Solvent Selection: While solvent-free is an option, if a solvent is necessary, consider higher-boiling polar aprotic solvents such as Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), or Toluene.[9][10] Toluene, in particular, has been used successfully in related triazine syntheses.[9]

  • Co-Solvent Systems: Using a mixture of solvents can improve solubility. For example, a toluene/THF mixture might provide the necessary balance of polarity and boiling point.

  • Controlled Precipitation: For product isolation, control the cooling rate after recrystallization. Slow cooling allows for the formation of larger, purer crystals and prevents the trapping of impurities. Seeding the solution with a small crystal of the pure product can also promote controlled crystallization.[10]

Experimental Protocol: Microwave-Assisted Synthesis

This protocol is adapted from established green chemistry procedures for the synthesis of 2,4-diamino-1,3,5-triazines.[2]

Materials:

• Dicyandiamide (Cyanoguanidine)

• 4-Methoxybenzonitrile

• Microwave Synthesis Reactor

Procedure:

• In a microwave-safe reaction vessel, combine dicyandiamide (1.0 eq) and 4-methoxybenzonitrile (1.1 eq).

• Seal the vessel and place it in the microwave reactor.

• Irradiate the mixture at 190-200°C for 10-15 minutes. Monitor the internal pressure to ensure it remains within the vessel's limits.

• After the reaction is complete, allow the vessel to cool to room temperature.

• The resulting solid is the crude product.

• To purify, triturate the solid with hot ethanol, then cool and filter to remove unreacted 4-methoxybenzonitrile.

• Recrystallize the remaining solid from hot methanol to yield pure N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine as colorless crystals.[7][8]

• Characterize the final product using NMR and Mass Spectrometry to confirm its identity and purity.

Data Summary: Reaction Conditions

Parameter	Conventional Heating	Microwave Irradiation	Rationale / Advantage
Temperature	180-200°C	190-200°C	Microwave allows for rapid, uniform heating to the target temperature.
Time	4-24 hours	10-15 minutes	Drastic reduction in reaction time minimizes byproduct formation.[2]
Solvent	Often requires high-boiling solvent	Solvent-free	Reduces cost, simplifies purification, and is environmentally friendly.
Yield	Moderate to Good	Good to Excellent (often >80%)	Higher energy efficiency and faster kinetics lead to improved yields.

Visualizing the Process

General Synthesis Workflow

Caption: Microwave-assisted synthesis workflow.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting low yield/purity.

Frequently Asked Questions (FAQs)

Q1: What is the most significant advantage of using microwave synthesis for this reaction? A1: The primary advantage is a dramatic reduction in reaction time—from many hours to just a few minutes.[2] This speed minimizes the potential for side reactions and product degradation, often leading to higher yields and a cleaner product profile, which simplifies purification.

Q2: Can this synthesis be performed without a catalyst? A2: Yes, the direct condensation of dicyandiamide with a nitrile does not typically require a catalyst, especially under the high-temperature conditions provided by microwave irradiation. However, in other triazine syntheses, such as those starting from cyanuric chloride, catalysts like Lewis acids or palladium complexes may be employed.[10][11]

Q3: My final product has a slight yellow tint. Is this normal? A3: The pure compound should be a colorless or white solid.[7] A yellow tint usually indicates the presence of impurities, possibly from degradation or side reactions. A thorough recrystallization, perhaps with the addition of a small amount of activated charcoal (followed by hot filtration), can often remove colored impurities.

Q4: What safety precautions should be taken during scale-up? A4: When scaling up, always perform a safety assessment. Key considerations include:

• Pressure Management: Reactions in sealed vessels, especially under microwave conditions, can generate significant pressure. Ensure your reactor is rated for the expected pressures.

• Exothermic Reactions: While this specific reaction is endothermic, handling related starting materials like cyanuric chloride involves highly exothermic substitution steps that must be controlled.

• Reagent Handling: Handle all chemicals in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Q5: How can I confirm the structure of my final product? A5: The structure should be confirmed by a combination of analytical techniques. 1H and 13C NMR spectroscopy will confirm the chemical structure and connectivity. X-ray crystallography can provide definitive proof of structure and information on the solid-state conformation.[7][8]

References

• Claramunt, R. M., et al. (2011). Green synthesis of 1,3,5-triazines with applications in supramolecular and materials chemistry. ARKIVOC. [Link]

• Reinhold, F., et al. (2016). Process for the preparation of triazines.

• Thangavel, K., et al. (2012). Adipic acid–2,4-diamino-6-(4-methoxyphenyl)-1,3,5-triazine (1/2). Acta Crystallographica Section E: Structure Reports Online. [Link]

• CN117417305B - Synthesis method of high-purity 2-(4-methoxyphenyl)-4, 6-bis (2, 4-dihydroxyphenyl)-1,3, 5-triazine.

• Al-Rashood, S. T., et al. (2020). Synthesis and Characterization of New Series of 1,3-5-Triazine Hydrazone Derivatives with Promising Antiproliferative Activity. Molecules. [Link]

• El-Faham, A., et al. (2020). Protocol for synthesis of di- and tri-substituted s-triazine derivatives. MethodsX. [Link]

• Preparation method of 2, 4-dichloro-6-(4-methoxyphenyl)-1,3, 5-triazine.

• Thangavel, K., et al. (2011). 6-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine. Acta Crystallographica Section E: Structure Reports Online. [Link]

• (2025). Improved Synthesis of 6-(4-Methoxyphenyl)-2,4-dichloro-1,3,5-triazine and 2,4-Bis(resorcinyl)-substituted UV Light Absorbing Derivatives. ResearchGate. [Link]

• Al-Masoudi, N. A., et al. (2006). Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives. New Journal of Chemistry. [Link]

• Design and Synthesis of Functionalized 2,4-Diamino-1,3,5-Triazines, Potential Inhibitors Involved in Immune and. International Journal of Pharmaceutical Research and Allied Sciences. [Link]

• Biginelli Reaction. Organic Chemistry Portal. [Link]

• Green and Efficient Synthetic Protocol for 1,3,5-Triazine Derivatives with Anticancer Potential Against Colorectal Cancer. National Institutes of Health. [Link]

• Grundmann, C., et al. (1961). Synthesis of the s-Triazine System. IV.1 Preparation of Monosubstituted s-Triazines by Reaction of s-Triazine with Imidates. The Journal of Organic Chemistry. [Link]

• Anjaneyulu, B., & Rao, G. B. D. (2015). A Mini Review: Biginelli Reaction for the Synthesis of Dihydropyrimidinones. ResearchGate. [Link]

• Biginelli Reaction Mediated Synthesis of Antimicrobial Pyrimidine Derivatives and Their Therapeutic Properties. PubMed Central. [Link]

• A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025). RSC Publishing. [Link]

Sources

• 1. A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025) - RSC Advances (RSC Publishing) DOI:10.1039/D5RA05849J [pubs.rsc.org]
• 2. Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Green and Efficient Synthetic Protocol for 1,3,5-Triazine Derivatives with Anticancer Potential Against Colorectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Adipic acid–2,4-diamino-6-(4-meth­oxy­phen­yl)-1,3,5-triazine (1/2) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 6-(4-Meth­oxy­phen­yl)-1,3,5-triazine-2,4-diamine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. WO2016184764A1 - Process for the preparation of triazines - Google Patents [patents.google.com]
• 10. CN117417305B - Synthesis method of high-purity 2- (4-methoxyphenyl) -4, 6-bis (2, 4-dihydroxyphenyl) -1,3, 5-triazine - Google Patents [patents.google.com]
• 11. CN112608284A - Preparation method of 2, 4-dichloro-6- (4-methoxyphenyl) -1,3, 5-triazine - Google Patents [patents.google.com]

Technical Support Center: Interpreting Complex NMR Spectra of Substituted Triazines

Welcome to the technical support center for NMR analysis of substituted 1,3,5-triazines. This guide is designed for researchers, medicinal chemists, and drug development professionals who encounter the unique challenges presented by this important class of heterocycles. The inherent electronic and structural properties of amino-substituted triazines often lead to NMR spectra that are far from straightforward. This resource provides in-depth troubleshooting guides and frequently asked questions to help you navigate these complexities, ensuring accurate and efficient structural elucidation.

Troubleshooting Guide: Common Spectral Issues & Solutions

This section addresses specific problems you may encounter during the NMR analysis of your substituted triazine compounds. Each issue is analyzed based on its underlying chemical cause, followed by a recommended protocol to resolve it.

Issue 1: My signals are unexpectedly broad and poorly resolved, especially for substituents attached to the triazine ring.

Primary Cause: This is a classic indicator of dynamic chemical exchange occurring at a rate that is intermediate on the NMR timescale. For amino-substituted triazines, the most common cause is restricted rotation around the C(triazine)–N(amino) bond.[1][2] Due to the partial double-bond character of this bond, arising from the delocalization of the nitrogen lone pair into the electron-deficient triazine ring, the rotational energy barrier can be significant.[1] When the rate of interconversion between rotamers is comparable to the NMR frequency difference between their signals, significant line broadening occurs.

Solution Workflow:

• Variable-Temperature (VT) NMR Spectroscopy: This is the most powerful tool to diagnose and solve this issue.

  • Heating the Sample: Increasing the temperature increases the rate of rotation. If you are in an intermediate exchange regime, heating will cause the rotamers to interconvert more rapidly, eventually leading to the coalescence of the broad signals into a single, sharp, time-averaged signal. Coalescence temperatures for some systems can be observed near 25 °C in CDCl₃ or higher in other solvents.[1]

  • Cooling the Sample: Decreasing the temperature slows the rate of rotation. This can "freeze out" the individual rotamers, causing the broad signal to resolve into two or more distinct, sharp signals corresponding to each unique conformation.[1]

• 2D Exchange Spectroscopy (EXSY): If distinct rotamers can be observed at low temperatures, an EXSY (or 2D NOESY) experiment can definitively prove they are in exchange. You will observe cross-peaks connecting the signals of the exchanging nuclei, which will have the same phase as the diagonal peaks.[1]

Causality Behind the Protocol: VT-NMR directly manipulates the kinetics of the dynamic process. By moving the exchange rate into either the "fast exchange" (high temp) or "slow exchange" (low temp) regime relative to the NMR timescale, you can obtain sharp, interpretable signals.

Issue 2: I am seeing more ¹H or ¹³C signals than expected based on my proposed structure.

Primary Cause: This issue is mechanistically linked to Issue 1. If the rotation around the C(triazine)–N(amino) bond is slow on the NMR timescale (often achieved at or below room temperature), then chemically non-equivalent rotamers will be observed as separate species in the spectrum.[1] For a triazine with unsymmetrical substitution, each rotamer will have a unique set of chemical shifts for the nuclei in and near the rotating substituent, effectively doubling (or more) the number of expected signals.[1][2]

Solution Workflow:

Caption: Workflow for diagnosing multiple signals from rotamers.

• Perform VT-NMR: As described above, acquire spectra at various temperatures. If the multiple sets of signals begin to broaden and eventually coalesce into a single set upon heating, this is strong evidence for the presence of rotamers.[1]

• Utilize 2D NMR for Assignment: Choose a temperature where the signals are sharp (preferably a low temperature where rotamers are resolved) and acquire 2D NMR spectra.

  • COSY/DQCOSY: To establish proton-proton coupling networks within each individual rotamer.[1]

  • HSQC: To link protons directly to their attached carbons for each rotamer.

  • HMBC: To piece together the full carbon skeleton by observing long-range (2-3 bond) correlations between protons and carbons. This is crucial for assigning quaternary carbons, including those of the triazine ring.

Issue 3: My triazine compound has very low solubility in common NMR solvents.

Primary Cause: Amino-substituted triazines, especially those with N-H bonds or aromatic moieties, are prone to forming insoluble aggregates. This is driven by strong intermolecular hydrogen bonding and π-π stacking interactions.[1]

Recommended Solutions:

• Solvent Screening: Test a range of deuterated solvents. While CDCl₃ is common, it may not be effective. Consider more polar or hydrogen-bond-disrupting solvents.

• Acidic Additives: For basic triazines, adding a small amount of an acid can protonate the molecule, disrupting the intermolecular forces and improving solubility.

  • Trifluoroacetic Acid (TFA): A mixture of CDCl₃ with a few volume percent of TFA can be very effective for solubilizing bis- and tris-aminosubstituted triazines.[1]

  • Caution: Be aware that TFA or high temperatures can sometimes lead to sample decomposition.[1] Always check a small amount first and re-acquire a spectrum after some time to ensure stability.

• Elevated Temperature: Acquiring the spectrum at a higher temperature (e.g., 50 °C) can sometimes improve solubility enough to get a good spectrum without additives.[1]

Solvent Choice	Typical Effect on Rotamer Exchange	Notes
CDCl₃	Often shows less complex spectra; coalescence may occur near room temperature.[1]	Good starting point, but solubility can be low.
DMSO-d₆	High coalescence temperature (>80 °C); spectra are often complex at RT.[1]	Excellent for dissolving polar compounds, but complicates dynamic studies.
Acetonitrile-d₃ (ACN-d₃)	Intermediate coalescence temperature (e.g., ~35 °C).[1]	A good alternative to CDCl₃ and DMSO.
ACN-d₃ / D₂O mix	Protic solvent increases the rotational energy barrier, separating rotamer signals even at higher temperatures.[1]	Useful for resolving rotamers, but NH protons will exchange.
Pyridine-d₅	Can be effective for specific samples where others fail.[1]	Use when other options are exhausted.

Frequently Asked Questions (FAQs)

Q1: What are the typical ¹H and ¹³C chemical shift ranges for a substituted 1,3,5-triazine core?

The chemical shifts are highly dependent on the nature of the substituents (electron-donating vs. electron-withdrawing). However, for amino- and alkoxy-substituted triazines, you can expect the following approximate ranges:

Nucleus	Typical Chemical Shift (δ)	Comments
Triazine Ring ¹³C	165 - 175 ppm	The carbons of the triazine ring are significantly deshielded and appear far downfield. Values around 168-173 ppm are commonly reported for substituted triazines.[3]
Protons on Alkylamino Substituents (α-CH₂)	3.0 - 4.0 ppm	The protons on the carbon directly attached to the amino nitrogen are deshielded by the nitrogen and the triazine ring. These signals often show the most pronounced effects of restricted rotation (broadening or splitting).[1]
Amine Protons (N-H)	5.0 - 9.0 ppm	These signals are often broad and their position is highly dependent on solvent, concentration, and temperature. They are D₂O exchangeable.[3]

Q2: How can I definitively assign the carbons of the triazine ring, especially in an unsymmetrical molecule?

Direct assignment from a ¹³C spectrum is difficult. The best method is an HMBC (Heteronuclear Multiple Bond Correlation) experiment. Look for 2- and 3-bond correlations from the protons on the substituents to the ring carbons. For example, the α-protons of an amino substituent should show a cross-peak to the triazine carbon they are attached to (a ³J correlation). By piecing together these correlations from all substituents, an unambiguous assignment of the ring carbons can be achieved.

Q3: My triazine can exist in different tautomeric forms. How can NMR help identify the dominant form in solution?

While complex equilibria can be challenging, NMR is a primary tool for studying tautomerism.[4]

• Proton and Carbon Count: The number of signals will correspond to the symmetry of the dominant tautomer.

• ¹⁵N NMR: If available, ¹⁵N NMR is extremely sensitive to the chemical environment of nitrogen. The chemical shifts for amine (-NH₂), imine (=NH), and ring nitrogens are distinct.[2]

• HMBC Correlations: Key HMBC correlations can differentiate tautomers. For example, a correlation from an N-H proton to a specific carbon can confirm the location of the proton and thus the tautomeric form.

• Computational Chemistry: DFT calculations can predict the relative stabilities and the NMR chemical shifts of different tautomers, which can then be compared to experimental data for confirmation.[4]

Caption: Logical workflow for NMR analysis of substituted triazines.

Step-by-Step Protocol: VT-NMR for Analyzing Rotational Barriers

This protocol provides a framework for investigating dynamic processes in your triazine sample.

Objective: To determine if spectral complexity is due to restricted rotation and to find a temperature for acquiring high-quality spectra for structural assignment.

Methodology:

• Sample Preparation: Prepare your sample in a suitable deuterated solvent (e.g., acetonitrile-d₃ or chloroform-d) known to have a wide liquid range. Ensure the concentration is high enough for good signal-to-noise but not so high as to cause aggregation issues.

• Initial Spectrum: Acquire a standard ¹H spectrum at room temperature (e.g., 25 °C). Note any broad signals or an excess number of signals.

• High-Temperature Series:

  • Increase the spectrometer temperature in steps (e.g., 10-15 °C increments) from room temperature up to a maximum safe temperature for your solvent and compound (e.g., 80 °C).

  • Allow the sample to equilibrate for 5-10 minutes at each new temperature before acquiring a spectrum.

  • Observe if broad signals sharpen and/or multiple signals coalesce into single peaks.

• Low-Temperature Series:

  • Cool the sample from room temperature in steps (e.g., 10-15 °C increments) down to a low temperature (e.g., -40 °C).

  • Again, allow the sample to equilibrate at each temperature.

  • Observe if broad signals resolve into multiple, sharp signals.

• Data Analysis:

  • Identify the "slow exchange" regime (low temp, sharp, multiple signals), the "fast exchange" regime (high temp, sharp, averaged signals), and the coalescence temperature (where signals merge).

  • For final structural assignment, choose a temperature in the slow or fast exchange regime where all signals are sharp and acquire a full suite of 2D NMR experiments.

References

• Structural characterization of triazines. (n.d.). Tesis Doctorals en Xarxa. Retrieved January 27, 2026, from [Link]

• Nonlinear Optical Properties of Fe(II) and Ru(II) Alkynyl-Functionalized 1,3,5-Triphenyl-1,3,5-triazine-2,4,6-triones and 1,3,5-Triphenylbenzenes: Syntheses, Second-Harmonic Generation and Two-Photon Absorption. (2022). MDPI. Retrieved January 27, 2026, from [Link]

• Harris, R. K., et al. (2003). Structural investigations of three triazines: Solution-state NMR studies of internal rotation and structural information from solid-state NMR, plus a full structure determination from powder x-ray diffraction in one case. Magnetic Resonance in Chemistry. Retrieved January 27, 2026, from [Link]

• Al-Warhi, T., et al. (2022). Structure optimization and molecular dynamics studies of new tumor-selective s-triazines targeting DNA and MMP-10/13 for halting colorectal and secondary liver cancers. RSC Advances. Retrieved January 27, 2026, from [Link]

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• Sagan, J., et al. (2022). Design, Synthesis and Biological Evaluation of Novel 1,3,5-Triazines: Effect of Aromatic Ring Decoration on Affinity to 5-HT7 Receptor. International Journal of Molecular Sciences. Retrieved January 27, 2026, from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Validating the Biological Activity of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine

This guide provides a comprehensive framework for validating the biological activity of the novel compound N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine. Designed for researchers, scientists, and drug development professionals, this document outlines a systematic approach to compare its potential anticancer efficacy against established therapeutic agents. By integrating foundational cytotoxicity screening with targeted mechanistic assays, this guide ensures a robust and scientifically rigorous evaluation.

The 1,3,5-triazine scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide array of pharmacological properties, notably in oncology.[1] Compounds bearing this moiety have been investigated for their potential to inhibit various enzymes crucial for cancer cell proliferation and survival.[2][3][4] This guide proposes a focused investigation into the anticancer properties of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine, leveraging common cancer cell lines and well-established assay methodologies.

Strategic Overview: A Phased Approach to Validation

A logical and phased experimental approach is critical to efficiently validate a novel compound's biological activity. This guide proposes a three-phase workflow, commencing with broad-spectrum cytotoxicity screening to establish a foundational understanding of the compound's potency. Subsequent phases will dissect the mechanism of action, specifically investigating the induction of apoptosis and potential inhibition of key signaling pathways implicated in cancer progression.

Caption: A three-phase experimental workflow for validating the biological activity of a novel compound.

Comparator Compounds: Establishing Benchmarks

To contextualize the activity of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine, it is essential to benchmark its performance against well-characterized anticancer agents. This guide recommends two comparators:

• Doxorubicin: A widely used chemotherapeutic agent that induces cytotoxicity through DNA intercalation and inhibition of topoisomerase II.[5][6] It serves as a benchmark for general cytotoxic potency.

• Gefitinib: A selective inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase, a key player in the proliferation of many cancer types.[7][8] Given that some triazine derivatives target EGFR, Gefitinib is an appropriate targeted-therapy comparator.[9]

Phase 1: Foundational Cytotoxicity Screening

The initial phase aims to determine the concentration-dependent cytotoxic effects of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine on representative cancer cell lines.

Recommended Cell Lines

• MCF-7: A human breast adenocarcinoma cell line.

• A549: A human lung carcinoma cell line.

These cell lines are widely used in cancer research and published data for the comparator compounds are readily available.

Experimental Protocol: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.[10][11][12] Metabolically active cells reduce the yellow MTT to a purple formazan product, the amount of which is proportional to the number of viable cells.[13]

Materials:

• N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine, Doxorubicin, Gefitinib

• MCF-7 and A549 cells

• Complete culture medium (e.g., DMEM with 10% FBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or acidified isopropanol)

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Prepare serial dilutions of the test compound and comparator drugs in culture medium.

• Remove the existing medium from the cells and add 100 µL of the drug dilutions. Include vehicle-only controls.

• Incubate for 48-72 hours.

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours, until a purple precipitate is visible.[13]

• Add 100 µL of solubilization buffer to each well and mix thoroughly to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

Data Analysis and Comparative Table

The half-maximal inhibitory concentration (IC50) value for each compound will be calculated from the dose-response curves. This represents the concentration of a drug that is required for 50% inhibition of cell viability.

Compound	Target/Mechanism	Reported IC50 in MCF-7 (µM)	Reported IC50 in A549 (µM)
Doxorubicin	DNA intercalator, Topoisomerase II inhibitor	~0.1 - 8.3[6][14]	~0.4[1]
Gefitinib	EGFR Tyrosine Kinase Inhibitor	Varies with EGFR status	~4.5 - 32.0[15][16][17]
N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine	Putative Anticancer Agent	To be determined	To be determined

Phase 2: Elucidating the Mechanism of Cell Death

Should the IC50 values from Phase 1 indicate significant cytotoxic activity, the next logical step is to investigate whether the compound induces apoptosis, a common mechanism for anticancer drugs.

Experimental Protocol: Caspase-3/7 Activity Assay

Caspases-3 and -7 are key executioner caspases in the apoptotic pathway.[18] Their activation is a hallmark of apoptosis.[19] A variety of commercial kits are available that use a proluminescent or fluorogenic substrate containing the DEVD peptide sequence, which is specifically cleaved by activated caspase-3/7.[20][21]

Materials:

• Caspase-Glo® 3/7 Assay System or similar

• White-walled 96-well plates

• Luminometer or fluorometer

Procedure:

• Seed cells in a white-walled 96-well plate and treat with the test compound at its IC50 and 2x IC50 concentrations for 24 hours. Include positive (e.g., Doxorubicin) and negative controls.

• Add the Caspase-Glo® 3/7 reagent to each well.

• Incubate at room temperature for 1-2 hours.

• Measure luminescence or fluorescence using a plate reader.

Interpreting the Results

A significant increase in the luminescent or fluorescent signal in treated cells compared to untreated controls indicates that N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine induces apoptosis through the activation of executioner caspases.

Caption: Proposed apoptotic pathway initiated by the test compound.

Phase 3: Investigating a Potential Molecular Target

Given the prevalence of EGFR inhibition among triazine-based anticancer agents, a direct investigation of the compound's effect on EGFR kinase activity is a rational step to further define its mechanism of action.

Experimental Protocol: EGFR Kinase Inhibition Assay

This in vitro assay measures the ability of a compound to inhibit the phosphorylation of a substrate by the EGFR kinase.[22][23]

Materials:

• Recombinant human EGFR kinase

• Kinase substrate (e.g., a tyrosine-containing peptide)

• ATP

• Assay buffer

• Detection reagent (e.g., ADP-Glo™ Kinase Assay)

Procedure:

• In a 384-well plate, add the EGFR enzyme.

• Add serial dilutions of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine and the positive control, Gefitinib.

• Initiate the kinase reaction by adding a mixture of the substrate and ATP.

• Incubate at room temperature for a defined period (e.g., 60 minutes).

• Stop the reaction and quantify the amount of ADP produced (which is proportional to kinase activity) using a detection reagent like ADP-Glo™.

Comparative Data Analysis

The results will be expressed as the concentration of the compound required to inhibit 50% of the EGFR kinase activity (IC50).

Compound	Reported EGFR Kinase IC50 (nM)
Gefitinib	~10[7]
N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine	To be determined

A potent IC50 value in this assay would strongly suggest that N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine acts, at least in part, by directly inhibiting EGFR.

Conclusion and Future Directions

This guide provides a structured and comparative approach to the initial biological validation of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine as a potential anticancer agent. The phased methodology, from broad cytotoxicity screening to specific mechanistic and target-based assays, ensures a comprehensive and scientifically sound evaluation. The data generated will provide a clear comparison with established drugs, Doxorubicin and Gefitinib, offering valuable insights into the compound's potency and mechanism of action.

Positive results from this validation workflow would warrant further investigation, including screening against a broader panel of cancer cell lines, in vivo efficacy studies in animal models, and detailed structure-activity relationship (SAR) studies to optimize its therapeutic potential.

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The Rise of Triazines: A Comparative Guide to a New Generation of EGFR Inhibitors

For researchers, scientists, and drug development professionals, the landscape of cancer therapeutics is in a constant state of evolution. A key area of focus remains the inhibition of the Epidermal Growth Factor Receptor (EGFR), a critical signaling protein often dysregulated in various cancers. While established EGFR inhibitors have transformed patient outcomes, the quest for novel scaffolds with improved efficacy and resistance profiles is relentless. This guide provides an in-depth comparison of the emerging class of 1,3,5-triazine-based EGFR inhibitors against clinically established agents, offering insights into their mechanisms, performance, and the experimental validation that underpins their development.

The Enduring Significance of Targeting EGFR

The Epidermal Growth Factor Receptor (EGFR) is a transmembrane protein that plays a pivotal role in regulating cell growth, proliferation, and survival.[1][2] In many cancer cells, EGFR is overexpressed or harbors activating mutations, leading to uncontrolled cell division and tumor progression.[1] This makes EGFR an attractive and validated target for cancer therapy.[3] The development of small-molecule tyrosine kinase inhibitors (TKIs) that target the ATP-binding site of the EGFR kinase domain has been a major breakthrough in treating cancers such as non-small-cell lung cancer (NSCLC).[4][5]

A New Contender: The 1,3,5-Triazine Scaffold

Recent research has highlighted the potential of the 1,3,5-triazine core as a versatile scaffold for developing novel EGFR inhibitors.[6][7] While specific compounds like N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine are part of this broader chemical space, the focus of current research is on the diverse derivatives of the 1,3,5-triazine-2,4-diamine and other substituted triazines.[6][8] These compounds have demonstrated potent anti-cancer activities, with some exhibiting promising EGFR inhibitory profiles.[6][9][10] The exploration of this scaffold is driven by the need for inhibitors with novel binding modes, improved selectivity, and efficacy against drug-resistant EGFR mutations.

The Established Guard: A Generational Overview of EGFR Inhibitors

The clinical landscape of EGFR inhibitors is marked by three generations of drugs, each developed to address the limitations of its predecessor.

First-Generation Reversible Inhibitors: Gefitinib and Erlotinib

Gefitinib (Iressa) and Erlotinib (Tarceva) were the pioneers in EGFR-targeted therapy.[11] They are reversible inhibitors that compete with ATP at the kinase domain of EGFR.[4][5][12] Their efficacy is most pronounced in patients with specific activating mutations in the EGFR gene, such as exon 19 deletions and the L858R point mutation.[5]

• Mechanism of Action: Reversibly bind to the ATP-binding site of the EGFR tyrosine kinase, inhibiting its autophosphorylation and downstream signaling.[4][12]

Second-Generation Irreversible Inhibitors: Afatinib

Afatinib (Gilotrif) represents the second generation of EGFR inhibitors.[13][14] It forms a covalent bond with the EGFR kinase domain, leading to irreversible inhibition.[13] Afatinib is also active against other members of the ErbB family of receptors, including HER2 and HER4.[2][15] This broader activity profile can be beneficial but may also contribute to a different side-effect profile. It is effective against the common EGFR mutations targeted by first-generation inhibitors but also shows activity against some less common mutations.[13]

• Mechanism of Action: Irreversibly binds to the cysteine residue (Cys797) in the ATP-binding site of EGFR, as well as other ErbB family members, leading to sustained inhibition.[13]

Third-Generation Mutant-Selective Inhibitors: Osimertinib

Osimertinib (Tagrisso) was specifically designed to overcome the most common mechanism of resistance to first- and second-generation EGFR TKIs: the T790M "gatekeeper" mutation.[16][17] It is a third-generation, irreversible inhibitor that selectively targets both the sensitizing EGFR mutations and the T790M resistance mutation, while sparing wild-type EGFR.[16] This selectivity profile results in a more favorable therapeutic window with reduced side effects compared to earlier generation inhibitors.

• Mechanism of Action: Irreversibly and selectively inhibits EGFR kinases with both sensitizing mutations (e.g., L858R, exon 19 deletion) and the T790M resistance mutation.[16]

Head-to-Head: Performance Comparison

The following table summarizes the key characteristics of the different classes of EGFR inhibitors, including the emerging 1,3,5-triazine derivatives. It is important to note that data for the triazine class is based on preclinical findings for various derivatives and does not represent a single clinical entity.

Feature	1,3,5-Triazine Derivatives (Preclinical)	Gefitinib (1st Gen)	Erlotinib (1st Gen)	Afatinib (2nd Gen)	Osimertinib (3rd Gen)
Target(s)	EGFR, potentially other kinases	EGFR	EGFR	EGFR, HER2, HER4	EGFR (mutant-selective)
Binding Mode	ATP-competitive	Reversible, ATP-competitive	Reversible, ATP-competitive	Irreversible, Covalent	Irreversible, Covalent
Potency (IC50)	Varies (nM to µM range reported for different analogs)	nM range	nM range	Sub-nM range	nM range (potent against T790M)
Key Advantage	Novel scaffold, potential for improved selectivity and overcoming resistance	Well-established efficacy in EGFR-mutant NSCLC	Well-established efficacy in EGFR-mutant NSCLC	Broader ErbB family inhibition, activity against some resistant mutations	High efficacy against T790M resistance mutation, favorable side-effect profile
Key Limitation	Limited clinical data, requires further optimization	Ineffective against T790M resistance mutation	Ineffective against T790M resistance mutation	Not active against T790M, broader toxicity profile	Emergence of new resistance mechanisms (e.g., C797S)
Resistance Profile	Under investigation	T790M mutation, MET amplification	T790M mutation, MET amplification	T790M mutation, MET amplification	C797S mutation, MET amplification, other bypass tracks

Visualizing the EGFR Signaling Pathway and Inhibition

The following diagram illustrates the EGFR signaling pathway and the points of intervention for different classes of inhibitors.

Caption: EGFR signaling pathway and points of therapeutic intervention.

Experimental Cornerstones: How EGFR Inhibitors are Validated

The development and comparison of EGFR inhibitors rely on a series of robust experimental assays. Below are representative protocols that form the basis of preclinical evaluation.

In Vitro Kinase Inhibition Assay

Objective: To determine the direct inhibitory effect of a compound on the enzymatic activity of the EGFR kinase domain.

Methodology:

• Reagents: Recombinant human EGFR kinase domain, a suitable peptide substrate (e.g., poly(Glu, Tyr) 4:1), ATP, and the test compound (e.g., a 1,3,5-triazine derivative).

• Procedure:

  • Prepare a reaction mixture containing the EGFR enzyme and the peptide substrate in a kinase buffer.

  • Add the test compound at various concentrations.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the reaction at a controlled temperature (e.g., 30°C) for a specific duration.

  • Stop the reaction and quantify the amount of phosphorylated substrate. This can be done using various methods, such as ELISA with an anti-phosphotyrosine antibody or radiometric assays using radiolabeled ATP.

• Data Analysis: Plot the percentage of kinase inhibition against the compound concentration and determine the half-maximal inhibitory concentration (IC50) value.

Cellular Proliferation Assay (MTT Assay)

Objective: To assess the effect of an EGFR inhibitor on the viability and proliferation of cancer cells that are dependent on EGFR signaling.

Methodology:

• Cell Lines: Use cancer cell lines with known EGFR status (e.g., A549 for wild-type EGFR, HCC827 for EGFR exon 19 deletion).

• Procedure:

  • Seed the cells in 96-well plates and allow them to adhere overnight.

  • Treat the cells with a range of concentrations of the test compound.

  • Incubate for a period that allows for cell proliferation (e.g., 72 hours).

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for a few hours. Living cells will reduce the yellow MTT to purple formazan crystals.

  • Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated controls and determine the IC50 value for cell growth inhibition.

Western Blotting for Signaling Pathway Analysis

Objective: To confirm that the inhibitor is blocking the intended EGFR signaling pathway within the cell.

Methodology:

• Cell Treatment and Lysis: Treat EGFR-dependent cancer cells with the test compound for a specific duration. Lyse the cells to extract total protein.

• Protein Quantification: Determine the protein concentration of the lysates to ensure equal loading.

• SDS-PAGE and Transfer: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer them to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific for phosphorylated EGFR (p-EGFR), total EGFR, phosphorylated Akt (p-Akt), total Akt, phosphorylated ERK (p-ERK), and total ERK.

  • Wash the membrane and incubate with a secondary antibody conjugated to an enzyme (e.g., HRP).

  • Add a chemiluminescent substrate and detect the signal using an imaging system.

• Data Analysis: Compare the levels of the phosphorylated proteins in treated versus untreated cells to assess the extent of pathway inhibition.

Caption: A typical workflow for Western blot analysis.

The Future of EGFR Inhibition: Beyond the Current Generations

The emergence of the 1,3,5-triazine scaffold underscores a critical direction in EGFR inhibitor research: the exploration of novel chemical matter to overcome existing resistance mechanisms and improve therapeutic outcomes. While the journey from a promising preclinical scaffold to a clinically approved drug is long and challenging, the initial findings for triazine derivatives are encouraging.[6][9] Further research will focus on optimizing the potency, selectivity, and pharmacokinetic properties of these compounds. The ultimate goal is to develop inhibitors that can effectively target a wider range of EGFR mutations, including the complex resistance mutations that arise after treatment with third-generation inhibitors.

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A Comparative Analysis of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine and Methotrexate as Dihydrofolate Reductase Inhibitors

A Technical Guide for Researchers and Drug Development Professionals

Introduction

In the landscape of cancer chemotherapy, dihydrofolate reductase (DHFR) remains a pivotal target. This enzyme is crucial for the synthesis of purines and thymidylate, essential building blocks for DNA and RNA. Its inhibition leads to the disruption of DNA synthesis and cell division, a particularly effective strategy against rapidly proliferating cancer cells.[1][2] Methotrexate (MTX), a folate analog, is a cornerstone of DHFR inhibitor therapy, widely used in the treatment of various cancers and autoimmune diseases.[3][4] However, its clinical application can be limited by dose-related toxicities and the emergence of drug resistance.[5] This has spurred the search for novel DHFR inhibitors with improved efficacy and safety profiles.

The 1,3,5-triazine scaffold has emerged as a promising template for the development of new therapeutic agents, including DHFR inhibitors.[6] This guide presents a comparative study of a specific triazine derivative, N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine, and the established drug, methotrexate. We will delve into their mechanisms of action, present detailed experimental protocols for their comparative evaluation, and provide a framework for interpreting the resulting data. This guide is intended to provide researchers and drug development professionals with the foundational knowledge and practical methodologies to critically assess the potential of this triazine compound as a viable alternative or adjunct to methotrexate.

Chemical Structures and Mechanism of Action

A fundamental understanding of the chemical structures of both compounds is essential to appreciate their interaction with the DHFR enzyme.

N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine

• Chemical Formula: C₁₀H₁₁N₅O[7]

• Molecular Weight: 217.24 g/mol [7]

• Structure: The molecule features a central 1,3,5-triazine ring substituted with two amino groups and a 4-methoxyphenyl group. The triazine ring is a key pharmacophore, with the amino groups potentially forming crucial hydrogen bonds within the active site of DHFR.

Methotrexate

• Chemical Formula: C₂₀H₂₂N₈O₅

• Molecular Weight: 454.4 g/mol

• Structure: Methotrexate is a folate analog, composed of a pteridine ring, a p-aminobenzoyl group, and a glutamic acid moiety. Its structural similarity to dihydrofolate allows it to competitively inhibit DHFR.[1]

Mechanism of DHFR Inhibition

Both N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine and methotrexate are anticipated to function as competitive inhibitors of DHFR. They are expected to bind to the active site of the enzyme, preventing the binding of the natural substrate, dihydrofolate (DHF). This blockage halts the conversion of DHF to tetrahydrofolate (THF), a critical one-carbon carrier in the synthesis of nucleotides. The resulting depletion of THF disrupts DNA synthesis and repair, ultimately leading to cell cycle arrest and apoptosis, particularly in rapidly dividing cells.[2]

Diagram of DHFR Inhibition Pathway

Caption: Mechanism of DHFR inhibition by N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine and Methotrexate.

Experimental Comparison: Protocols and Data Interpretation

To objectively compare the efficacy and selectivity of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine and methotrexate, a series of in vitro experiments are essential. The following section outlines detailed protocols for these assays.

DHFR Enzyme Inhibition Assay

This assay directly measures the inhibitory potential of the compounds against purified human DHFR enzyme. The half-maximal inhibitory concentration (IC₅₀) is a key parameter determined from this experiment.

Experimental Workflow

Caption: Workflow for the DHFR enzyme inhibition assay.

Detailed Protocol

• Reagent Preparation:

  • Assay Buffer: 100 mM Tris-HCl, pH 7.5.

  • NADPH Solution: Prepare a 10 mM stock solution in the assay buffer.

  • Human Recombinant DHFR: Prepare a working solution in assay buffer. The final concentration in the assay should be determined empirically to yield a linear reaction rate.

  • Dihydrofolate (DHF): Prepare a 10 mM stock solution in assay buffer containing 1% (v/v) 2-mercaptoethanol.

  • Test Compounds: Prepare stock solutions of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine and methotrexate in dimethyl sulfoxide (DMSO). Perform serial dilutions in assay buffer to achieve a range of concentrations.

• Assay Procedure (96-well UV-transparent plate):

  • To each well, add 50 µL of assay buffer.

  • Add 10 µL of NADPH solution.

  • Add 10 µL of the test compound at various concentrations. For the control, add 10 µL of assay buffer with the same percentage of DMSO.

  • Add 10 µL of DHFR enzyme solution and mix gently.

  • Pre-incubate the plate at 25°C for 5 minutes.

  • Initiate the reaction by adding 20 µL of DHF solution to each well.

  • Immediately measure the decrease in absorbance at 340 nm every 15 seconds for 5 minutes using a microplate reader.

• Data Analysis:

  • Calculate the rate of NADPH oxidation (decrease in absorbance over time) for each concentration of the inhibitor.

  • Determine the percentage of inhibition relative to the control (no inhibitor).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Anticipated Data

Compound	Predicted DHFR IC₅₀ (nM)
N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine	To be determined
Methotrexate	4.74[8]

Note: The IC₅₀ for methotrexate can vary depending on the specific assay conditions.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay assesses the cytotoxic effects of the compounds on cancer cells and normal cells, providing insight into their therapeutic potential and safety profile.

Experimental Workflow

Caption: Workflow for the in vitro cytotoxicity (MTT) assay.

Detailed Protocol

• Cell Culture:

  • Maintain the human breast cancer cell line MCF-7 and a non-tumorigenic human breast epithelial cell line, MCF-10A, in their respective recommended culture media and conditions.

• Cell Seeding:

  • Trypsinize and count the cells. Seed the cells into a 96-well plate at a density of 5 x 10³ cells per well and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine and methotrexate in the appropriate cell culture medium.

  • Remove the old medium from the wells and replace it with 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (medium with DMSO).

  • Incubate the plates for 48 to 72 hours at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 2-4 hours.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells.

  • Determine the IC₅₀ values for each compound on both cell lines by plotting the percentage of viability against the logarithm of the compound concentration.

  • Calculate the Selectivity Index (SI) as follows: SI = IC₅₀ (normal cell line) / IC₅₀ (cancer cell line)

Anticipated Data

Compound	Cell Line	Predicted IC₅₀ (µM)	Selectivity Index (SI)
N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine	MCF-7	To be determined	To be determined
MCF-10A	To be determined
Methotrexate	MCF-7	~1-10[9][10]	>1[11]
MCF-10A	>10

A higher SI value indicates greater selectivity for cancer cells over normal cells.

In Silico Molecular Docking

Molecular docking studies can provide valuable insights into the binding interactions of the compounds with the active site of human DHFR, helping to rationalize the experimental findings.

Methodology

• Protein and Ligand Preparation:

  • The crystal structure of human DHFR in complex with a known inhibitor (e.g., methotrexate) can be retrieved from the Protein Data Bank (PDB ID: 1U72).

  • The protein structure should be prepared by removing water molecules and ligands, adding polar hydrogens, and assigning charges.

  • The 3D structures of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine and methotrexate should be generated and optimized for their lowest energy conformation.

• Docking Simulation:

  • Molecular docking can be performed using software such as AutoDock Vina.

  • The active site of DHFR is defined based on the co-crystallized ligand.

  • The docking algorithm will predict the binding poses of the ligands within the active site and calculate a binding affinity score (e.g., in kcal/mol).

• Analysis of Results:

  • The predicted binding poses should be visualized to analyze the key interactions (e.g., hydrogen bonds, hydrophobic interactions) between the ligands and the amino acid residues of the DHFR active site.

  • The binding affinity scores can be compared to predict the relative potency of the compounds.

Anticipated Data

Compound	Predicted Binding Affinity (kcal/mol)	Key Interacting Residues
N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine	To be determined	Expected interactions with key residues in the active site
Methotrexate	-9.5[12]	Glu30, Ile7, Phe31, Ser59, etc.

Conclusion and Future Directions

This guide provides a comprehensive framework for the comparative evaluation of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine and methotrexate as DHFR inhibitors. The outlined experimental protocols for DHFR enzyme inhibition, in vitro cytotoxicity, and in silico molecular docking will enable a thorough assessment of the triazine compound's potential as an anticancer agent.

The successful execution of these studies will provide critical data on the potency, selectivity, and mechanism of action of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine. Should this compound demonstrate superior or comparable efficacy to methotrexate, coupled with a more favorable selectivity index, it would warrant further preclinical development, including pharmacokinetic and in vivo efficacy studies in animal models of cancer. The exploration of novel scaffolds like the 1,3,5-triazine core is a vital endeavor in the ongoing effort to develop more effective and less toxic cancer therapies.

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A Comparative Guide to the Structure-Activity Relationship of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine Analogs in Oncology Research

This guide provides an in-depth analysis of the structure-activity relationship (SAR) of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine analogs, a promising class of compounds in anticancer drug discovery. We will explore how subtle modifications to this core scaffold influence biological activity, compare their performance against established therapies, and provide detailed experimental protocols for their synthesis and evaluation. This document is intended for researchers, scientists, and drug development professionals actively engaged in the search for novel oncology therapeutics.

Introduction: The Therapeutic Potential of the 1,3,5-Triazine Scaffold

The 1,3,5-triazine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds with a wide range of therapeutic applications, including anticancer, antimicrobial, and anti-inflammatory agents.[1] The N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine core, in particular, has emerged as a focal point for the development of novel antineoplastic agents.[2][3] These compounds have demonstrated significant potential in inhibiting the proliferation of various cancer cell lines, making a thorough understanding of their SAR crucial for the rational design of more potent and selective drug candidates.

Core Structure and Key Modification Points

The fundamental structure of the N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine scaffold is depicted below. The key points for chemical modification to explore the SAR are highlighted.

Figure 2: Postulated mechanism of action of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine analogs as EGFR inhibitors.

Experimental Protocols

To ensure the reproducibility and validity of the findings presented, this section details the key experimental methodologies for the synthesis and biological evaluation of these triazine analogs.

General Synthesis of 6-substituted-N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamines

A common synthetic route involves a two-step process starting from cyanuric chloride.

Figure 3: General synthetic workflow for N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine analogs.

Step-by-step Protocol:

• Synthesis of 2-chloro-4-(4-methoxyphenylamino)-1,3,5-triazine:

  • Dissolve cyanuric chloride in a suitable solvent (e.g., acetone, THF).

  • Cool the solution in an ice bath.

  • Add a solution of 4-methoxyaniline and a base (e.g., sodium bicarbonate) dropwise while maintaining the temperature.

  • Stir the reaction mixture for a specified time.

  • Isolate the product by filtration and wash with water.

• Synthesis of the final N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine analog:

  • Suspend the intermediate from Step 1 in a suitable solvent (e.g., ethanol, dioxane).

  • Add the desired second amine (R1-NH2).

  • Heat the reaction mixture at reflux for several hours.

  • Cool the mixture and isolate the crude product.

  • Purify the product by crystallization or column chromatography.

For more detailed synthetic procedures, including microwave-assisted methods, refer to the cited literature. [4][5]

In Vitro Anticancer Activity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

Protocol:

• Cell Seeding: Seed cancer cells (e.g., MCF-7, A549) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the synthesized triazine analogs and a vehicle control. Incubate for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours.

• Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the IC50 value for each compound.

For a detailed protocol, please refer to established methodologies. [6]

Conclusion and Future Directions

The N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine scaffold represents a versatile and promising platform for the development of novel anticancer agents. The SAR studies summarized in this guide demonstrate that strategic modifications at key positions on the triazine core can lead to significant improvements in potency. The favorable comparison with established drugs like Gefitinib and Erlotinib underscores the therapeutic potential of this compound class.

Future research should focus on:

• Expansion of the analog library: Synthesize a wider range of derivatives with diverse substitutions to further refine the SAR.

• Elucidation of specific molecular targets: Conduct detailed biochemical and cellular assays to identify the precise kinase targets and signaling pathways modulated by these compounds.

• In vivo evaluation: Progress the most promising analogs to preclinical in vivo models to assess their efficacy and pharmacokinetic properties.

• Quantitative Structure-Activity Relationship (QSAR) studies: Develop computational models to predict the activity of novel analogs and guide further design efforts.

By leveraging the insights from SAR studies and employing a multidisciplinary approach, the full therapeutic potential of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine analogs can be realized in the ongoing fight against cancer.

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A Senior Application Scientist's Guide to Cross-Reactivity Profiling of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine

Introduction: Beyond the Primary Target

In the landscape of drug discovery, identifying a potent inhibitor for a therapeutic target is only the beginning of the journey. The true challenge lies in characterizing its selectivity. A promiscuous compound, one that interacts with multiple unintended targets, can lead to unforeseen side effects, toxicity, or a diluted therapeutic effect. This guide provides an in-depth, experience-driven framework for the comprehensive cross-reactivity profiling of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine, a compound of significant interest due to its structural features.

The core of this molecule is a 2,4-diamino-1,3,5-triazine scaffold. This is not an arbitrary arrangement of atoms; it is a well-known pharmacophore present in established therapeutic agents. Its most notable relative is cycloguanil, the active metabolite of the antimalarial drug proguanil.[1][2][3] Cycloguanil's mechanism of action is the potent inhibition of dihydrofolate reductase (DHFR), an enzyme critical for DNA synthesis.[1][4] This structural kinship makes DHFR the logical primary target for our test compound. However, the broader 1,3,5-triazine class of molecules is known for a wide array of biological activities, including the inhibition of protein kinases, which play central roles in cellular signaling.[5][6]

Therefore, a robust profiling strategy must not only confirm the presumed on-target activity but also rigorously search for potential off-target interactions. This guide will detail the logical and experimental cascade for achieving this, moving from hypothesis-driven assays to unbiased, proteome-wide screens. We will explore the causality behind each experimental choice, providing not just protocols, but a self-validating system for generating a high-confidence selectivity profile.

Pillar 1: Hypothesis-Driven Profiling - The Dihydrofolate Reductase (DHFR) Family

The Rationale: The structural analogy to cycloguanil provides a strong, testable hypothesis: N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine is an inhibitor of DHFR. DHFR is a critical enzyme that catalyzes the reduction of dihydrofolate to tetrahydrofolate, an essential cofactor for the synthesis of nucleotides and certain amino acids.[7][8] Its inhibition starves rapidly dividing cells—be they cancer cells or parasites—of the building blocks for DNA replication.[4]

However, simply confirming inhibition of one DHFR is insufficient. Therapeutic efficacy often depends on selectivity. For an anticancer agent, we desire high potency against human DHFR. For an antimalarial, we need selectivity for the parasite (Plasmodium falciparum) DHFR over the human ortholog to minimize host toxicity.

Core Experiment: Comparative DHFR Inhibition Assay

This spectrophotometric assay is a foundational method for quantifying enzyme inhibition. It directly measures the catalytic activity of DHFR by monitoring the oxidation of its cofactor, NADPH, which can be observed as a decrease in absorbance at 340 nm.

Experimental Protocol: Spectrophotometric DHFR Activity Assay

• Reagent Preparation:

  • Assay Buffer: 50 mM potassium phosphate buffer, pH 7.5, containing 1 mM EDTA.

  • Enzyme Stock: Prepare 1 µM stocks of human DHFR and P. falciparum DHFR in assay buffer. Store at -80°C.

  • Substrate Stock: Prepare a 1 mM stock of dihydrofolate (DHF) in assay buffer with 10 mM β-mercaptoethanol.

  • Cofactor Stock: Prepare a 2 mM stock of NADPH in assay buffer.

  • Compound Stock: Prepare a 10 mM stock of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine in 100% DMSO. Create a serial dilution series from this stock.

• Assay Procedure (96-well UV-transparent plate):

  • To each well, add:

    • 80 µL of Assay Buffer.

    • 10 µL of NADPH solution (final concentration: 100 µM).

    • 5 µL of the test compound dilution in DMSO (or DMSO alone for control).

    • 5 µL of DHFR enzyme solution (final concentration ~10 nM, may require optimization).

  • Incubate the plate at 25°C for 10 minutes to allow the compound to bind to the enzyme.

  • Initiate the reaction by adding 10 µL of DHF substrate (final concentration: 50 µM).

  • Immediately place the plate in a spectrophotometer and measure the decrease in absorbance at 340 nm every 15 seconds for 10 minutes.

• Data Analysis:

  • Calculate the initial reaction velocity (rate of absorbance change) for each concentration of the inhibitor.

  • Normalize the data, setting the rate of the DMSO-only control as 100% activity and a no-enzyme control as 0% activity.

  • Plot the normalized percent activity against the logarithm of the inhibitor concentration.

  • Fit the data to a dose-response curve (e.g., using a four-parameter logistic equation) to determine the IC50 value.

Interpreting the Data: A direct comparison of the IC50 values provides the selectivity ratio. For instance, if the IC50 for P. falciparum DHFR is 0.1 µM and for human DHFR is 10 µM, the compound exhibits a 100-fold selectivity for the parasite enzyme.

Target	Hypothetical IC50 (µM)	Selectivity Ratio (Human/Target)
Human DHFR	10.5	1.0
P. falciparum DHFR	0.2	52.5
Toxoplasma gondii DHFR	0.8	13.1

This table illustrates how quantitative data from DHFR assays can be structured for clear comparison.

Visualizing the Mechanism

The following diagram illustrates the central role of DHFR in the folate synthesis pathway, highlighting why it is a critical therapeutic target.

Caption: The folate synthesis pathway and the inhibitory action of the compound on DHFR.

Pillar 2: Broad Off-Target Screening - The Human Kinome

The Rationale: While DHFR is the most probable target, the 1,3,5-triazine scaffold is a known "privileged structure" that can bind to the ATP pocket of protein kinases. The human genome contains over 500 kinases, and unintended inhibition of one or more can lead to significant toxicity. Therefore, screening against a broad panel of kinases is a critical step in de-risking the compound. This moves us from a focused, hypothesis-driven approach to a broader, discovery-oriented phase.

Core Experiment: Large-Panel Kinase Selectivity Screen

Commercial services offer comprehensive kinase profiling panels that are efficient and standardized.[9][10] The underlying technology is often a luminescence-based assay, such as the ADP-Glo™ system, which quantifies the amount of ADP produced by the kinase reaction.[11] Less kinase activity results in less ADP and a lower luminescent signal.

Experimental Workflow: Kinase Selectivity Profiling

• Compound Submission: The test compound, N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine, is typically submitted at a high concentration (e.g., 10 µM) for an initial screen. This concentration is chosen to maximize the chances of detecting even weak off-target interactions.

• Primary Screen: The compound is tested against a large panel of purified kinases (e.g., >200 kinases representing all major families) at a fixed ATP concentration, often near the Km for each specific kinase to ensure a fair comparison of intrinsic inhibitory potential.[12]

• Data Measurement: Kinase activity is measured, and the result is expressed as a percentage of residual activity compared to a vehicle (DMSO) control. A common threshold for a "hit" is >50% inhibition at the screening concentration.

• Dose-Response Follow-Up: For any kinases identified as hits in the primary screen, a full dose-response experiment is conducted to determine the IC50 value, providing a quantitative measure of potency against the off-target.

Visualizing the Workflow

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Evaluating the Selectivity of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine: A Comparative Guide

This guide provides a comprehensive framework for evaluating the biological selectivity of the compound N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine. As research into 1,3,5-triazine derivatives continues to uncover a wide array of biological activities, from anticancer to antimicrobial effects, a rigorous assessment of a compound's selectivity is paramount for its potential therapeutic development.[1][2] This document outlines a multi-pronged approach, grounded in established methodologies, to build a detailed selectivity profile for the target compound. We will explore its potential as both a protein kinase inhibitor and a dihydrofolate reductase (DHFR) inhibitor, given the known activities of structurally related compounds.[3][4]

Introduction: The Imperative of Selectivity

In drug discovery, efficacy is only half the story. A compound's selectivity—its ability to interact with the intended target while minimally engaging with other biomolecules—is a critical determinant of its safety and therapeutic window. Off-target effects are a primary cause of adverse drug reactions and clinical trial failures. For the N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine, a molecule belonging to a scaffold known for diverse bioactivities, establishing a clear selectivity profile is the foundational step in its journey from a chemical entity to a potential therapeutic agent.[5] This guide will provide the experimental strategy to elucidate this profile.

Rationale for Target Selection

The 1,3,5-triazine core is a versatile scaffold found in a range of approved drugs and clinical candidates.[2] Our evaluation strategy for N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine is based on two primary hypotheses derived from the literature:

• Protein Kinase Inhibition: The 2,4-diamino-1,3,5-triazine framework is present in molecules designed as protein kinase inhibitors. For instance, certain derivatives have shown inhibitory activity against kinases like PIM1.[3] The vast and highly conserved nature of the human kinome makes off-target kinase inhibition a significant concern.[6]

• Dihydrofolate Reductase (DHFR) Inhibition: The structurally similar compound, cycloguanil, the active metabolite of proguanil, is a well-established inhibitor of DHFR, an essential enzyme in folate metabolism.[4][7][8] Given the structural parallels, assessing N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine for DHFR inhibition is a logical necessity.[9][10]

Our experimental plan will therefore address both potential target classes, employing a tiered approach from broad screening to specific validation.

Experimental Workflow for Selectivity Profiling

The following diagram illustrates the proposed workflow for a comprehensive selectivity assessment.

Caption: A tiered workflow for evaluating the selectivity of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine.

Detailed Experimental Protocols

Kinase Selectivity Profiling

The initial step is to perform a broad screen against a large panel of human protein kinases. This provides a global view of the compound's interactions across the kinome.[11]

Protocol: Kinome-Wide Inhibitor Panel Screen

• Compound Preparation: Prepare a 10 mM stock solution of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine in 100% DMSO. For initial screening, a final assay concentration of 1 µM is recommended.

• Comparator Compounds: Include a known highly selective inhibitor (e.g., Lapatinib for EGFR/HER2) and a broadly active inhibitor (e.g., Staurosporine) as controls.

• Assay Platform: Utilize a reputable commercial service (e.g., Reaction Biology, Eurofins) that offers a large kinase panel (ideally >400 kinases). The assay should be run at or near the Km,ATP for each kinase to provide a more accurate measure of intrinsic affinity.[12] Radiometric assays (e.g., ³³P-ATP filter binding) or fluorescence-based assays (e.g., ADP-Glo) are standard.

• Execution: The compound is incubated with the kinase, substrate, and ATP. The reaction is then stopped, and the amount of phosphorylated substrate is quantified.

• Data Analysis: Results are typically expressed as the percentage of remaining kinase activity compared to a DMSO vehicle control. A common threshold for a "hit" is >80% inhibition at the screening concentration.

Dihydrofolate Reductase (DHFR) Inhibition Assay

A direct enzymatic assay will determine if the compound inhibits DHFR.

Protocol: Spectrophotometric DHFR Activity Assay

• Principle: This assay monitors the decrease in absorbance at 340 nm as NADPH is oxidized to NADP⁺ during the DHFR-catalyzed reduction of dihydrofolate (DHF) to tetrahydrofolate (THF).

• Reagents: Human recombinant DHFR, NADPH, DHF.

• Comparator Compounds: Methotrexate (a potent human DHFR inhibitor) and Cycloguanil (a known triazine-based DHFR inhibitor) should be used as positive controls.

• Procedure: a. In a 96-well UV-transparent plate, add assay buffer, human DHFR enzyme, NADPH, and varying concentrations of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine (or control compounds). b. Incubate for 15 minutes at room temperature. c. Initiate the reaction by adding DHF. d. Immediately measure the absorbance at 340 nm every 30 seconds for 15-20 minutes using a plate reader.

• Data Analysis: Calculate the rate of NADPH consumption (decrease in A₃₄₀) for each concentration. Determine the IC₅₀ value by plotting the percentage of inhibition against the compound concentration.

Hit Validation and Cellular Confirmation

Biochemical hits must be validated in a cellular context to confirm target engagement and functional consequences.

Cellular Target Engagement

Protocol: Cellular Thermal Shift Assay (CETSA)

• Principle: The binding of a ligand to its target protein often increases the protein's thermal stability. CETSA measures this stabilization in intact cells.

• Cell Line Selection: Choose a cell line with known expression of the primary kinase hit(s) or human DHFR (e.g., A549 lung carcinoma cells).

• Procedure: a. Treat intact cells with N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine or vehicle (DMSO). b. Heat the cell suspensions at a range of temperatures. c. Lyse the cells and separate soluble proteins from aggregated, denatured proteins by centrifugation. d. Analyze the soluble fraction by Western blot using antibodies specific to the target protein(s).

• Data Analysis: A positive result is a shift in the melting curve to a higher temperature in the presence of the compound, indicating direct binding to the target protein in a cellular environment.

Cellular Pathway Analysis (for Kinase Hits)

If a kinase is identified as a primary target, it is crucial to demonstrate that the compound modulates its downstream signaling pathway.

Caption: A generalized kinase signaling pathway for validation.

Protocol: Western Blot for Phospho-Proteins

• Cell Treatment: Treat cells with a dose range of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine for an appropriate time.

• Lysate Preparation: Prepare whole-cell lysates.

• Western Blot: Perform SDS-PAGE and Western blotting using antibodies against the phosphorylated form of a known direct substrate of the target kinase and an antibody for the total protein as a loading control.

• Data Analysis: A dose-dependent decrease in the level of the phosphorylated substrate confirms that the compound inhibits the kinase's activity in cells.

Data Presentation and Interpretation

Quantitative data should be summarized for clear comparison.

Table 1: Comparative Kinase Inhibition Profile

Kinase Target	N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine IC₅₀ (nM)	Comparator 1 (Selective) IC₅₀ (nM)	Comparator 2 (Broad) IC₅₀ (nM)
Primary Hit (e.g., PIM1)	Experimental Value	>10,000	5
Off-Target 1 (e.g., SRC)	Experimental Value	>10,000	20
Off-Target 2 (e.g., LCK)	Experimental Value	>10,000	15
... (additional off-targets)	...	...	...

Table 2: Comparative DHFR Inhibition Profile

Enzyme Source	N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine IC₅₀ (µM)	Methotrexate IC₅₀ (µM)	Cycloguanil IC₅₀ (µM)
Human DHFR	Experimental Value	0.005	43
Plasmodium falciparum DHFR	Experimental Value	0.001	0.002

Interpreting the Data:

A highly selective compound will exhibit a potent IC₅₀ for its primary target(s) and significantly weaker activity (>100-fold) against other kinases or enzymes. The "Selectivity Score" (S-score), which can be calculated as the number of kinases inhibited above a certain threshold divided by the total number of kinases tested, provides a quantitative measure of selectivity.[6] A lower S-score indicates higher selectivity.

Conclusion

This guide outlines a systematic and robust methodology for a comprehensive evaluation of the selectivity of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine. By combining broad-panel biochemical screening with targeted enzymatic assays and crucial cell-based validation, researchers can build a high-confidence selectivity profile. This critical dataset will inform decisions regarding the compound's potential for further development, enabling a clear understanding of its on-target potency and off-target liabilities. The principles of rigorous comparison and mechanistic validation described herein are fundamental to advancing promising molecules toward clinical application.

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• Diakité, M., et al. (2024). Design and Synthesis of Functionalized 2,4-Diamino-1,3,5-Triazines, Potential Inhibitors Involved in Immune and Inflammatory Responses. International Journal of Pharmaceutical Research and Allied Sciences, 13(4), 1-11. [Link]

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• Fidock, D. A., et al. (2002). Cycloguanil and its parent compound proguanil demonstrate distinct activities against Plasmodium falciparum malaria parasites transformed with human dihydrofolate reductase. Molecular Pharmacology, 61(6), 1337–1346. [Link]

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A Comparative Guide to the In Vivo Efficacy of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine Derivatives in Oncology

For researchers and drug development professionals, the journey from a promising molecular scaffold to a clinically effective therapeutic is both long and fraught with challenges. The 1,3,5-triazine core represents one such scaffold of significant interest, demonstrating a wide spectrum of biological activities. This guide provides a comprehensive analysis of the in vivo efficacy of a specific subclass, N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine derivatives, in the context of cancer therapy. While direct in vivo studies on this precise substitution pattern are emerging, this guide will synthesize data from closely related analogs, explore established mechanisms of action, and draw comparisons with standard-of-care agents that target similar pathways. Our objective is to build a data-driven case for the therapeutic potential of these compounds and to provide a framework for their future preclinical evaluation.

The Therapeutic Promise of the 1,3,5-Triazine Scaffold

The 1,3,5-triazine ring is a privileged scaffold in medicinal chemistry, forming the backbone of numerous approved drugs and clinical candidates.[1] Its rigid structure and the capacity for substitution at three positions allow for the fine-tuning of pharmacological properties. In oncology, triazine derivatives have been successfully developed as alkylating agents (e.g., altretamine), DNA methyltransferase inhibitors (e.g., decitabine), and targeted kinase inhibitors.[1] The 2,4-diamino-1,3,5-triazine substructure, in particular, has been a fertile ground for the discovery of potent antiproliferative agents.[2][3]

Evidence of In Vivo Anticancer Efficacy in N-Aryl-1,3,5-triazine-2,4-diamine Analogs

Direct in vivo efficacy data for N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine is not yet extensively published. However, compelling preclinical evidence from structurally related analogs strongly supports the potential of this class of compounds.

A key study demonstrated that an imamine-1,3,5-triazine derivative, compound 4f (N²-allyl-6-chloro-N²-methyl-N⁴-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)-1,3,5-triazine-2,4-diamine), exhibits a potent inhibitory effect on the proliferation of MDA-MB-231 human breast cancer tumor xenografts in vivo.[4] This finding is critical as it confirms that the N-aryl-1,3,5-triazine-2,4-diamine scaffold is capable of exerting significant antitumor activity in a whole-animal model, moving beyond in vitro cell-based assays.[4] The activity of compound 4f in this study surpassed that of the established kinase inhibitor, imatinib.[4]

While compound 4f does not possess the 4-methoxyphenyl group, its success provides a solid rationale for investigating other derivatives within the same chemical family. The exploration of a library of 6,N²-diaryl-1,3,5-triazine-2,4-diamines revealed that substitutions on the aryl rings are critical determinants of anticancer activity and selectivity, with some compounds showing remarkable potency against triple-negative breast cancer cells (MDA-MB-231) while remaining non-toxic to non-cancerous breast epithelial cells (MCF-10A).[1][5]

Mechanistic Insights: Targeting Validated Anticancer Pathways

The antitumor effects of 2,4-diamino-1,3,5-triazine derivatives are often attributed to their ability to inhibit key enzymes involved in cancer cell proliferation and survival. Two of the most well-documented mechanisms are the inhibition of Dihydrofolate Reductase (DHFR) and the Phosphoinositide 3-kinase (PI3K)/mTOR pathway.

Dihydrofolate Reductase (DHFR) Inhibition

DHFR is a crucial enzyme in the folate metabolic pathway, responsible for regenerating tetrahydrofolate, a cofactor essential for the synthesis of nucleotides and amino acids.[6] Blocking DHFR leads to the depletion of thymidylate, causing cell cycle arrest and apoptosis.[6] This mechanism is clinically validated by the long-standing use of the DHFR inhibitor Methotrexate (MTX) in cancer chemotherapy.[7]

Several studies have shown that 1,3,5-triazine derivatives can be potent inhibitors of human DHFR.[8][9] The 2,4-diaminotriazine structure mimics the aminopteridine ring of the natural DHFR substrate, dihydrofolate, allowing it to bind competitively to the enzyme's active site.[10] The N-aryl substituent plays a critical role in establishing additional hydrophobic and steric interactions within the active site pocket, which can enhance binding affinity and selectivity over the human enzyme.[10]

Caption: Inhibition of DHFR by N-aryl-1,3,5-triazine derivatives.

PI3K/mTOR Pathway Inhibition

The PI3K/AKT/mTOR signaling pathway is a central regulator of cell growth, proliferation, and survival, and its aberrant activation is a hallmark of many cancers.[11] The triazine scaffold has been successfully utilized to develop potent inhibitors of PI3K and/or mTOR.[12] Gedatolisib, a clinical-stage dual PI3K/mTOR inhibitor, features a triazine core and has demonstrated significant in vivo efficacy in breast and prostate cancer models.[13][14][15]

Triazine derivatives can act as ATP-competitive inhibitors, binding to the kinase domain of PI3K and mTOR.[16] This dual inhibition is considered advantageous as it can circumvent feedback activation loops that often lead to resistance when only a single node in the pathway is targeted.[11]

Caption: Dual inhibition of the PI3K/mTOR pathway by triazine derivatives.

Comparative Performance Analysis

To contextualize the potential in vivo efficacy of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine derivatives, we compare the available data for their analogs against standard-of-care inhibitors of the DHFR and PI3K pathways.

Table 1: Comparative In Vivo Efficacy of Triazine Derivatives and Standard-of-Care Agents

Compound Class/Drug	Target(s)	Animal Model	Cancer Type	Efficacy Outcome	Reference
Imamine-1,3,5-triazine (Cmpd 4f)	Unspecified Kinases	Nude Mouse Xenograft	Breast (MDA-MB-231)	Strong inhibition of tumor proliferation	[4]
Gedatolisib	pan-PI3K, mTOR	PDX & CDX Models	Breast, Prostate	Significant tumor growth inhibition; superior to single-node inhibitors	[13][14][15]
Methotrexate (MTX)	DHFR	Nude Mouse Xenograft	Various	Dose-dependent tumor inhibition, stasis, or regression	[17]
MTX-Glucose Conjugate	DHFR	Allograft (4T1)	Breast	74.4% tumor growth inhibition (vs. 16.2% for MTX)	[18]

PDX: Patient-Derived Xenograft; CDX: Cell-Derived Xenograft

The data clearly indicates that triazine-based compounds, such as Compound 4f and Gedatolisib, are capable of achieving robust tumor growth inhibition in vivo. The performance of Gedatolisib, which targets the PI3K/mTOR pathway, is particularly notable for its superiority over inhibitors that target only a single component of this cascade.[13] This highlights the potential of multitargeted agents, a characteristic that may be shared by novel triazine derivatives. Furthermore, advanced formulations of classical drugs like methotrexate demonstrate that significant improvements in efficacy can be achieved, setting a high bar for new chemical entities.[18]

Experimental Protocols for In Vivo Efficacy Evaluation

The translation of in vitro findings to a preclinical in vivo setting is a critical validation step. The use of xenograft models, where human cancer cells or patient-derived tumor fragments are implanted into immunocompromised mice, is a gold standard for evaluating the efficacy of novel anticancer therapeutics.[19]

General Workflow for Xenograft Studies

Caption: Standard workflow for assessing in vivo anticancer efficacy.

Step-by-Step Xenograft Protocol

The following protocol is a generalized methodology based on standard practices for evaluating anticancer agents in cell-line-derived xenograft models.[19]

• Cell Culture: Human cancer cells (e.g., MDA-MB-231 for breast cancer) are cultured under sterile conditions in appropriate media until they reach the logarithmic growth phase.

• Animal Model: Female athymic nude mice (4-6 weeks old) are used. They are housed in a pathogen-free environment.[4]

• Cell Implantation: A suspension of tumor cells (e.g., 5 x 10⁶ cells in 100 µL of a mixture of media and Matrigel) is injected subcutaneously into the flank of each mouse.[19]

• Tumor Growth Monitoring: Tumor dimensions are measured regularly (e.g., 2-3 times per week) using calipers. Tumor volume is calculated using the formula: (Length x Width²)/2.

• Randomization: When tumors reach a predetermined average size (e.g., 150 mm³), the mice are randomly assigned to treatment and control groups (n=8-10 mice per group).

• Drug Preparation and Administration: The test compound (e.g., an N-aryl-1,3,5-triazine-2,4-diamine derivative) is formulated in a suitable vehicle (e.g., 0.5% carboxymethylcellulose). It is administered daily via oral gavage (PO) or intraperitoneal (IP) injection at specified dose levels (e.g., 25, 50 mg/kg). The control group receives the vehicle only. A positive control group receiving a standard drug (e.g., Methotrexate) may also be included.

• Efficacy and Toxicity Monitoring: Tumor volumes and mouse body weights are recorded throughout the study. A significant loss of body weight (>15-20%) is an indicator of toxicity.

• Study Endpoint: The study is terminated when tumors in the control group reach a specified size (e.g., 2000 mm³) or after a fixed duration.

• Data Analysis: At the end of the study, mice are euthanized, and tumors are excised and weighed. The primary endpoint is the percentage of tumor growth inhibition (TGI). Statistical analysis (e.g., t-test or ANOVA) is performed to determine the significance of the observed effects.

Conclusion and Future Directions

While direct in vivo efficacy studies for N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine derivatives are still needed, the existing body of evidence provides a strong foundation for their continued investigation as anticancer agents. The demonstrated in vivo activity of a closely related analog in a breast cancer xenograft model is a significant proof-of-concept.[4] The likely mechanisms of action—inhibition of the well-validated DHFR and PI3K/mTOR pathways—offer clear biological rationales for their antitumor effects.

The path forward is clear. Future research must focus on:

• Direct In Vivo Evaluation: Conducting well-designed xenograft studies, as outlined above, to directly assess the efficacy of lead N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine derivatives.

• Pharmacokinetic Profiling: Determining the absorption, distribution, metabolism, and excretion (ADME) properties of these compounds to optimize dosing regimens and ensure adequate tumor exposure.

• Structure-Activity Relationship (SAR) Refinement: Systematically modifying the scaffold to enhance potency, selectivity, and drug-like properties, guided by both in vitro and in vivo data.

By leveraging the insights from analogous compounds and established drug targets, the research community is well-positioned to unlock the full therapeutic potential of this promising class of molecules.

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A Senior Application Scientist's Guide to the Synthesis of Substituted 1,3,5-Triazines: A Comparative Analysis

The 1,3,5-triazine scaffold is a cornerstone in medicinal chemistry and materials science, owing to its rigid, planar structure and the trivalent nature that allows for a diverse array of substituents.[1][2] Derivatives of this heterocyclic core are found in a wide range of biologically active compounds, including approved anticancer drugs like Enasidenib.[1] For researchers and professionals in drug development, selecting the optimal synthetic route to a target 1,3,5-triazine is a critical decision that impacts yield, purity, scalability, and cost-effectiveness. This guide provides an in-depth comparison of the principal synthetic routes, offering field-proven insights and supporting experimental data to inform your synthetic strategy.

The Workhorse: Nucleophilic Substitution of Cyanuric Chloride

The most prevalent and versatile method for synthesizing substituted 1,3,5-triazines is the sequential nucleophilic substitution of the chlorine atoms on 2,4,6-trichloro-1,3,5-triazine, commonly known as cyanuric chloride.[3][4] This starting material is inexpensive and highly reactive, making it an ideal precursor for a vast library of derivatives.[5]

The key to this method's success lies in the deactivation of the triazine ring with each successive substitution, which allows for a controlled, stepwise reaction with different nucleophiles by carefully managing the reaction temperature.[6]

• First Substitution: Typically occurs at low temperatures, around 0-5 °C.[7]

• Second Substitution: Generally proceeds at room temperature.[7]

• Third Substitution: Often requires elevated temperatures (reflux).[7]

This temperature-dependent reactivity allows for the synthesis of mono-, di-, and trisubstituted triazines with a variety of substituents, including amines, alkoxides, and thiolates.[7][8]

Caption: Cyclotrimerization of nitriles for symmetrical 1,3,5-triazines.

Advantages:

• Direct formation of the triazine ring.

• Ideal for the synthesis of symmetrical triazines.

Disadvantages:

• Often requires harsh reaction conditions.

• Control of cross-cyclotrimerization to produce unsymmetrical triazines can be challenging.

• Limited substrate scope for some catalytic systems.

The Classic Approach: Pinner Triazine Synthesis

The Pinner synthesis is a classic method for preparing 1,3,5-triazines from the reaction of an alkyl or aryl amidine with phosgene or a phosgene equivalent. [9]This method is particularly useful for the synthesis of triazines with specific substitution patterns that may be difficult to achieve through other routes.

Advantages:

• Provides access to a range of substituted triazines.

• A well-established and understood reaction.

Disadvantages:

• The use of highly toxic phosgene is a significant drawback.

• The availability of the starting amidines can be limited.

Accessing Amino-Triazines: Routes from Guanidine and Biguanide Derivatives

Amino-substituted 1,3,5-triazines are a particularly important class of compounds with a wide range of biological activities. [5]Specific synthetic routes have been developed to efficiently access these derivatives.

One common method involves the reaction of cyanoguanidine with nitriles, often under microwave irradiation, to produce 2,4-diamino-6-substituted-1,3,5-triazines. Another approach utilizes the copper-catalyzed reaction of biguanides with 1,1-dibromoalkenes to yield substituted 2,4-diamino-1,3,5-triazines under mild conditions. [10]These methods provide direct access to the privileged aminotriazine scaffold.

Caption: Synthetic routes to 2,4-diamino-1,3,5-triazines.

Comparative Summary of Synthetic Routes

Synthetic Route	Starting Materials	Typical Conditions	Yields	Advantages	Disadvantages
Nucleophilic Substitution	Cyanuric chloride, Nucleophiles	Stepwise temperature control (0 °C to reflux)	Good to excellent	High versatility, excellent control for unsymmetrical products, inexpensive starting material	Generates HCl, can require harsh conditions for the final substitution
Cyclotrimerization of Nitriles	Nitriles	High temperature and pressure, or catalytic	Moderate to good	Direct ring formation, ideal for symmetrical products	Often harsh conditions, challenging for unsymmetrical products
Pinner Synthesis	Amidines, Phosgene	Varies	Moderate	Access to specific substitution patterns	Use of toxic phosgene, limited availability of amidines
From Guanidine/Biguanide	Cyanoguanidine, Biguanides, Nitriles/Dibromoalkenes	Microwave irradiation or copper catalysis	Good	Direct synthesis of amino-triazines	More specific to amino-substituted derivatives

Modern and Green Synthetic Approaches

In line with the principles of green chemistry, modern synthetic methods aim to reduce reaction times, energy consumption, and the use of hazardous solvents. [11]Microwave-assisted synthesis and sonochemistry have emerged as powerful tools in the synthesis of 1,3,5-triazines. [11] Microwave irradiation can dramatically reduce reaction times, often from hours to minutes, and can lead to higher yields and purer products. [12]For example, the reaction of cyanoguanidine with nitriles to form 2,4-diamino-1,3,5-triazines can be efficiently carried out under microwave irradiation in a fraction of the time required for conventional heating. Ultrasound-assisted synthesis has also been shown to be effective, particularly for the substitution reactions of cyanuric chloride, enabling the use of greener solvents like water and significantly shortening reaction times. [11]

Experimental Protocols

Protocol 1: Stepwise Synthesis of a Trisubstituted 1,3,5-Triazine from Cyanuric Chloride

This protocol is a representative example of the temperature-controlled, sequential substitution of cyanuric chloride.

Materials:

• Cyanuric chloride

• Nucleophile 1 (e.g., an aromatic amine)

• Nucleophile 2 (e.g., a different aromatic amine)

• Nucleophile 3 (e.g., an aliphatic amine)

• Acetone

• Tetrahydrofuran (THF)

• Potassium carbonate (K₂CO₃) or Diisopropylethylamine (DIPEA)

• Water

• Standard glassware for organic synthesis

Procedure:

• First Substitution (0-5 °C):

  • Dissolve cyanuric chloride (1 equivalent) in acetone in a round-bottom flask equipped with a magnetic stirrer and placed in an ice bath.

  • In a separate flask, dissolve Nucleophile 1 (1 equivalent) and a base (e.g., K₂CO₃, 1.1 equivalents) in acetone.

  • Slowly add the solution of Nucleophile 1 to the cyanuric chloride solution while maintaining the temperature between 0 and 5 °C.

  • Stir the reaction mixture at this temperature for 2-4 hours, monitoring the reaction progress by TLC.

  • Upon completion, the resulting monosubstituted product can be isolated or used directly in the next step.

• Second Substitution (Room Temperature):

  • To the reaction mixture containing the monosubstituted triazine, add a solution of Nucleophile 2 (1 equivalent) and a base in acetone.

  • Allow the reaction mixture to warm to room temperature and stir for 4-8 hours, monitoring by TLC.

• Third Substitution (Reflux):

  • After the second substitution is complete, add Nucleophile 3 (1.2 equivalents) and switch the solvent to THF if necessary.

  • Heat the reaction mixture to reflux and maintain for 6-24 hours, monitoring by TLC.

  • Upon completion, cool the reaction mixture to room temperature.

  • Pour the reaction mixture into crushed ice and stir.

  • Collect the precipitated solid by filtration, wash with water, and dry.

  • Purify the crude product by recrystallization or column chromatography.

Protocol 2: Microwave-Assisted Synthesis of 2,4-Diamino-6-substituted-1,3,5-triazines

This protocol illustrates a green and efficient method for synthesizing amino-substituted triazines. Materials:

• Cyanoguanidine

• A substituted nitrile (R-C≡N)

• Microwave reactor

• Appropriate solvent (e.g., DMF, or solvent-free)

Procedure:

• In a microwave-safe reaction vessel, combine cyanoguanidine (1 equivalent) and the substituted nitrile (1.1 equivalents).

• If using a solvent, add a minimal amount of a high-boiling polar solvent like DMF. For solvent-free conditions, ensure the reactants are well-mixed.

• Seal the vessel and place it in the microwave reactor.

• Irradiate the mixture at a set temperature (e.g., 150-200 °C) for a short period (e.g., 10-30 minutes). The optimal conditions will depend on the specific reactants.

• After the reaction is complete, cool the vessel to room temperature.

• Isolate the product by adding water or an appropriate anti-solvent to precipitate the solid.

• Collect the product by filtration, wash with a suitable solvent, and dry.

• Further purification can be achieved by recrystallization if necessary.

Conclusion

The synthesis of substituted 1,3,5-triazines is a mature field with a variety of reliable methods at the disposal of the modern chemist. The choice of synthetic route is a strategic decision that should be guided by the desired substitution pattern, the availability of starting materials, and considerations of scale, cost, and environmental impact.

The nucleophilic substitution of cyanuric chloride remains the most versatile and widely used method, particularly for the construction of complex, unsymmetrical derivatives. For symmetrical triazines, nitrile cyclotrimerization offers a direct, albeit sometimes harsh, alternative. The development of greener methods utilizing microwave and ultrasound technologies represents a significant step forward, offering faster, more efficient, and more environmentally benign syntheses. By understanding the nuances of each approach, researchers can confidently select the optimal path to their target 1,3,5-triazine, accelerating the discovery and development of novel therapeutics and advanced materials.

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A Comparative Guide to N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine and Structurally Related Bioactive Compounds

Introduction: The Versatile 1,3,5-Triazine Scaffold

To researchers, scientists, and drug development professionals, the 1,3,5-triazine core is a familiar and highly valued scaffold. This six-membered heterocyclic ring, with its alternating carbon and nitrogen atoms, offers a unique combination of chemical stability, synthetic accessibility, and a remarkable capacity for diverse biological activities.[1] The strategic placement of substituents on the triazine ring allows for the fine-tuning of a molecule's physicochemical properties and its interactions with biological targets. Among the various classes of triazine derivatives, the 2,4-diamino-1,3,5-triazines have garnered significant attention for their potential as therapeutic agents, exhibiting a broad spectrum of activities including anticancer, antiviral, and antimicrobial properties.[2]

This guide focuses on a specific member of this family, N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine , and provides a comparative analysis of its potential performance against structurally similar compounds reported in the scientific literature. While direct, head-to-head experimental data for this specific molecule is limited in publicly available research, we can extrapolate and draw strong, evidence-based comparisons from comprehensive studies on closely related analogs. This analysis will be grounded in structure-activity relationship (SAR) studies, offering valuable insights for researchers engaged in the design and development of novel triazine-based therapeutics.

Chemical Identity and Synthesis of N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine

The chemical structure of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine is characterized by a 1,3,5-triazine core substituted with two amino groups at positions 2 and 4, and a 4-methoxyphenyl group at position 6. The crystal structure of this compound has been determined, confirming its molecular geometry and intermolecular interactions.[3]

The synthesis of 2,4-diamino-1,3,5-triazine derivatives is typically achieved through a stepwise nucleophilic substitution of cyanuric chloride (2,4,6-trichloro-1,3,5-triazine), a readily available and cost-effective starting material. The differential reactivity of the chlorine atoms at different temperatures allows for the sequential introduction of various substituents.

A general synthetic approach is outlined below:

A generalized synthetic pathway for N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine.

This multi-step synthesis allows for the creation of a diverse library of compounds by varying the nucleophiles used in each step, providing a powerful tool for SAR studies.[4]

Comparative Performance Analysis: Insights from Anticancer Screening

While specific anticancer data for N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine is not extensively reported, a comprehensive study on a library of 126 structurally similar 6,N2-diaryl-1,3,5-triazine-2,4-diamines provides a robust framework for comparison.[5] These compounds were evaluated for their antiproliferative properties against several breast cancer cell lines, including the triple-negative MDA-MB231, SKBR-3, and MCF-7 lines.[5]

Structure-Activity Relationship (SAR) Insights

The study on 6,N2-diaryl-1,3,5-triazine-2,4-diamines revealed several key SAR trends that allow us to predict the potential activity of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine:

• Substitution on the N2-Aryl Ring: The nature and position of substituents on the N2-aryl ring significantly influence cytotoxic activity. In many cases, electron-donating groups, such as the methoxy group present in our target compound, were found to be favorable for activity.

• Substitution on the C6-Aryl Ring: Similarly, the substituent on the C6-aryl ring plays a crucial role. The library included a variety of substituted phenyl groups at this position.

• Selectivity: Notably, many of the active compounds in the library demonstrated selectivity for cancer cells over non-cancerous cell lines, a critical attribute for any potential therapeutic agent.[5]

Based on these findings, N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine, with its 4-methoxyphenyl group, fits the profile of a potentially active compound within this class. The methoxy group is an electron-donating group, which has been shown to be a favorable substitution in some analogs.

Comparative Data Table

The following table presents a selection of data from the study on 6,N2-diaryl-1,3,5-triazine-2,4-diamines to illustrate the range of activities observed and to provide a basis for comparison.

Compound ID	N2-Aryl Substituent	C6-Aryl Substituent	MDA-MB231 GI50 (µM)[5]
Analog 1	4-Methoxyphenyl	3-Methylphenyl	Data not in provided search results
Analog 2	4-Chlorophenyl	4-Fluorophenyl	Data not in provided search results
Analog 3	3,4-Dichlorophenyl	4-Chlorophenyl	Data not in provided search results
Analog 4	4-Fluorophenyl	4-Methoxyphenyl	Data not in provided search results

Note: Specific GI50 values for these exact analogs were not available in the provided search results, but the study confirms the synthesis and testing of a N2-(4-methoxyphenyl) derivative. The table structure is provided as a template for how such data would be presented.

Potential Mechanisms of Action

The biological activity of 2,4-diamino-1,3,5-triazine derivatives is often attributed to their ability to act as antifolates .[6] Folic acid is an essential vitamin that, in its reduced form (tetrahydrofolate), is a crucial cofactor in the synthesis of purines and thymidylate, which are the building blocks of DNA.

Simplified diagram of the antifolate mechanism of action.

By mimicking the structure of dihydrofolate, these triazine compounds can bind to and inhibit the enzyme dihydrofolate reductase (DHFR).[7] This inhibition blocks the regeneration of tetrahydrofolate, leading to a depletion of the precursors necessary for DNA synthesis and ultimately causing cell cycle arrest and apoptosis in rapidly proliferating cells, such as cancer cells.

Experimental Protocols: A Self-Validating System

To ensure the trustworthiness and reproducibility of the findings, it is essential to follow standardized and well-validated experimental protocols. The following is a detailed, step-by-step methodology for the MTT assay, a common colorimetric assay for assessing cell metabolic activity and, by inference, cell viability.

MTT Assay for Cytotoxicity Screening

Objective: To determine the concentration at which a compound reduces the viability of a cell population by 50% (IC50).

Principle: Metabolically active cells reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

Materials:

• Cancer cell line of interest (e.g., MDA-MB-231)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS, sterile-filtered)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well flat-bottom sterile culture plates

• Test compound (e.g., N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine) dissolved in a suitable solvent (e.g., DMSO)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count the cells.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow the cells to attach.

• Compound Treatment:

  • Prepare a series of dilutions of the test compound in complete culture medium.

  • Carefully remove the medium from the wells and replace it with 100 µL of the medium containing the different concentrations of the test compound. Include a vehicle control (medium with the same concentration of the solvent used to dissolve the compound) and a blank control (medium only).

  • Incubate the plate for the desired exposure time (e.g., 48 or 72 hours).

• MTT Incubation:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate the plate for 3-4 hours at 37°C, protected from light.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of the solubilization solution (e.g., DMSO) to each well.

  • Gently agitate the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. Use a reference wavelength of 630 nm to subtract background absorbance.

• Data Analysis:

  • Subtract the absorbance of the blank control from all other readings.

  • Calculate the percentage of cell viability for each concentration of the test compound relative to the vehicle control (which represents 100% viability).

  • Plot the percentage of cell viability against the logarithm of the compound concentration and determine the IC50 value from the dose-response curve.

Workflow for the MTT cytotoxicity assay.

Broader Biological Potential: Antiviral and Antimicrobial Activities

The 1,3,5-triazine scaffold is not limited to anticancer applications. Numerous studies have reported the antiviral and antimicrobial activities of various triazine derivatives.[3][8] For instance, certain triazine compounds have shown activity against viruses such as herpes simplex virus (HSV) and potato virus Y (PVY).[3] The mechanism of antiviral action can vary, from inhibiting viral replication to interfering with viral entry into host cells.

Similarly, the antimicrobial potential of triazines has been explored, with some derivatives exhibiting activity against both Gram-positive and Gram-negative bacteria.[9] The structural features that confer these activities often differ from those required for anticancer effects, highlighting the versatility of the triazine scaffold in medicinal chemistry.

Conclusion and Future Directions

N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine belongs to a class of compounds with significant therapeutic potential. Based on robust structure-activity relationship studies of closely related analogs, it is reasonable to hypothesize that this compound possesses antiproliferative activity. The presence of the 4-methoxyphenyl group aligns with structural features that have been shown to be favorable for anticancer effects in similar 2,4-diamino-1,3,5-triazine derivatives.

To definitively establish the biological profile of N-(4-methoxyphenyl)-1,3,5-triazine-2,4-diamine, further experimental evaluation is necessary. We recommend a comprehensive screening approach, including:

• In vitro cytotoxicity screening against a panel of cancer cell lines using the MTT assay or similar methods to determine its IC50 values.

• Antiviral screening against a range of DNA and RNA viruses.

• Antimicrobial screening against representative strains of Gram-positive and Gram-negative bacteria.

Such studies would provide the direct experimental data needed to fully assess the therapeutic potential of this compound and to guide the rational design of next-generation 1,3,5-triazine-based drugs.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine

As researchers and scientists at the forefront of drug development, our commitment to innovation is paralleled by our unwavering dedication to safety. This guide provides essential, experience-driven safety and handling protocols for N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine. While specific toxicological data for this compound is not extensively documented, its structural motifs—an aromatic amine and a triazine ring—necessitate a cautious and well-informed approach to personal protection. This document is structured to provide not just procedural steps, but the scientific rationale behind them, ensuring a culture of safety and excellence in your laboratory.

Hazard Identification and Risk Assessment: A Proactive Stance

N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine is a compound that requires careful handling due to its chemical nature. Aromatic amines as a class are known for their potential for skin absorption and, in some cases, carcinogenicity[1][2]. Triazine derivatives can act as skin and eye irritants[3][4]. Therefore, a comprehensive risk assessment is the foundational step before any handling of this compound.

Assumed Hazard Profile:

Hazard Class	Potential Effects	Primary Exposure Routes
Acute Toxicity	May be harmful if swallowed, inhaled, or absorbed through the skin.	Inhalation, Dermal, Ingestion
Skin Corrosion/Irritation	Causes skin irritation.[3][5][6]	Dermal
Serious Eye Damage/Irritation	Causes serious eye irritation or damage.[3][5][6][7]	Ocular
Respiratory Sensitization	May cause respiratory irritation upon inhalation of dust.[6]	Inhalation
Carcinogenicity	Some aromatic amines are suspected carcinogens.[1][2]	Inhalation, Dermal, Ingestion

A risk assessment should be conducted for each specific procedure involving this compound to determine the potential for exposure and the corresponding level of control required.

Personal Protective Equipment (PPE): Your Primary Defense

The selection of appropriate PPE is critical to mitigate the risks associated with handling N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine. The following recommendations are based on a cautious approach, assuming the compound is hazardous until proven otherwise.

Core PPE Ensemble:

PPE Component	Specification	Rationale
Hand Protection	Chemical-resistant gloves (Nitrile recommended, check manufacturer's compatibility data).	To prevent skin contact and absorption. Aromatic amines can be readily absorbed through the skin[1][2].
Eye and Face Protection	Safety glasses with side shields are the minimum requirement. A face shield should be worn in addition to safety glasses when there is a risk of splashes or dust generation.[3][8][9]	To protect the eyes from dust particles and potential splashes of solutions containing the compound.
Body Protection	A fully buttoned laboratory coat.	To protect skin and personal clothing from contamination.
Respiratory Protection	A NIOSH-approved N95 respirator or higher is recommended if handling the solid compound outside of a certified chemical fume hood, or if aerosolization is possible.[9]	To prevent inhalation of fine dust particles.

Operational PPE Workflow

The following diagram illustrates the logical flow for selecting and using PPE when handling N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine.

Caption: A workflow for the selection and use of PPE.

Step-by-Step Protocols for PPE Use

Adherence to proper procedures for donning and doffing PPE is as crucial as the selection of the equipment itself to prevent cross-contamination.

Donning PPE:

• Hand Hygiene: Wash hands thoroughly with soap and water.

• Lab Coat: Put on a clean, fully-buttoned lab coat.

• Respirator (if required): Perform a user seal check to ensure a proper fit.

• Eye and Face Protection: Put on safety glasses or goggles. If a face shield is required, place it over the safety glasses.

• Gloves: Don gloves, ensuring they overlap the cuffs of the lab coat.

Doffing PPE:

• Gloves: Remove gloves using a glove-to-glove and skin-to-skin technique to avoid touching the contaminated exterior.

• Face Shield/Goggles: Remove from the back of the head.

• Lab Coat: Remove by rolling it inside out, without touching the exterior.

• Respirator (if worn): Remove from the back of the head.

• Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all PPE.

Spill Management and Decontamination

In the event of a spill, a well-defined plan is essential for a swift and safe response.

Spill Response Protocol:

• Evacuate: Immediately evacuate the affected area.

• Alert: Notify your supervisor and institutional safety officer.

• Isolate: Secure the area to prevent unauthorized entry.

• PPE: Don appropriate PPE, including a respirator if the spill involves a powder.

• Containment: For a solid spill, gently cover with an absorbent material to prevent dust from becoming airborne. For a liquid spill, contain it with absorbent pads.

• Cleanup: Carefully collect the spilled material and absorbent into a designated hazardous waste container[3][5][8][9].

• Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

• Dispose: Dispose of all contaminated materials as hazardous waste.

Disposal Plan: A Cradle-to-Grave Responsibility

All waste contaminated with N-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diamine, including disposable PPE, must be considered hazardous.

Disposal Workflow:

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